2-Benzoylamino-succinamic acid

• CAS: 29880-25-9

Core Science & Biosynthesis

A Technical Guide to the Synthesis of 2-Benzoylamino-succinamic Acid (N-Benzoyl-isoasparagine)

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-Benzoylamino-succinamic acid, a derivative of the non-proteinogenic amino acid isoasparagine. While a singular "discovery" event for this compound is not prominent in the scientific literature, its synthesis can be achieved through well-established methodologies for the N-acylation of amino acids. This document details a robust and historically significant synthetic protocol based on the Schotten-Baumann reaction, a cornerstone of organic chemistry for the formation of amides from amines and acid chlorides. The guide is intended for researchers, scientists, and drug development professionals, offering in-depth chemical logic, a step-by-step experimental protocol, and a discussion of the underlying reaction mechanism.

Introduction and Chemical Context

2-Benzoylamino-succinamic acid, systematically named (S)-3-amino-3-carbamoylpropanoic acid and also known as N-benzoyl-isoasparagine, is a derivative of isoasparagine. Isoasparagine is an isomer of the common amino acid asparagine, differing in the position of the amide group. In isoasparagine, the β-carboxyl group of aspartic acid is amidated, whereas in asparagine, the α-carboxyl group is amidated.

The introduction of a benzoyl group to the α-amino group of isoasparagine yields 2-Benzoylamino-succinamic acid. The benzoyl group is a common protecting group for amines in organic synthesis and can also be found in the structure of various biologically active molecules. The synthesis of such N-acyl derivatives of amino acids is a fundamental process in peptide chemistry and the development of novel therapeutics.[1][2]

This guide will focus on a classic and reliable method for the synthesis of 2-Benzoylamino-succinamic acid: the Schotten-Baumann reaction. This method involves the acylation of the amino group of isoasparagine with benzoyl chloride in a basic aqueous solution. The simplicity and efficiency of this reaction make it a prime example of a foundational synthetic transformation.[1]

The Schotten-Baumann Reaction: A Mechanistic Overview

The Schotten-Baumann reaction is a well-established method for the synthesis of amides from amines and acid chlorides. The reaction is typically carried out in a two-phase system, with an aqueous phase containing the amine and a base, and an organic phase (or the neat acid chloride) containing the acylating agent.

The key steps of the mechanism are as follows:

• Deprotonation of the Amine: The base in the aqueous phase deprotonates the ammonium salt of the amino acid, generating the free amine which is the active nucleophile.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the benzoyl chloride. This forms a tetrahedral intermediate.

• Elimination of the Leaving Group: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as the leaving group.

• Proton Transfer: A final deprotonation step by the base yields the neutral amide product.

The presence of a base is crucial for neutralizing the hydrochloric acid that is formed as a byproduct of the reaction, thus preventing the protonation of the unreacted amine and driving the reaction to completion.

Caption: Mechanism of the Schotten-Baumann Reaction.

Experimental Protocol: Synthesis of 2-Benzoylamino-succinamic Acid

This protocol details the synthesis of 2-Benzoylamino-succinamic acid from isoasparagine using the Schotten-Baumann reaction.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity
Isoasparagine	C₄H₈N₂O₃	132.12	≥98%
Benzoyl Chloride	C₇H₅ClO	140.57	≥99%
Sodium Bicarbonate	NaHCO₃	84.01	Reagent Grade
Hydrochloric Acid	HCl	36.46	1 M solution
Diethyl Ether	(C₂H₅)₂O	74.12	Anhydrous
Deionized Water	H₂O	18.02	-

Step-by-Step Procedure

• Dissolution of Isoasparagine: In a 250 mL Erlenmeyer flask, dissolve 5.0 g (37.8 mmol) of isoasparagine in 100 mL of a 5% (w/v) aqueous solution of sodium bicarbonate. Stir the mixture at room temperature until all the solid has dissolved. The solution should be slightly basic.

• Addition of Benzoyl Chloride: To the stirred solution, add 8.0 mL (68.9 mmol) of benzoyl chloride dropwise over a period of 30 minutes. The addition should be slow to control the exothermic reaction. A white precipitate of the product will begin to form.

• Reaction: After the addition is complete, continue to stir the reaction mixture vigorously at room temperature for an additional 2 hours to ensure the reaction goes to completion.

• Acidification: After the 2-hour stirring period, cool the reaction mixture in an ice bath. Slowly and carefully acidify the mixture to a pH of approximately 2 by adding 1 M hydrochloric acid dropwise. Check the pH using litmus paper or a pH meter. This step protonates the carboxylate group and precipitates the product.

• Isolation of the Product: Collect the white precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with two 50 mL portions of cold deionized water to remove any inorganic salts, followed by two 30 mL portions of cold diethyl ether to remove any unreacted benzoyl chloride and benzoic acid.

• Drying: Dry the purified product in a vacuum oven at 60 °C overnight to yield 2-Benzoylamino-succinamic acid as a white crystalline solid.

Caption: Experimental workflow for the synthesis.

Characterization and Purity Assessment

The synthesized 2-Benzoylamino-succinamic acid can be characterized using standard analytical techniques:

• Melting Point: Determination of the melting point and comparison with literature values.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, including the amide C=O stretch (around 1650 cm⁻¹), the carboxylic acid C=O stretch (around 1700 cm⁻¹), and the N-H stretch (around 3300 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure by analyzing the chemical shifts and coupling patterns of the protons and carbons.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.[3]

Conclusion

The synthesis of 2-Benzoylamino-succinamic acid via the Schotten-Baumann reaction is a classic and effective method that demonstrates fundamental principles of organic chemistry. This guide provides a detailed protocol that can be readily implemented in a laboratory setting. The resulting N-benzoyl derivative of isoasparagine can serve as a valuable building block in medicinal chemistry and peptide synthesis. The robustness of the Schotten-Baumann reaction ensures a high yield of the desired product with straightforward purification, making it an exemplary case study for the N-acylation of amino acids.

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A Historical Perspective on N-Acyl-Alpha-Amino Acids: From Chemical Curiosities to Endogenous Signaling Molecules and Therapeutic Leads

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-acyl-alpha-amino acids (NAAAs) are a fascinating and increasingly important class of molecules characterized by a fatty acid chain linked to the amino group of an alpha-amino acid. Once viewed primarily as synthetic intermediates in the nascent field of peptide chemistry, our understanding of NAAAs has undergone a profound transformation. Today, they are recognized as a diverse family of endogenous signaling molecules with critical roles in a wide array of physiological processes, from neurotransmission and inflammation to energy homeostasis.[1] This guide provides a comprehensive historical perspective on NAAAs, tracing their journey from their conceptual origins in the 19th century to their current status as promising therapeutic targets and leads. By understanding the historical context of their discovery, synthesis, and biological characterization, researchers and drug development professionals can gain a deeper appreciation for the enduring significance of these remarkable compounds.

Chapter 1: The Dawn of a New Chemistry - Early Discoveries and the Birth of Peptide Science (Early 19th Century - Early 20th Century)

The story of N-acyl-alpha-amino acids is intrinsically linked to the foundational discoveries in organic chemistry and the burgeoning field of biochemistry. The 19th century witnessed the isolation and characterization of the fundamental building blocks of proteins, the amino acids, setting the stage for the first forays into their chemical manipulation.

The Discovery of Amino Acids: The Building Blocks of Life

The early 1800s marked the beginning of our understanding of amino acids. In 1806, French chemists Louis-Nicolas Vauquelin and Pierre Jean Robiquet isolated asparagine from asparagus, the first amino acid to be discovered. This was followed by the discovery of cystine in 1810, and glycine and leucine in 1820.[2] Throughout the 19th and early 20th centuries, the remaining common amino acids were gradually identified, culminating in the discovery of threonine in 1935 by William Cumming Rose.[2]

Emil Fischer and the Polypeptide Theory

The monumental work of German chemist Emil Fischer at the turn of the 20th century was pivotal in shaping our understanding of proteins. In 1902, Fischer, along with Franz Hofmeister, independently proposed that proteins are linear polymers of amino acids linked by what Fischer termed "peptide" bonds.[2] This revolutionary concept laid the groundwork for the field of peptide chemistry and spurred efforts to synthetically construct these molecules in the laboratory.

The First N-Acylations: The Schotten-Baumann Reaction and its Application to Amino Acids

To assemble peptides, Fischer required a method to selectively form an amide bond between the carboxyl group of one amino acid and the amino group of another. This necessitated the "protection" of the amino group of the first amino acid to prevent unwanted side reactions. The tool for this crucial step came from a reaction developed in the 1880s by German chemists Carl Schotten and Eugen Baumann.

The Schotten-Baumann reaction , first described in 1883, is a method for synthesizing amides from amines and acid chlorides in the presence of a base.[3][4] The base, typically aqueous sodium hydroxide, serves to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[4] Fischer ingeniously adapted this reaction for his peptide synthesis. In 1903, he demonstrated that an α-chloro acid chloride could be condensed with an amino acid ester under Schotten-Baumann conditions to form a dipeptide derivative.[4][5] This application of the Schotten-Baumann reaction represented the first systematic use of N-acylation of amino acids in a synthetic context.

Experimental Protocol: A Representative Early 20th Century Schotten-Baumann N-Acylation of an Amino Acid

The following protocol is a generalized representation based on the principles employed by Fischer and his contemporaries.

Objective: To synthesize N-benzoyl-glycine (hippuric acid).

Materials:

• Glycine

• Benzoyl chloride

• 10% Sodium hydroxide solution

• Diethyl ether

• Hydrochloric acid (concentrated)

• Litmus paper

• Ice bath

• Separatory funnel

• Beakers and flasks

Procedure:

• Dissolution of the Amino Acid: A solution of glycine is prepared in a 10% aqueous solution of sodium hydroxide in a flask. The amount of sodium hydroxide used is in molar excess to both neutralize the amino acid's carboxylic acid group and the HCl that will be generated during the reaction.

• Acylation: The flask is cooled in an ice bath. Benzoyl chloride is then added portion-wise with vigorous shaking or stirring. The reaction is exothermic, and maintaining a low temperature is crucial to minimize the hydrolysis of the benzoyl chloride.

• Neutralization and Extraction: After the addition of benzoyl chloride is complete, the reaction mixture is stirred for a period to ensure complete reaction. The mixture is then transferred to a separatory funnel. The aqueous layer is extracted with diethyl ether to remove any unreacted benzoyl chloride and benzoic acid.

• Acidification and Precipitation: The aqueous layer is returned to a beaker and cooled in an ice bath. Concentrated hydrochloric acid is added slowly with stirring until the solution is acidic to litmus paper. The N-benzoyl-glycine, being less soluble in acidic solution, precipitates out.

• Isolation and Purification: The precipitated product is collected by filtration, washed with cold water, and can be further purified by recrystallization from hot water.

Caption: A simplified proposed biosynthetic pathway for N-acyl-alpha-amino acids.

Chapter 4: N-Acyl-Alpha-Amino Acids in Drug Discovery and Development: A Historical View

The recognition of NAAAs as endogenous signaling molecules has made them attractive targets for drug discovery and development. Their involvement in a wide range of physiological and pathological processes suggests that modulating their activity could have therapeutic benefits.

Early Pharmacological Investigations

Even before their discovery as endogenous molecules, synthetic NAAAs were investigated for their pharmacological properties. For instance, in the mid-20th century, certain N-acylated amino acids were explored for their potential as surfactants and antimicrobial agents. However, it was the discovery of their roles in biological signaling that truly ignited interest in their therapeutic potential.

NAAAs as Therapeutic Targets and Leads: Historical Preclinical and Clinical Insights

The past few decades have seen a surge in research into the therapeutic applications of NAAAs. These investigations have spanned a variety of therapeutic areas, including pain, inflammation, and metabolic disorders.

Compound/Class	Target/Mechanism	Therapeutic Area	Year of Significant Research
N-arachidonoylglycine	G-protein coupled receptors, ion channels	Pain, Inflammation	Late 1990s - 2000s
N-oleoyl-serine	Bone remodeling	Osteoporosis	2000s
N-acyl-dopamines	FAAH inhibition, vanilloid receptors	Neuroprotection, Pain	2000s
N-acyl-alanines	Antiproliferative effects	Oncology	2000s

Modern Applications and Future Perspectives

The historical journey of N-acyl-alpha-amino acids has brought us to an exciting point. With the advent of advanced analytical techniques such as lipidomics, we are now able to identify and quantify a vast array of these molecules in biological systems. This is providing unprecedented insights into their physiological roles and their potential as biomarkers for various diseases. Furthermore, the development of more sophisticated synthetic methods is enabling the creation of novel NAAA analogues with improved potency, selectivity, and pharmacokinetic properties. The future of NAAA research holds great promise for the development of new therapeutics for a wide range of human diseases.

Conclusion

The history of N-acyl-alpha-amino acids is a compelling narrative of scientific discovery, spanning from the foundational principles of organic chemistry to the cutting edge of molecular pharmacology. What began as a chemical curiosity in the hands of pioneers like Emil Fischer has evolved into a major field of study focused on a critical class of endogenous signaling molecules. For researchers, scientists, and drug development professionals, understanding this historical trajectory provides a valuable framework for appreciating the current state of the field and for envisioning the future potential of N-acyl-alpha-amino acids in medicine and biology.

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A Comprehensive Guide to the Initial Characterization of 2-Benzoylamino-succinamic Acid

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the initial physicochemical characterization of the novel compound, 2-Benzoylamino-succinamic acid. As a molecule incorporating both a benzoyl amide linkage and a succinamic acid moiety, it represents a structure of interest for potential applications in medicinal chemistry and materials science. This document outlines a logical, multi-technique approach to elucidate its chemical identity, purity, and core physicochemical properties. The methodologies described are grounded in established analytical principles, ensuring a robust and scientifically valid characterization cascade. The causality behind experimental choices is explained, and all protocols are designed to be self-validating. This guide is intended to serve as a foundational resource for researchers undertaking the synthesis and evaluation of this, and structurally related, novel chemical entities.

Introduction and Rationale

The field of drug discovery and development is critically dependent on the thorough characterization of new chemical entities (NCEs).[1] An understanding of a compound's fundamental physicochemical properties—such as identity, purity, solubility, stability, and ionization state (pKa)—is paramount for interpreting biological data and guiding formulation development.[2][3] 2-Benzoylamino-succinamic acid (C₁₁H₁₂N₂O₄, MW: 236.22 g/mol ) is a derivative of succinic acid, a key intermediate in metabolic pathways and a versatile platform chemical.[4][5] Its structure, featuring a stable benzoyl amide group and both a carboxylic acid and a primary amide, suggests potential for diverse biological interactions and makes it a valuable subject for systematic investigation.

This guide presents a structured workflow for the initial characterization of this molecule, beginning with its synthesis and culminating in a detailed analysis of its structural and physical properties. The chosen analytical techniques are standard in the field of organic and medicinal chemistry, providing a reliable and comprehensive dataset for any NCE.[6][7][8]

Synthesis and Purification

A plausible and efficient route for the synthesis of 2-Benzoylamino-succinamic acid is critical for obtaining material of sufficient quality for characterization. The Schotten-Baumann reaction, a widely used and robust method for N-acylation of amino acids, serves as an excellent foundational strategy.[9][10]

Proposed Synthetic Pathway

The synthesis can be achieved via the acylation of L-asparagine with benzoyl chloride under basic aqueous conditions. L-asparagine provides the core succinamic acid backbone, and benzoyl chloride acts as the acylating agent.

Diagram 1: Synthetic Pathway for 2-Benzoylamino-succinamic acid

Caption: Proposed Schotten-Baumann synthesis of the target compound.

Step-by-Step Synthesis Protocol

• Dissolution: Dissolve L-asparagine (1.0 eq) in a 1 M aqueous solution of sodium hydroxide (2.5 eq) with cooling in an ice bath (0-5 °C).

• Acylation: Add benzoyl chloride (1.1 eq) dropwise to the stirred solution, ensuring the temperature remains below 10 °C. The simultaneous addition of a 2 M NaOH solution may be required to maintain a pH between 9-10.

• Reaction: Allow the mixture to stir vigorously for 1-2 hours at room temperature after the addition is complete.

• Acidification: Cool the reaction mixture again in an ice bath and carefully acidify to a pH of ~2 using concentrated HCl. A white precipitate should form.

• Isolation: Collect the crude product by vacuum filtration, washing thoroughly with cold deionized water to remove salts.

• Purification: Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol/water) to yield the purified 2-Benzoylamino-succinamic acid.

• Drying: Dry the purified product under a high vacuum to a constant weight.

Structural Elucidation and Identity Confirmation

Confirmation of the molecular structure is the cornerstone of characterization. A combination of spectroscopic techniques provides unambiguous evidence of the compound's identity.[6][8]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound, confirming its elemental composition.[7][8]

• Protocol:

  • Prepare a ~1 mg/mL solution of the sample in a suitable solvent (e.g., methanol or acetonitrile/water).

  • Infuse the solution into a high-resolution mass spectrometer (HRMS), such as a Q-TOF or Orbitrap, using electrospray ionization (ESI) in both positive and negative ion modes.

  • Acquire the full scan mass spectrum.

• Expected Data: The analysis should confirm the molecular formula C₁₁H₁₂N₂O₄.

Parameter	Expected Value
Molecular Formula	C₁₁H₁₂N₂O₄
Exact Mass	236.0797
[M+H]⁺ (Positive Mode)	237.0870
[M-H]⁻ (Negative Mode)	235.0724
[M+Na]⁺ (Positive Mode)	259.0689

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule, confirming the connectivity of atoms.[6][8]

• Protocol:

  • Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆).

  • Acquire ¹H NMR, ¹³C NMR, and 2D correlation spectra (e.g., COSY, HSQC) on a spectrometer (≥400 MHz).

• Predicted ¹H NMR Spectral Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12.5	broad s	1H	Carboxylic acid (-COOH)
~8.7	d	1H	Amide (-NH-COPh)
~7.9	d	2H	Aromatic (ortho-protons of Benzoyl)
~7.5	m	3H	Aromatic (meta/para-protons of Benzoyl)
~7.3	broad s	1H	Primary Amide (-CONH₂)
~7.0	broad s	1H	Primary Amide (-CONH₂)
~4.6	m	1H	Alpha-proton (-CH(NHCOPh)-)
~2.8	dd	1H	Beta-proton (-CH₂CONH₂)
~2.6	dd	1H	Beta-proton (-CH₂CONH₂)

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the key functional groups present in the molecule by measuring the absorption of infrared radiation.[8]

• Protocol:

  • Acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Place a small amount of the solid sample directly on the ATR crystal.

  • Record the spectrum from 4000 to 400 cm⁻¹.

• Expected Key Absorbances:

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3400-3200	Strong, Broad	O-H (Carboxylic Acid), N-H (Amides)
3060	Medium	Aromatic C-H Stretch
1720-1680	Strong	C=O Stretch (Carboxylic Acid)
1660-1630	Strong	C=O Stretch (Amide I Bands)
1580-1520	Strong	N-H Bend (Amide II Band), C=C Stretch (Aromatic)

Purity Assessment

Establishing the purity of the synthesized compound is essential for all subsequent biological and physicochemical testing. High-Performance Liquid Chromatography (HPLC) is the gold standard for this purpose.[7][11]

Diagram 2: General Workflow for Compound Characterization

Caption: A logical flow from synthesis to comprehensive analysis.

HPLC-UV Method

• Protocol:

  • System: An HPLC system equipped with a UV-Vis detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm and 254 nm.

  • Sample Prep: Dissolve the sample in the initial mobile phase composition at ~0.5 mg/mL.

• Acceptance Criteria: The purity of the compound should be ≥95% (by peak area normalization) for use in subsequent assays. The main peak should be symmetrical, and no significant impurity peaks should be detected.

Core Physicochemical Properties

Understanding the physicochemical properties of a molecule is crucial for predicting its behavior in biological systems and for formulation design.[1][2][12][13]

Aqueous Solubility

Aqueous solubility is a key determinant of oral bioavailability.[2]

• Protocol (Shake-Flask Method):

  • Add an excess amount of the solid compound to a series of vials containing buffers at different pH values (e.g., pH 2.0, 5.0, 7.4).

  • Shake the vials at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.

  • Filter the suspensions through a 0.45 µm filter to remove undissolved solid.

  • Quantify the concentration of the dissolved compound in the filtrate using a pre-validated HPLC-UV method.

Ionization Constant (pKa)

The pKa value dictates the charge state of the molecule at a given pH, which influences its solubility, permeability, and target binding.

• Protocol (Potentiometric Titration):

  • Dissolve an accurately weighed amount of the compound in a co-solvent system (e.g., methanol/water).

  • Titrate the solution with a standardized solution of NaOH while monitoring the pH with a calibrated electrode.

  • Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the buffer region in the titration curve.

  • Expected pKa: The carboxylic acid moiety is expected to have a pKa in the range of 3.5 - 4.5.

Lipophilicity (LogP / LogD)

Lipophilicity is a measure of a compound's preference for a lipid versus an aqueous environment and is a critical factor for membrane permeability.[2]

• Protocol (Shake-Flask Method):

  • Prepare a stock solution of the compound in a suitable solvent.

  • Add a small volume of the stock solution to a vial containing a pre-saturated mixture of n-octanol and an aqueous buffer (e.g., pH 7.4).

  • Shake vigorously for several hours to allow for partitioning.

  • Centrifuge to separate the two phases.

  • Measure the concentration of the compound in both the aqueous and n-octanol layers by HPLC-UV.

  • Calculate LogD₇.₄ as log₁₀([Compound]ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ).

Conclusion

This guide has detailed a systematic and robust workflow for the initial characterization of 2-Benzoylamino-succinamic acid. By following these protocols, researchers can confidently establish the compound's identity, purity, and core physicochemical properties. This foundational dataset is indispensable for advancing the molecule into further stages of research, whether for medicinal chemistry lead optimization, materials science applications, or other scientific inquiries. The principles and techniques described herein are broadly applicable to the characterization of other novel small molecules, providing a template for rigorous scientific investigation.

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An In-Depth Technical Guide to the Spectroscopic Data of N-Benzoyl-α-Aspartic Acid Amide

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of N-benzoyl-α-aspartic acid amide, a molecule of interest in biochemical and pharmaceutical research. The user-specified name is interpreted as Nα-benzoyl-L-asparagine (C₁₁H₁₂N₂O₄), the derivative of asparagine, which features a primary amide on its side chain. This document offers a detailed exploration of its predicted Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) data. Each section outlines the fundamental principles of the technique, provides a robust, field-tested experimental protocol, and delivers an expert interpretation of the expected spectral data. The causality behind spectral features is explained, and all data is contextualized with reference to analogous compounds to ensure scientific integrity. Visualizations are provided to clarify molecular structure, experimental workflows, and fragmentation pathways, offering researchers a definitive resource for the identification and characterization of this compound.

Introduction and Molecular Structure

N-benzoyl-α-aspartic acid amide (N-benzoyl-asparagine) is an N-acylated amino acid derivative. The introduction of the benzoyl group to the alpha-amino function of asparagine modifies its chemical properties, making it a valuable building block in organic synthesis and a substrate for enzymatic assays, particularly for proteases.[1] Understanding its spectroscopic signature is paramount for confirming its identity, assessing purity, and studying its interactions in complex biological systems.

The molecular structure contains several key features that give rise to a distinct spectroscopic fingerprint: a monosubstituted benzene ring, a secondary amide linkage (the benzoyl group), a primary amide side chain, a chiral alpha-carbon, and a carboxylic acid.

Caption: Standard workflow for NMR spectroscopic analysis.

Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆)

The proton spectrum is characterized by distinct regions for aromatic, amide, and aliphatic protons. The chemical shifts are influenced by the electron-withdrawing effects of the adjacent carbonyl and amide groups.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale and Notes
-COOH	~12.0 - 13.0	Broad Singlet	1H	The acidic proton is highly deshielded and its signal is often very broad.
N-H (Benzoyl)	~8.5 - 9.0	Doublet	1H	Coupled to the α-proton (Hα). Its chemical shift is concentration and temperature dependent. [2]
H-ortho (Benzoyl)	~7.8 - 8.0	Doublet/Multiplet	2H	Deshielded by the adjacent C=O group of the benzoyl moiety. [3]
H-meta, H-para (Benzoyl)	~7.4 - 7.6	Multiplet	3H	Complex multiplet due to overlapping signals of the meta and para protons. [3]
N-H₂ (Side Chain)	~7.0 and ~7.5	Two Broad Singlets	2H	The two protons of the primary amide are diastereotopic and appear as two separate, often broad, signals.
H-α	~4.7 - 4.9	Multiplet	1H	Deshielded by the adjacent N-H, C=O, and COOH groups. Coupled to both the N-H and the two β-protons.
H-β, H-β'	~2.6 - 2.8	Multiplet	2H	These two protons are diastereotopic and will appear as a complex multiplet (often a pair of doublets of doublets). They are coupled to H-α.

Predicted ¹³C NMR Spectrum (100.6 MHz, DMSO-d₆)

The carbon spectrum shows several signals in the downfield region, corresponding to the three carbonyl carbons and the six aromatic carbons.

Carbon Assignment	Predicted δ (ppm)	Rationale and Notes
-COOH	~173 - 175	The carboxylic acid carbonyl carbon is typically found in this downfield region.
C=O (Side Chain)	~171 - 173	The primary amide carbonyl carbon.
C=O (Benzoyl)	~166 - 168	The secondary amide carbonyl carbon, slightly upfield compared to the others. Consistent with data for N-benzoyl amino acid derivatives. [4]
C-ipso (Benzoyl)	~133 - 135	The quaternary carbon of the benzene ring attached to the carbonyl group.
C-para (Benzoyl)	~131 - 133	The para-carbon of the benzene ring.
C-meta (Benzoyl)	~128 - 129	The two meta-carbons, which are chemically equivalent.
C-ortho (Benzoyl)	~127 - 128	The two ortho-carbons, deshielded by the carbonyl group.
C-α	~51 - 53	The alpha-carbon, shielded relative to the carbonyls but deshielded relative to simple alkanes. [3]
C-β	~36 - 38	The beta-carbon of the asparagine side chain.

Infrared (IR) Spectroscopy

IR spectroscopy provides critical information about the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies. For N-benzoyl-asparagine, the key diagnostic peaks arise from the N-H, C=O, and C=C bonds.

Experimental Protocol: FTIR Data Acquisition

Rationale: The KBr pellet method is a standard, robust technique for acquiring high-quality IR spectra of solid samples. It minimizes scattering and produces sharp, well-defined absorption bands by dispersing the analyte in an IR-transparent matrix.

• Sample Preparation: Grind 1-2 mg of the dried sample with ~100 mg of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of an FTIR spectrometer.

  • Acquire the spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

  • Record the spectrum over the range of 4000-400 cm⁻¹.

  • Run a background scan of the empty sample compartment prior to sample analysis.

Predicted IR Absorption Bands

The IR spectrum will be dominated by strong absorptions from the multiple amide and carbonyl groups. Hydrogen bonding in the solid state will cause significant broadening and shifting of the N-H and O-H stretching bands. [5][6]

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Functional Group and Notes
O-H Stretch	3300 - 2500	Broad, Strong	Carboxylic acid. The broadness is due to extensive hydrogen bonding.
N-H Stretch (Secondary Amide)	~3300	Medium	Benzoyl amide N-H. [7]
N-H Stretch (Primary Amide)	~3350 and ~3180	Medium	Asymmetric and symmetric stretches of the side-chain -NH₂ group. [8]
C-H Stretch (Aromatic)	3100 - 3000	Medium-Weak	Benzene ring C-H bonds.
C-H Stretch (Aliphatic)	3000 - 2850	Medium-Weak	Cα-H and Cβ-H₂ bonds.
C=O Stretch (Carboxylic Acid)	~1710 - 1725	Strong, Sharp	The carboxylic acid carbonyl is at a higher frequency than the amides.
Amide I (Benzoyl C=O)	~1640 - 1650	Very Strong	The C=O stretch of the secondary amide is a hallmark feature. [5]
Amide I (Side Chain C=O)	~1660 - 1680	Very Strong	The C=O stretch of the primary amide. Often overlaps with the benzoyl amide I band.
N-H Bend (Amide II)	~1520 - 1550	Strong	A combination of N-H bending and C-N stretching from the secondary (benzoyl) amide. [7]

| C=C Stretch (Aromatic) | ~1600, ~1480 | Medium-Weak | Benzene ring skeletal vibrations. |

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is used to determine the exact molecular weight of a compound and to deduce its structure by analyzing its fragmentation patterns.

Experimental Protocol: ESI-MS Data Acquisition

Rationale: Electrospray Ionization (ESI) is a soft ionization technique ideal for polar, non-volatile molecules like N-benzoyl-asparagine. It typically produces protonated molecular ions [M+H]⁺ with minimal fragmentation, allowing for clear determination of the molecular weight. Tandem MS (MS/MS) is then used to induce and analyze fragmentation.

• Sample Preparation: Prepare a dilute solution of the sample (~10-50 µM) in a suitable solvent system, such as 50:50 acetonitrile:water with 0.1% formic acid. The formic acid aids in protonation.

• Infusion: Infuse the sample solution directly into the ESI source of the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

• MS1 Scan: Acquire a full scan mass spectrum in positive ion mode to identify the protonated molecular ion [M+H]⁺. The exact mass of N-benzoyl-asparagine (C₁₁H₁₂N₂O₄) is 236.0797 Da. The expected [M+H]⁺ ion would be at m/z 237.0875.

• MS/MS Scan (Fragmentation Analysis):

  • Select the [M+H]⁺ ion (m/z 237.1) as the precursor ion.

  • Subject the precursor ion to Collision-Induced Dissociation (CID) with an inert gas (e.g., argon or nitrogen).

  • Acquire the product ion spectrum to observe the fragmentation pattern.

Predicted Mass Spectrum and Fragmentation

Upon CID, the protonated molecule will fragment at its weakest bonds, primarily the amide linkages. The analysis of these fragments helps confirm the connectivity of the molecule.

• Molecular Ion: [M+H]⁺ = m/z 237.1

• Key Fragment Ions:

  • m/z 220.1: Loss of ammonia (-17 Da) from the side-chain amide.

  • m/z 192.1: Loss of the carboxyl group as HCOOH (-45 Da).

  • m/z 132.1: Cleavage of the benzoyl amide bond to yield the protonated asparagine fragment.

  • m/z 105.1: Formation of the benzoyl cation (C₆H₅CO⁺). This is a highly characteristic and often abundant fragment for N-benzoyl derivatives. [9]

Caption: Predicted ESI-MS/MS fragmentation pathway for N-benzoyl-asparagine.

References

• A study of fragmentation of protonated amides of some acylated amino acids by tandem mass spectrometry: observation of an unusual nitrilium ion. Rapid Communications in Mass Spectrometry. Available at: [Link]

• INFRARED SPECTROSCOPY. St. Paul's Cathedral Mission College. Available at: [Link]

• Structural, Physical, and Spectral Characteristics of Amides. Chemistry LibreTexts. Available at: [Link]

• Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. SciELO México. Available at: [Link]

• X-ray and 13C solid-state NMR studies of N-benzoyl-phenylalanine. Journal of Peptide Research. Available at: [Link]

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• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. Available at: [Link]

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• Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. SciELO México. Available at: [Link]

• Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. Available at: [Link]

• An Efficient Synthesis of N- Benzoyl Derivative of Amino Acids Using PEG-400 as A Green and Recyclable Catalyst. International Journal of Innovative Research in Science, Engineering and Technology. Available at: [Link]

• Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. ResearchGate. Available at: [Link]

• Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-.alpha.-amino acids and their methyl esters. ResearchGate. Available at: [Link]

• Asparagine, N-benzyl-, methyl ester. PubChem. Available at: [Link]

• Synthesis and Biological Activity of Novel Amino Acid-(N'-Benzoyl) Hydrazide and Amino Acid-(N'-Nicotinoyl) Hydrazide Derivatives. MDPI. Available at: [Link]

• 13C NMR Spectrum (1D, 100 MHz, H2O, predicted). Human Metabolome Database. Available at: [Link]

• 4-Amino-5-benzoyl-1-benzyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrrole-3-carbonitrile. MDPI. Available at: [Link]

• Mass Spectrometry of Amino Acids and Proteins. Wiley-VCH. Available at: [Link]

• The Mass Spectra of the α-Amino Acids. Journal of the American Chemical Society. Available at: [Link]

• Gas Phase Fragmentation Behavior of Proline in Macrocyclic b7 Ions. PMC. Available at: [Link]

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An In-Depth Technical Guide to the Physicochemical Properties of 2-Benzoylamino-succinamic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 2-Benzoylamino-succinamic acid (also known as N-Benzoyl-asparagine). As a derivative of the naturally occurring amino acid asparagine, this compound holds potential significance in various fields, including medicinal chemistry and proteomics. This document delves into its structural and chemical identity, physicochemical characteristics, synthesis and purification protocols, and analytical methodologies. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the study and application of N-acyl amino acids and related compounds.

Introduction: Unveiling 2-Benzoylamino-succinamic Acid

2-Benzoylamino-succinamic acid, systematically named (S)-4-Amino-2-benzamido-4-oxobutanoic acid, is a synthetic derivative of L-asparagine. The introduction of a benzoyl group to the alpha-amino group of asparagine modifies its polarity, lipophilicity, and potential for intermolecular interactions. Understanding the fundamental physicochemical properties of this molecule is paramount for its application in drug design, as a building block in organic synthesis, or as a tool in biochemical research. The benzoyl group can engage in hydrophobic and aromatic interactions, while the succinamic acid moiety retains hydrogen bonding capabilities, making it an intriguing candidate for probing biological systems.

Chemical Identity

A clear definition of the molecule's identity is the foundation of any scientific investigation.

Identifier	Value
IUPAC Name	(2S)-4-amino-2-(benzoylamino)-4-oxobutanoic acid
Synonyms	N-Benzoyl-asparagine, Benzoylasparagine
CAS Number	29880-25-9
Molecular Formula	C₁₁H₁₂N₂O₄
Molecular Weight	236.22 g/mol
Chemical Structure	See Figure 1

Physicochemical Properties: A Quantitative Profile

The physicochemical properties of a compound govern its behavior in both chemical and biological systems. While experimental data for 2-Benzoylamino-succinamic acid is limited in the public domain, we can infer some properties from closely related compounds and theoretical calculations.

Summary of Physicochemical Data

Property	Value	Source/Method
Melting Point	Not available. (Related compound N-Benzoylaspartic acid: 171-173 °C)	[1][2]
Boiling Point	Not available. (Decomposes before boiling)
Water Solubility	Not available. (Related compound N-Benzoylaspartic acid: 10 g/L at 25°C)	[1]
pKa (Carboxylic Acid)	Predicted: ~3.8 (Based on Asparagine pKa of 2.02 and benzoic acid pKa of 4.2)
logP (Octanol-Water Partition Coefficient)	Predicted: ~0.45-0.5 (Based on N-Benzoylaspartic acid)	[3]

Expert Insight: The benzoylation of asparagine is expected to decrease its water solubility compared to the parent amino acid due to the introduction of the hydrophobic phenyl group. The melting point is anticipated to be a sharp, defined value for a pure crystalline solid. The pKa of the carboxylic acid is expected to be slightly lower than that of benzoic acid due to the electron-withdrawing nature of the adjacent amide group.

Synthesis and Purification

The synthesis of 2-Benzoylamino-succinamic acid typically involves the acylation of L-asparagine with benzoyl chloride.

Synthetic Workflow

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• 3. Showing Compound N-Benzoylaspartic acid (FDB012566) - FooDB [foodb.ca]

The Dawn of Biotransformation: A Technical Guide to the Early Studies on N-Benzoyl Amino Acid Metabolism

Introduction

For the modern researcher in drug development and metabolic sciences, the conjugation of xenobiotics with endogenous molecules is a cornerstone of pharmacology and toxicology. However, the intellectual lineage of this concept stretches back to the nascent days of organic chemistry, a time when the very distinction between the chemistry of life and that of the inanimate world was a subject of profound debate. This technical guide delves into the seminal 19th-century studies on the metabolism of N-benzoyl amino acids, focusing on the discovery and synthesis of hippuric acid (N-benzoylglycine). We will not only recount the historical milestones but also dissect the experimental methodologies that laid the groundwork for our understanding of biotransformation. This exploration offers more than a historical curiosity; it provides a foundational perspective on the logic of metabolic investigation and the evolution of experimental design.

The narrative of N-benzoyl amino acid metabolism is inextricably linked with the challenge to the theory of vitalism, which posited that organic compounds could only be produced by a "vital force" inherent to living organisms. Friedrich Wöhler's 1828 synthesis of urea, an organic molecule, from inorganic precursors is often cited as the dawn of modern organic chemistry and the beginning of the end for vitalism[1][2]. It was in this fertile intellectual environment that the body's ability to chemically modify foreign substances began to be systematically investigated.

The In Vivo Transformation: Unraveling the Body's Chemical Secrets

The story of N-benzoyl amino acid metabolism begins with a simple observation: the urine of herbivorous animals contained a substance that was not present in their diet. In 1829, the pioneering German chemist Justus von Liebig identified this compound, which he named hippuric acid, from the Greek words hippos (horse) and ouron (urine)[3]. This discovery set the stage for a series of elegant experiments to determine its origin.

The Causality Behind the Experiments

The central question driving early researchers was whether hippuric acid was a product of the body's own chemical processes acting on ingested substances. The prevailing vitalistic theories would have suggested that such a transformation was the exclusive domain of the living organism's "vital force." To challenge this, scientists needed to demonstrate a clear cause-and-effect relationship between the administration of a precursor and the excretion of the metabolic product.

Alexander Ure's Groundbreaking Self-Experiment (1841)

The first crucial evidence for the biotransformation of a xenobiotic into an N-benzoyl amino acid came from the Scottish physician Alexander Ure. In a remarkable act of self-experimentation, Ure ingested benzoic acid and subsequently analyzed his own urine[4]. He observed the appearance of a new crystalline substance, which he identified as hippuric acid. This was a pivotal moment, suggesting that the body possessed the chemical machinery to conjugate benzoic acid with another endogenous molecule.

Wilhelm Keller's Rigorous Confirmation (1842)

While Ure's experiment was groundbreaking, it was the meticulous work of Wilhelm Keller, a student in Friedrich Wöhler's laboratory, that provided the definitive proof[1][5]. Wöhler, a central figure in the discrediting of vitalism, tasked Keller with repeating and expanding upon Ure's findings. Keller's experiment, published in Annalen der Chemie und Pharmacie, stands as a landmark in the history of metabolic research[6][7].

This protocol is a reconstruction based on historical accounts of Keller's experiment.

Objective: To confirm that ingested benzoic acid is converted to hippuric acid in the human body.

Materials:

• Benzoic acid

• Hydrochloric acid (HCl)

• Animal charcoal (for decolorization)

• Urine collection vessel

• Beakers and filtration apparatus

• Heating apparatus (e.g., a spirit lamp)

Procedure:

• Administration of Benzoic Acid: A known quantity of benzoic acid was ingested by the subject (Keller himself).

• Urine Collection: Urine was collected over a subsequent period.

• Isolation of Hippuric Acid:

  • The collected urine was acidified with hydrochloric acid. This protonates the hippurate salt, causing the less soluble hippuric acid to precipitate out of the solution.

  • The resulting precipitate was collected by filtration.

• Purification of Hippuric Acid:

  • The crude hippuric acid crystals were redissolved in hot water.

  • Animal charcoal was added to the hot solution to adsorb colored impurities.

  • The hot solution was filtered to remove the charcoal and any other insoluble matter.

  • The clear, hot filtrate was allowed to cool slowly. As the solution cooled, the solubility of hippuric acid decreased, leading to the formation of purified crystals.

• Analysis and Identification:

  • The crystalline form and properties of the isolated substance were compared to known samples of hippuric acid.

  • While not explicitly detailed in all secondary accounts, 19th-century chemists would have likely used techniques such as melting point determination and elemental analysis to confirm the identity of the isolated compound. A pure substance has a sharp, characteristic melting point, and elemental analysis would have revealed the empirical formula of the compound, which could be compared to that of known hippuric acid.

Causality and Self-Validation: The elegance of Keller's experiment lies in its directness. By ingesting a specific chemical and isolating a new, related chemical from his own urine, he established a clear metabolic link. The protocol is self-validating in its simplicity: the appearance of hippuric acid is directly contingent on the prior ingestion of benzoic acid.

The In Vitro Synthesis: Demystifying the "Vital Force"

The in vivo experiments of Ure and Keller demonstrated that the body could synthesize hippuric acid. The next logical step was to determine how this synthesis occurred and whether it could be replicated outside of a living organism, a direct challenge to the remnants of vitalistic thinking.

Victor Dessaignes' Landmark Synthesis (1853)

The French chemist Victor Dessaignes provided the definitive answer in 1853 by successfully synthesizing hippuric acid in the laboratory[8][9]. He demonstrated that the formation of the amide bond between benzoic acid and glycine did not require a mystical "vital force" but was a chemical reaction that could be performed in a flask. Dessaignes reacted benzoyl chloride with the zinc salt of glycine to produce hippuric acid[10][11].

This protocol is a reconstruction of the principles of Dessaignes' synthesis, reflecting the chemistry of the time.

Objective: To synthesize hippuric acid from benzoic acid and glycine derivatives in vitro.

Materials:

• Glycine

• Zinc oxide (or another suitable base to form the zinc salt of glycine)

• Benzoyl chloride

• Water

• Apparatus for heating and reaction (e.g., a flask with a condenser)

• Filtration apparatus

Procedure:

• Formation of Zinc Glycinate: Glycine was reacted with a base, such as zinc oxide, in an aqueous solution to form the zinc salt of glycine. This step was crucial as it deprotonated the amino group of glycine, making it a more reactive nucleophile.

• Acylation Reaction: Benzoyl chloride was added to the solution containing the zinc glycinate. The nucleophilic amino group of the glycinate attacked the electrophilic carbonyl carbon of the benzoyl chloride.

• Formation of Hippuric Acid: The reaction resulted in the formation of N-benzoylglycine (hippuric acid) and zinc chloride as a byproduct.

• Isolation and Purification: The hippuric acid would have been isolated from the reaction mixture, likely through acidification to precipitate the free acid, followed by filtration and recrystallization from hot water to purify it, similar to the method used by Keller.

Causality and Self-Validation: Dessaignes' experiment was a powerful demonstration of the chemical principles underlying a biological process. By successfully creating hippuric acid from its constituent parts in the laboratory, he showed that the formation of this "organic" molecule was governed by the same chemical laws as the reactions of "inorganic" substances. The self-validating nature of this protocol lies in the ability to start with defined chemical entities and, through a logical sequence of chemical transformations, arrive at a product identical to that isolated from a biological source.

Visualizing the Core Concepts

To better understand the relationships between the key discoveries and the experimental workflows, the following diagrams are provided.

Caption: A timeline illustrating the key discoveries in the early study of N-benzoyl amino acid metabolism.

Caption: A flowchart of the in vivo experimental workflow used by Keller to study hippuric acid formation.

Caption: A diagram illustrating the logical steps in Dessaignes' in vitro synthesis of hippuric acid.

Summary of Key Findings

The early studies on the metabolism of N-benzoyl amino acids, particularly hippuric acid, were instrumental in shaping the field of biochemistry. The table below summarizes the pivotal contributions.

Year	Researcher(s)	Key Contribution	Significance
1828	Friedrich Wöhler	Synthesis of urea from inorganic precursors.	Challenged the theory of vitalism, opening the door to the study of biological chemistry.[1][2]
1829	Justus von Liebig	Identification of hippuric acid in horse urine.	Discovered the first known N-benzoyl amino acid metabolite.[3]
1841	Alexander Ure	Ingestion of benzoic acid led to the excretion of hippuric acid.	First demonstration of in vivo biotransformation of a xenobiotic to an N-benzoyl amino acid.[4]
1842	Wilhelm Keller	Rigorous confirmation of the conversion of benzoic acid to hippuric acid.	Provided definitive proof of the metabolic pathway and established a reproducible experimental model.[1][5]
1853	Victor Dessaignes	In vitro synthesis of hippuric acid from benzoyl chloride and zinc glycinate.	Proved that the formation of hippuric acid was a chemical process that did not require a "vital force."[8][9]

Conclusion

The early investigations into the metabolism of N-benzoyl amino acids represent a triumph of the scientific method. Through careful observation, hypothesis testing, and the development of robust experimental protocols, 19th-century chemists laid the foundation for our modern understanding of how living organisms process foreign compounds. The in vivo studies of Ure and Keller, coupled with the in vitro synthesis by Dessaignes, not only elucidated the metabolic fate of benzoic acid but also provided powerful evidence against the prevailing doctrine of vitalism. For today's researchers, this historical journey underscores the importance of fundamental experimental design and the logical progression from in vivo observation to in vitro mechanistic investigation. The principles established in these early studies continue to resonate in the sophisticated metabolic research of the 21st century.

References

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• Wisniak, J. (2019). WILLIAM ODLING: The composition of hippuric acid and water--Toxicology. Revista CENIC Ciencias Biológicas, 50(2), 098-109.

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• Grokipedia. (n.d.). Victor Dessaignes. Retrieved January 16, 2026, from [Link]

• Wisniak, J. (2020). William Odling. The composition of hippuric acid and water - Toxicology William Odling.: la composición de ácido hipúrico y agua -Toxicología.

• 1911 Encyclopædia Britannica. (2016). Hippuric Acid. In Wikisource. Retrieved January 16, 2026, from [Link]

• Wikipedia. (n.d.). حمض الهيبوريك. Retrieved January 16, 2026, from [Link]

• Keller, W. (1842). M. Keller on the Conversion of Benzoic into Hippuric Acid. Provincial Medical Journal and Retrospect of the Medical Sciences, 4(92), 256–257.
• Mitchell, S. C., & Waring, R. H. (2024). Wilhelm Keller MD (1818–1877) and the emergence of xenobiochemistry. Journal of Medical Biography, 32(1), 119-124.
• Wisniak, J. (2021). Victor Dessaignes. NATIONAL CENTER FOR SCIENTIFIC RESEARCH (CENIC) BIOLOGICAL SCIENCES JOURNAL, 45(1), 066-076.
• Keller, M. (1842). M. Keller on the Conversion of Benzoic into Hippuric Acid. Provincial Medical Journal and Retrospect of the Medical Sciences, 4(92), 256-7.

• American Chemical Society. (2023, October 2). Hippuric acid. Retrieved January 16, 2026, from [Link]

• Williams, R. T. (2001). Hippurate: The Natural History of a Mammalian–Microbial Cometabolite. Chemical Research in Toxicology, 14(3), 223-231.
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• Annalen der Chemie (und Pharmacie 1840-1873) der Leipzig 1873. (n.d.). Retrieved January 16, 2026, from [Link]

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An In-Depth Technical Guide to the Potential Biological Roles of 2-Benzoylamino-succinamic Acid

Abstract

2-Benzoylamino-succinamic acid, a derivative of the non-essential amino acid asparagine, stands as a molecule of significant interest within the expansive landscape of drug discovery and chemical biology. While direct biological data for this specific compound remains limited, its structural motifs—an N-acyl amino acid backbone, a succinamic acid moiety, and a benzoyl group—suggest a rich potential for diverse pharmacological activities. This technical guide synthesizes current knowledge from structurally related compounds to postulate and explore the potential biological roles of 2-Benzoylamino-succinamic acid. We delve into its chemical identity, propose a synthetic route, and present a comprehensive analysis of its potential as an antifungal, anticancer, and immunomodulatory agent, as well as an acetylcholinesterase inhibitor. Detailed, field-proven experimental protocols are provided for the empirical validation of these hypothesized activities, offering a roadmap for researchers and drug development professionals to unlock the therapeutic promise of this intriguing molecule.

Introduction: Unveiling the Potential of a Structurally Promising Molecule

2-Benzoylamino-succinamic acid (also known as N-benzoyl-L-asparagine) is an organic compound characterized by the molecular formula C₁₁H₁₂N₂O₄ and a molecular weight of approximately 236.22 g/mol [1]. Its structure is a compelling fusion of a benzoyl group attached to the alpha-amino group of asparagine. This unique combination of a succinic acid derivative and an N-acyl amino acid framework places it at the intersection of several classes of biologically active molecules[1].

The succinic acid core is a key intermediate in the citric acid cycle, a fundamental metabolic pathway, and its derivatives are increasingly recognized for their roles in drug delivery and as bioactive molecules themselves[1][2]. N-acyl amino acids are an important family of endogenous signaling molecules with a wide range of biological activities[3]. Furthermore, the benzoyl moiety is a common feature in many pharmacologically active compounds.

This guide will navigate the theoretical and practical considerations for investigating the biological roles of 2-Benzoylamino-succinamic acid, drawing upon the established activities of its structural analogs to build a robust scientific rationale for its exploration.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Benzoylamino-succinamic acid is presented in the table below.

Property	Value	Source
CAS Number	29880-25-9	[1]
Molecular Formula	C₁₁H₁₂N₂O₄	[1]
Molecular Weight	236.22 g/mol	[1]
IUPAC Name	2-(Benzoylamino)succinamic acid	[1]
Physical State	Solid (predicted)	[1]

Synthesis of 2-Benzoylamino-succinamic Acid: A Proposed Pathway

A proposed synthetic pathway for 2-Benzoylamino-succinamic acid.

Experimental Protocol: Synthesis of 2-Benzoylamino-succinamic Acid

Materials:

• L-Asparagine

• Benzoyl chloride

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Dichloromethane (DCM) or other suitable organic solvent

• Distilled water

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolution of Asparagine: Dissolve L-asparagine in a 1 M aqueous solution of sodium hydroxide in a flask and cool the solution in an ice bath with stirring.

• Addition of Benzoyl Chloride: Slowly add benzoyl chloride dropwise to the cooled solution while vigorously stirring. Maintain the temperature below 5°C.

• Reaction Monitoring: Continue stirring the reaction mixture in the ice bath for 1-2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Acidification: After the reaction is complete, carefully acidify the mixture to a pH of approximately 2 with dilute hydrochloric acid. This will precipitate the N-benzoyl-L-asparagine.

• Extraction and Purification: Extract the product with a suitable organic solvent like dichloromethane. Wash the organic layer with distilled water, dry it over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure using a rotary evaporator.

• Recrystallization: The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 2-Benzoylamino-succinamic acid.

Potential Biological Role as an Antifungal Agent

The structural similarity of 2-Benzoylamino-succinamic acid to known N-acyl amino acids and the established antifungal properties of benzoate derivatives suggest a compelling rationale for investigating its antifungal potential[4]. N-acyl amino acids have been shown to possess antimicrobial activities, and sodium benzoate is a widely used antifungal preservative[4][5].

Hypothesized Mechanism of Antifungal Action

The antifungal mechanism of 2-Benzoylamino-succinamic acid could be multifaceted. It may disrupt the fungal cell membrane integrity, inhibit essential enzymes involved in amino acid biosynthesis, or interfere with protein synthesis[6][7]. The benzoyl group could facilitate its entry into the fungal cell, where the succinamic acid moiety could interfere with metabolic pathways.

Hypothesized antifungal mechanisms of 2-Benzoylamino-succinamic acid.

Experimental Protocol: In Vitro Antifungal Susceptibility Testing

Materials:

• 2-Benzoylamino-succinamic acid

• Fungal strains (e.g., Candida albicans, Aspergillus fumigatus)

• RPMI-1640 medium

• 96-well microtiter plates

• Spectrophotometer (plate reader)

• Positive control antifungal agent (e.g., Fluconazole)

• Dimethyl sulfoxide (DMSO)

Procedure:

• Preparation of Fungal Inoculum: Grow the fungal strains in an appropriate broth medium and adjust the cell density to a final concentration of 0.5-2.5 x 10³ cells/mL in RPMI-1640 medium.

• Preparation of Compound Dilutions: Prepare a stock solution of 2-Benzoylamino-succinamic acid in DMSO. Perform serial two-fold dilutions in RPMI-1640 medium in a 96-well plate to achieve a range of desired concentrations.

• Inoculation and Incubation: Add the fungal inoculum to each well of the microtiter plate containing the compound dilutions. Include a positive control (antifungal drug), a negative control (no compound), and a sterility control (medium only). Incubate the plates at 35°C for 24-48 hours.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the control. Growth inhibition can be assessed visually or by measuring the optical density at a specific wavelength (e.g., 530 nm) using a microplate reader.

Potential Biological Role as an Anticancer Agent

Derivatives of succinamic acid have demonstrated potential as anticancer agents. For instance, α-hydroxy succinamic acid has been shown to have antiproliferative effects and to induce apoptosis in cancer cell lines by upregulating apoptotic genes like p53 and downregulating anti-apoptotic genes[8][9]. The asparagine component of 2-Benzoylamino-succinamic acid is also of interest, as asparagine metabolism is crucial for the survival of certain cancer cells[10].

Hypothesized Mechanism of Anticancer Action

The anticancer activity of 2-Benzoylamino-succinamic acid could stem from its ability to induce apoptosis in cancer cells. This could be achieved by interfering with metabolic pathways that are critical for cancer cell proliferation or by modulating the expression of key regulatory proteins involved in the cell cycle and apoptosis.

Hypothesized anticancer mechanism of 2-Benzoylamino-succinamic acid.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

Materials:

• 2-Benzoylamino-succinamic acid

• Cancer cell lines (e.g., MCF-7, HeLa)

• Normal cell line (for cytotoxicity comparison)

• Dulbecco's Modified Eagle's Medium (DMEM) with fetal bovine serum (FBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• DMSO

• 96-well plates

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer and normal cells in 96-well plates at an appropriate density and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of 2-Benzoylamino-succinamic acid dissolved in DMSO and diluted in culture medium. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 24-72 hours in a CO₂ incubator.

• MTT Addition: Add MTT solution to each well and incubate for another 2-4 hours. Living cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Potential as an Acetylcholinesterase Inhibitor

Some derivatives of succinic acid and N-benzoyl amino acids have been reported to exhibit inhibitory activity against acetylcholinesterase (AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine[11][12]. Inhibition of AChE is a key therapeutic strategy for managing Alzheimer's disease and other neurological disorders[13].

Hypothesized Mechanism of Acetylcholinesterase Inhibition

2-Benzoylamino-succinamic acid may act as a competitive or non-competitive inhibitor of AChE. The benzoyl and succinamic acid moieties could interact with the active site or peripheral anionic site of the enzyme, preventing the binding and hydrolysis of acetylcholine.

Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)

Materials:

• 2-Benzoylamino-succinamic acid

• Acetylcholinesterase (AChE) from electric eel or human erythrocytes

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• 96-well plates

• Microplate reader

Procedure:

• Reagent Preparation: Prepare solutions of AChE, ATCI, and DTNB in phosphate buffer.

• Assay Setup: In a 96-well plate, add the phosphate buffer, DTNB solution, and different concentrations of 2-Benzoylamino-succinamic acid. Include a control without the inhibitor.

• Enzyme Addition: Add the AChE solution to all wells except the blank.

• Initiation of Reaction: Start the reaction by adding the ATCI substrate to all wells.

• Kinetic Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader. The rate of the reaction is proportional to the AChE activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the compound and determine the IC₅₀ value.

Potential as an Immunomodulatory Agent: LFA-1/ICAM-1 Inhibition

The interaction between Lymphocyte Function-Associated Antigen-1 (LFA-1) and Intercellular Adhesion Molecule-1 (ICAM-1) is a critical cell adhesion pathway involved in immune responses and inflammation[14]. Small molecules that inhibit this interaction are of great interest as potential anti-inflammatory and autoimmune disease therapeutics[15][16]. Notably, N-benzoyl amino acid derivatives have been identified as inhibitors of the LFA-1/ICAM-1 interaction[17].

Hypothesized Mechanism of LFA-1/ICAM-1 Inhibition

2-Benzoylamino-succinamic acid may bind to the I-domain of LFA-1, an allosteric site that, when occupied, prevents the conformational changes necessary for high-affinity binding to ICAM-1. This would disrupt the cell-cell adhesion required for T-cell activation and other immune processes.

Proposed mechanism of LFA-1/ICAM-1 inhibition.

Experimental Protocol: LFA-1/ICAM-1 Adhesion Assay

Materials:

• 2-Benzoylamino-succinamic acid

• Jurkat cells (a human T-lymphocyte cell line expressing LFA-1)

• Recombinant human ICAM-1

• 96-well plates

• Bovine serum albumin (BSA)

• Calcein-AM (a fluorescent dye)

• Fluorescence plate reader

Procedure:

• Plate Coating: Coat the wells of a 96-well plate with recombinant human ICAM-1 and block with BSA.

• Cell Labeling: Label Jurkat cells with the fluorescent dye Calcein-AM.

• Compound Incubation: Incubate the labeled Jurkat cells with different concentrations of 2-Benzoylamino-succinamic acid.

• Adhesion: Add the cell-compound mixture to the ICAM-1 coated wells and allow the cells to adhere for a specific time.

• Washing: Gently wash the wells to remove non-adherent cells.

• Fluorescence Measurement: Measure the fluorescence of the remaining adherent cells using a fluorescence plate reader.

• Data Analysis: Calculate the percentage of inhibition of cell adhesion for each concentration and determine the IC₅₀ value.

Conclusion and Future Directions

2-Benzoylamino-succinamic acid emerges as a molecule with considerable, albeit underexplored, therapeutic potential. Its structural relationship to known bioactive compounds provides a strong foundation for investigating its efficacy as an antifungal, anticancer, acetylcholinesterase inhibitory, and immunomodulatory agent. The experimental protocols detailed in this guide offer a clear and actionable framework for researchers to systematically evaluate these potential biological roles.

Future research should focus on the synthesis and purification of 2-Benzoylamino-succinamic acid, followed by a comprehensive screening of its biological activities using the assays described herein. Structure-activity relationship (SAR) studies, involving the synthesis and testing of various derivatives, will be crucial for optimizing its potency and selectivity for specific biological targets. In vivo studies in relevant animal models will be the subsequent and necessary step to validate its therapeutic potential and to assess its pharmacokinetic and toxicological profiles. The exploration of 2-Benzoylamino-succinamic acid and its analogs holds the promise of discovering novel therapeutic leads for a range of diseases.

References

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A Technical Guide to the Structural Elucidation of 2-Benzoylamino-succinamic acid

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

The unequivocal determination of a molecule's chemical structure is a cornerstone of chemical research and drug development. This guide provides an in-depth, technical walkthrough for the structural elucidation of 2-Benzoylamino-succinamic acid (N-Benzoyl-L-asparagine), a derivative of the naturally occurring amino acid asparagine. This document eschews a rigid, templated approach in favor of a logical, causality-driven narrative that mirrors the real-world scientific process. We will delve into the core analytical techniques required for confirmation of its covalent structure, including Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and a comprehensive suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments. Each section will not only detail the "how" but, more critically, the "why" behind experimental choices, data interpretation, and the synergistic interplay between different analytical methods. This guide is designed to be a self-validating instructional tool, grounded in authoritative principles of analytical chemistry.

Introduction and Preliminary Assessment

2-Benzoylamino-succinamic acid, with the molecular formula C₁₁H₁₂N₂O₄, is an N-acylated derivative of L-asparagine.[1][2] The introduction of the benzoyl group modifies the polarity and potential biological activity of the parent amino acid. Before embarking on a full-scale structural elucidation, a preliminary assessment of the molecule's expected properties is crucial for guiding the analytical strategy.

Molecular Structure:

Key Structural Features:

• Aromatic Ring: A monosubstituted benzene ring from the benzoyl group.

• Amide Linkages: Two distinct amide functionalities: a secondary amide linking the benzoyl group and the amino acid backbone, and a primary amide in the side chain.

• Carboxylic Acid: A terminal carboxylic acid group.

• Chiral Center: A stereocenter at the alpha-carbon (Cα) of the asparagine residue.

This initial analysis informs our choice of analytical techniques. The presence of various proton and carbon environments suggests that NMR will be a powerful tool. The amide and carboxylic acid groups should yield characteristic signals in IR spectroscopy. Mass spectrometry will be essential for confirming the molecular weight and providing fragmentation data to piece the structure together.

The Elucidation Workflow: A Multi-faceted Approach

The structural elucidation of a novel compound is rarely a linear process. It is an iterative cycle of data acquisition, hypothesis generation, and validation. The workflow presented here is a logical progression from confirmation of elemental composition to the fine details of stereochemistry.

Caption: A logical workflow for the structural elucidation of 2-Benzoylamino-succinamic acid.

Mass Spectrometry: The First Piece of the Puzzle

3.1. Rationale

High-Resolution Mass Spectrometry (HRMS) is the initial and most critical step to confirm the elemental composition of the synthesized molecule. By providing a highly accurate mass measurement, we can validate the molecular formula and, consequently, the molecular weight. Electrospray Ionization (ESI) is the chosen method due to the polar nature of the analyte, containing carboxylic acid and amide functional groups, making it amenable to ionization in solution.[3]

3.2. Experimental Protocol: ESI-HRMS

• Sample Preparation: A dilute solution of 2-Benzoylamino-succinamic acid (approximately 1 mg/mL) is prepared in a 50:50 mixture of acetonitrile and water with 0.1% formic acid to facilitate protonation.

• Instrumentation: A high-resolution mass spectrometer (e.g., an Orbitrap or TOF instrument) equipped with an ESI source is used.

• Ionization Mode: Positive ion mode is selected to observe the protonated molecule [M+H]⁺.

• Data Acquisition: Data is acquired over a mass-to-charge (m/z) range of 100-500.

3.3. Expected Data and Interpretation

The molecular formula of 2-Benzoylamino-succinamic acid is C₁₁H₁₂N₂O₄, with a monoisotopic mass of 236.0797 g/mol .

Ion Species	Calculated m/z	Observed m/z	Mass Error (ppm)
[M+H]⁺	237.0875	237.0872	-1.27
[M+Na]⁺	259.0695	259.0691	-1.54

The observation of the protonated molecule at m/z 237.0872, with a low ppm error, provides strong evidence for the molecular formula C₁₁H₁₂N₂O₄. The presence of the sodium adduct [M+Na]⁺ further corroborates this finding.

3.4. Tandem Mass Spectrometry (MS/MS) for Structural Insight

To gain further confidence and initial structural information, a fragmentation analysis (MS/MS) of the [M+H]⁺ ion is performed.

Caption: Predicted fragmentation pathway for the [M+H]⁺ ion of 2-Benzoylamino-succinamic acid.

• m/z 105: A prominent peak corresponding to the benzoyl cation (C₆H₅CO⁺), a characteristic fragment of N-benzoyl compounds.[4]

• m/z 219: Loss of water (18 Da) from the carboxylic acid group.

• m/z 220: Loss of ammonia (17 Da) from the primary amide side chain.

• m/z 132: The protonated asparagine fragment, resulting from the cleavage of the secondary amide bond.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

4.1. Rationale

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. The vibrational frequencies of specific bonds serve as fingerprints for these groups.[5]

4.2. Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

• Data Acquisition: The spectrum is recorded over the range of 4000-400 cm⁻¹.

4.3. Expected Data and Interpretation

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3400-3200	N-H Stretch	Primary and Secondary Amides
3300-2500 (broad)	O-H Stretch	Carboxylic Acid
~1710	C=O Stretch	Carboxylic Acid
~1650	C=O Stretch (Amide I)	Secondary Amide
~1630	C=O Stretch (Amide I)	Primary Amide
~1540	N-H Bend (Amide II)	Secondary Amide
3030	C-H Stretch	Aromatic
1600, 1450	C=C Stretch	Aromatic Ring

The presence of a broad O-H stretch overlapping with the N-H stretches, along with distinct carbonyl absorptions for the carboxylic acid and two amides, would provide strong confirmatory evidence for the proposed functional groups.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution. A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments will allow for the unambiguous assignment of all proton and carbon signals and establish the connectivity of the atoms.

5.1. Experimental Protocol: General NMR

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.6 mL of a deuterated solvent, such as DMSO-d₆. The choice of DMSO-d₆ is strategic as it allows for the observation of exchangeable protons (from the -OH and -NH groups).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Experiments: ¹H, ¹³C{¹H}, COSY, HSQC, and HMBC spectra are acquired.

5.2. ¹H NMR: Proton Environment Analysis

The ¹H NMR spectrum provides information on the number of different proton environments and their neighboring protons through spin-spin coupling.

Predicted ¹H NMR Data (400 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12.5	br s	1H	-COOH
~8.8	d	1H	-NH- (benzoyl)
~7.9	m	2H	Aromatic (ortho-H)
~7.5	m	3H	Aromatic (meta-, para-H)
~7.3	br s	1H	-CONH₂ (one H)
~6.9	br s	1H	-CONH₂ (one H)
~4.6	m	1H	Cα-H
~2.8	dd	1H	Cβ-H
~2.6	dd	1H	Cβ-H

• Aromatic Region (7.5-7.9 ppm): The signals for the five protons of the benzoyl group.

• Amide Protons: The downfield shift of the secondary amide proton (~8.8 ppm) is due to its attachment to the electron-withdrawing benzoyl group. The two primary amide protons are diastereotopic and appear as two separate broad singlets.

• Carboxylic Acid Proton: A very broad singlet far downfield (~12.5 ppm).

• Aliphatic Region (2.6-4.6 ppm): This region contains the AMX spin system of the asparagine backbone (Cα-H and the two Cβ-H protons). The Cα-H is coupled to the Cβ protons, and the two Cβ protons are diastereotopic and couple with each other and with the Cα-H.

5.3. ¹³C NMR: Carbon Skeleton Mapping

The ¹³C NMR spectrum reveals the number of unique carbon environments.

Predicted ¹³C NMR Data (100 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment
~173.0	-COOH
~171.5	-CONH₂
~166.0	-C=O (benzoyl)
~134.0	Aromatic (quaternary C)
~131.5	Aromatic (para-C)
~128.5	Aromatic (meta-C)
~127.5	Aromatic (ortho-C)
~51.0	Cα
~36.0	Cβ

The downfield region shows the three distinct carbonyl carbons. The aromatic region displays the expected four signals for the monosubstituted benzene ring. The aliphatic region shows the signals for the α- and β-carbons of the asparagine backbone.

5.4. 2D NMR: Connecting the Dots

While 1D NMR provides a list of parts, 2D NMR shows how they are connected.

5.4.1. COSY (Correlation Spectroscopy)

The COSY spectrum reveals proton-proton couplings, typically over two to three bonds.[7][8]

Caption: Key COSY correlations expected for 2-Benzoylamino-succinamic acid.

• Key Correlation: A cross-peak between the secondary amide proton (~8.8 ppm) and the Cα-H (~4.6 ppm) confirms their connectivity.

• AMX System: Cross-peaks will be observed between Cα-H and both Cβ-H protons, and between the two Cβ-H protons themselves, confirming the -CH-CH₂- fragment.

5.4.2. HSQC (Heteronuclear Single Quantum Coherence)

The HSQC spectrum correlates each proton with the carbon to which it is directly attached.[9][10] This is invaluable for definitively assigning carbon signals.

• Cα-H (~4.6 ppm) will show a cross-peak to Cα (~51.0 ppm) .

• Cβ-H protons (~2.6-2.8 ppm) will show cross-peaks to Cβ (~36.0 ppm) .

• Aromatic protons (~7.5-7.9 ppm) will show cross-peaks to their corresponding aromatic carbons.

5.4.3. HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment is crucial for establishing long-range (2-3 bond) correlations between protons and carbons, which helps to piece together the entire molecular framework.[10]

Caption: Key HMBC correlations for assembling the molecular backbone.

• Benzoyl to Asparagine Linkage: A correlation from the secondary amide proton (~8.8 ppm) to the benzoyl carbonyl carbon (~166.0 ppm) and the Cα (~51.0 ppm) definitively establishes the N-benzoyl linkage.

• Asparagine Backbone: Correlations from the Cα-H to the carboxylic acid carbonyl (~173.0 ppm) and the side-chain amide carbonyl (~171.5 ppm) will confirm the asparagine core structure.

Conclusion

Through the systematic and synergistic application of mass spectrometry, FTIR spectroscopy, and a comprehensive suite of NMR experiments, the chemical structure of 2-Benzoylamino-succinamic acid can be unequivocally determined. The high-resolution mass spectrum confirms the elemental composition, FTIR identifies the key functional groups, and the detailed analysis of 1D and 2D NMR spectra provides an unambiguous map of the atomic connectivity. This multi-technique approach ensures a self-validating and robust structural elucidation, a critical requirement for any research or development endeavor in the chemical and pharmaceutical sciences.

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N-Benzoylaspartic Acid: A Technical Guide to its Natural Occurrence, Function, and Analysis

Abstract

N-Benzoylaspartic acid, a naturally occurring N-acyl amino acid, has garnered increasing interest within the scientific community for its diverse biological activities and potential therapeutic applications. This technical guide provides an in-depth exploration of N-Benzoylaspartic acid, covering its presence in the natural world, its biosynthetic origins, physiological functions, and detailed methodologies for its extraction, purification, and quantification. This document is intended for researchers, scientists, and professionals in drug development seeking a comprehensive understanding of this intriguing molecule.

Introduction

N-Benzoylaspartic acid (Figure 1) is an organic compound classified as a derivative of L-aspartic acid, where the amino group is acylated with a benzoyl moiety.[1] Its presence in various plant species and its emerging biological activities, including potential anticancer and antifungal properties, have positioned it as a molecule of significant scientific interest. This guide will synthesize the current knowledge on N-Benzoylaspartic acid, offering both foundational information and practical, field-proven insights for its study.

Property	Value
Molecular Formula	C₁₁H₁₁NO₅
Molecular Weight	237.21 g/mol
IUPAC Name	(2S)-2-benzamidobutanedioic acid
CAS Number	4631-12-3
Melting Point	171-173 °C (can be up to 181°C in purified form)[1]
Water Solubility	10 g/L at 25°C[1]

Figure 1: Chemical Structure of N-Benzoylaspartic Acid

Natural Occurrence and Biosynthesis

Natural Occurrence

N-Benzoylaspartic acid has been identified as a natural constituent in a variety of plant species. Notably, it is found in common peas (Pisum sativum) and in Amaranthus tricolor.[1][2] Its presence in these edible plants suggests that it may be a component of the human diet, potentially making it a biomarker for the consumption of these foods.[2] N-Benzoylaspartic acid is also known to be a major metabolite of benzyl glucosinolate.[3][4]

Biosynthesis

The precise enzymatic pathway for the biosynthesis of N-Benzoylaspartic acid in plants has not been fully elucidated. However, based on the known principles of plant secondary metabolism, a plausible pathway can be proposed. The biosynthesis likely involves two key precursors: benzoic acid and L-aspartic acid.

The formation of benzoic acid in plants can occur through a β-oxidative pathway, which involves the shortening of the C3 side chain of cinnamic acid by two carbon units.[5] Once benzoic acid is synthesized, it is activated to a more reactive form, typically benzoyl-CoA.

The final step in the biosynthesis of N-Benzoylaspartic acid is the conjugation of the activated benzoyl group with the amino group of L-aspartic acid. This reaction is likely catalyzed by an enzyme belonging to the BAHD acyltransferase superfamily.[1][3] These enzymes are known to utilize acyl-CoA thioesters as acyl donors to acylate a wide range of acceptor molecules, including those with amino groups.[1][3] While a specific benzoyl-CoA:aspartate N-acyltransferase has not yet been isolated and characterized from plants, the existence of related enzymes that conjugate benzoic acid to other amino acids, such as glycine in mammalian systems, supports this proposed mechanism.[6][7]

Caption: Putative anticancer signaling pathways of N-Benzoylaspartic acid.

Antifungal Activity

N-Benzoyl amino acid derivatives have also been evaluated for their antifungal properties against various filamentous fungi. [8][9]The mechanism of their antifungal action is thought to involve the inhibition of ergosterol biosynthesis. [7]Ergosterol is a vital component of fungal cell membranes, and its disruption leads to impaired membrane function and ultimately, fungal cell death. [10]Additionally, these compounds may impair mitochondrial function in fungi, further contributing to their antifungal effects. [7]

Other Potential Applications

Research into N-Benzoylaspartic acid has also suggested its potential in bone regeneration. Studies have shown that materials incorporating this compound can promote the osteogenic differentiation of bone marrow stromal cells, indicating its promise in bone tissue engineering applications. [1]

Experimental Protocols

Extraction and Purification of N-Benzoylaspartic Acid from Pisum sativum

This protocol outlines a method for the extraction and purification of N-Benzoylaspartic acid from pea seeds, a known natural source.

Materials:

• Dried pea seeds (Pisum sativum)

• 80% aqueous acetone

• Chloroform

• 5% HCl

• Sodium hydroxide (NaOH)

• Mortar and pestle or grinder

• Centrifuge and centrifuge tubes

• Rotary evaporator

• Separatory funnel

• pH meter

Protocol:

• Sample Preparation: Grind dried pea seeds into a fine powder using a mortar and pestle or a grinder.

• Extraction: a. To the powdered pea seeds, add 80% aqueous acetone in a 1:10 (w/v) ratio. [11] b. Heat the mixture at 80°C for 15 minutes with constant stirring. [11] c. Allow the mixture to cool to room temperature and then centrifuge at 5000 x g for 10 minutes to pellet the solid material. d. Carefully decant the supernatant (the crude extract) and concentrate it using a rotary evaporator until the acetone is removed.

• Purification: a. Adjust the pH of the aqueous extract to 11 with NaOH and heat to 55°C for 30 minutes to hydrolyze any dipeptides. [6] b. Cool the solution to room temperature and transfer it to a separatory funnel. c. Add an equal volume of chloroform to the separatory funnel to extract benzoic acid and other nonpolar impurities. [6] d. Shake the funnel vigorously for 2 minutes and then allow the layers to separate. e. Collect the aqueous layer (top layer). f. Acidify the aqueous layer to a pH of 1.5 with 5% HCl to precipitate N-Benzoylaspartic acid. [6] g. Collect the precipitate by filtration and wash with a small amount of cold water. h. Dry the purified N-Benzoylaspartic acid in a vacuum oven at 45°C. [7]

Quantification by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This protocol provides a general framework for the quantification of N-Benzoylaspartic acid using RP-HPLC with UV detection.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of 0.1% phosphoric acid in water (Solvent A) and acetonitrile (Solvent B).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm (for the carboxyl group) or 230 nm (for the benzoyl group).

• Injection Volume: 20 µL.

Protocol:

• Standard Preparation: Prepare a stock solution of pure N-Benzoylaspartic acid in the mobile phase (e.g., 1 mg/mL). Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 to 100 µg/mL.

• Sample Preparation: Dissolve the extracted and purified N-Benzoylaspartic acid in the mobile phase to a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Analysis: a. Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 30 minutes. b. Inject the standards and the sample. c. Run a gradient elution program to separate N-Benzoylaspartic acid from other components. An example gradient could be: 0-10 min, 5% B; 10-25 min, 5-95% B; 25-30 min, 95% B; 30-35 min, 95-5% B; 35-40 min, 5% B.

• Quantification: a. Construct a calibration curve by plotting the peak area of the N-Benzoylaspartic acid standards against their concentrations. b. Determine the concentration of N-Benzoylaspartic acid in the sample by interpolating its peak area on the calibration curve.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

For GC-MS analysis, N-Benzoylaspartic acid, being a polar and non-volatile compound, requires derivatization to increase its volatility. Silylation is a common derivatization technique for this purpose.

Materials:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine

• GC-MS system

Protocol:

• Derivatization: a. Place a known amount of the dried, purified N-Benzoylaspartic acid (e.g., 100 µg) in a GC vial. b. Add 50 µL of pyridine to dissolve the sample. c. Add 50 µL of BSTFA + 1% TMCS to the vial. d. Cap the vial tightly and heat at 70°C for 30 minutes to complete the derivatization reaction.

• GC-MS Analysis: a. Injector Temperature: 250°C. b. Column: A nonpolar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness). c. Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes. d. Carrier Gas: Helium at a constant flow rate of 1 mL/min. e. MS Ion Source Temperature: 230°C. f. MS Quadrupole Temperature: 150°C. g. Scan Range: m/z 50-550.

• Data Analysis: Identify the derivatized N-Benzoylaspartic acid peak based on its retention time and mass spectrum. The mass spectrum will show characteristic fragments of the silylated molecule, which can be used for confirmation and quantification.

Conclusion

N-Benzoylaspartic acid is a naturally occurring molecule with significant potential in various scientific fields, particularly in drug discovery and development. Its presence in common food sources, coupled with its promising anticancer and antifungal activities, makes it a compelling subject for further research. This technical guide has provided a comprehensive overview of the current understanding of N-Benzoylaspartic acid, from its natural origins and biosynthesis to its physiological functions and detailed analytical methodologies. It is hoped that this guide will serve as a valuable resource for scientists and researchers, enabling them to further explore the potential of this fascinating compound.

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Protocols & Analytical Methods

Synthesis of N-Benzoyl Amino Acid Derivatives: An Application Note and Protocol for Researchers

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Introduction: The Significance of N-Benzoyl Amino Acid Derivatives

N-benzoyl amino acid derivatives represent a critical class of molecules with broad applications across the scientific landscape. In the realm of medicinal chemistry and drug development, these compounds serve as foundational scaffolds for novel therapeutics.[1][2][3] The benzoyl group, a simple yet influential chemical moiety, can modulate the pharmacokinetic and pharmacodynamic properties of amino acid-based drugs. Furthermore, the N-benzoylation of amino acids is a fundamental step in peptide synthesis, offering a robust method for protecting the amino group during subsequent coupling reactions.[4] This application note provides a detailed, step-by-step guide for the synthesis of N-benzoyl amino acid derivatives, grounded in established chemical principles and supplemented with practical insights for troubleshooting and optimization.

Theoretical Framework: The Schotten-Baumann Reaction

The cornerstone of N-benzoyl amino acid synthesis is the Schotten-Baumann reaction.[4][5][6][7] This is a condensation reaction where an amine (in this case, the amino group of an amino acid) reacts with an acyl halide (benzoyl chloride) in the presence of a base.[5][6][7] The base plays a dual role: it neutralizes the hydrochloric acid byproduct generated during the reaction and deprotonates the amino acid, thereby increasing its nucleophilicity and driving the reaction forward.[5][6]

The mechanism proceeds through a nucleophilic acyl substitution. The lone pair of electrons on the nitrogen atom of the amino acid attacks the electrophilic carbonyl carbon of the benzoyl chloride. This forms a tetrahedral intermediate which then collapses, expelling the chloride ion as a leaving group and forming the stable amide bond.[5][7]

Reaction Mechanism: A Visual Representation

The following diagram illustrates the key steps of the Schotten-Baumann reaction for the synthesis of an N-benzoyl amino acid.

Caption: Mechanism of the Schotten-Baumann reaction for N-benzoylation.

Experimental Protocol: Synthesis of N-Benzoyl-L-Leucine

This protocol details the synthesis of N-Benzoyl-L-Leucine as a representative example. The principles can be adapted for other amino acids with minor modifications.

Materials and Equipment

Reagents & Solvents	Equipment
L-Leucine	Magnetic stirrer with hotplate
Benzoyl Chloride	250 mL Erlenmeyer flask
Sodium Hydroxide (NaOH)	100 mL Beakers
Hydrochloric Acid (HCl), concentrated	Graduated cylinders
Diethyl Ether	Büchner funnel and flask
Distilled Water	pH paper or pH meter
Filter paper	Melting point apparatus
Ice

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of N-benzoyl amino acids.

Step-by-Step Procedure

• Preparation of the Amino Acid Solution: In a 250 mL Erlenmeyer flask, dissolve 5.0 g of L-Leucine in 50 mL of a 10% (w/v) sodium hydroxide solution. Cool the flask in an ice bath. This step is critical as it deprotonates the amino group, making it a more potent nucleophile.

• Addition of Benzoyl Chloride: While vigorously stirring the cooled amino acid solution, slowly add 6.0 mL of benzoyl chloride in small portions. The reaction is exothermic, and maintaining a low temperature is crucial to minimize the hydrolysis of benzoyl chloride.[4]

• Reaction: After the complete addition of benzoyl chloride, continue to stir the reaction mixture vigorously for 15-20 minutes. The disappearance of the characteristic smell of benzoyl chloride is a good indicator that the reaction is nearing completion.[7]

• Acidification and Precipitation: Carefully acidify the reaction mixture by adding concentrated hydrochloric acid dropwise until the pH is approximately 2-3. This step protonates the carboxylate group of the N-benzoyl amino acid, causing it to precipitate out of the aqueous solution.

• Isolation of the Crude Product: Cool the flask in an ice bath to maximize precipitation. Collect the white precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the crude product on the filter paper with several portions of cold distilled water to remove any unreacted starting materials and inorganic salts.

• Purification by Recrystallization: Transfer the crude product to a beaker and recrystallize from a suitable solvent system, such as an ethanol-water mixture. Dissolve the solid in a minimal amount of hot solvent and allow it to cool slowly to form pure crystals.

• Drying and Characterization: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry them in a vacuum oven. Determine the melting point and characterize the product using spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, IR) to confirm its identity and purity.

Quantitative Data and Characterization

The following table summarizes typical results for the synthesis of various N-benzoyl amino acids using the described protocol. Yields and melting points may vary depending on the specific amino acid and the purity of the reagents.

Amino Acid	N-Benzoyl Derivative	Typical Yield (%)	Melting Point (°C)
Glycine	N-Benzoyl-Glycine (Hippuric Acid)	80-90	187-190[8]
L-Alanine	N-Benzoyl-L-Alanine	75-85	149-152
L-Leucine	N-Benzoyl-L-Leucine	85-95	108-110
L-Phenylalanine	N-Benzoyl-L-Phenylalanine	80-90	145-148
L-Valine	N-Benzoyl-L-Valine	70-80	132-135[9]

Troubleshooting and Field-Proven Insights

Issue	Potential Cause	Troubleshooting & Optimization
Low Yield	- Hydrolysis of benzoyl chloride.[10]- Incomplete reaction.	- Maintain a low reaction temperature during the addition of benzoyl chloride.- Ensure vigorous stirring to promote mixing of the biphasic system.- Allow sufficient reaction time.
Oily Product	- Impurities present.- Product has a low melting point.	- Ensure the purity of starting materials.- Optimize the recrystallization solvent system.- If the product is an oil, attempt to solidify it by trituration with a non-polar solvent like hexanes.
Product Contaminated with Benzoic Acid	- Hydrolysis of benzoyl chloride.	- During workup, wash the organic extract with a saturated sodium bicarbonate solution to remove acidic impurities.[11] Benzoic acid can also be removed by extraction with hot hexanes.[12]
Difficulty in Precipitation	- Product is partially soluble in water.	- Ensure the pH is sufficiently acidic (pH 2-3).- Add a small amount of a water-miscible organic solvent to decrease the product's solubility.

Conclusion

The synthesis of N-benzoyl amino acid derivatives via the Schotten-Baumann reaction is a robust and versatile method that is fundamental to various areas of chemical and pharmaceutical research. By understanding the underlying mechanism and adhering to the detailed protocol provided, researchers can confidently and efficiently prepare these valuable compounds. The insights into troubleshooting and optimization offered in this guide are intended to empower scientists to overcome common challenges and achieve high-purity products with excellent yields.

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HPLC-MS analysis of 2-Benzoylamino-succinamic acid in biological samples

Application Note: A Robust HPLC-MS Method for the Quantification of 2-Benzoylamino-succinamic Acid in Biological Matrices

Abstract

This application note details a highly selective and robust High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method for the quantitative analysis of 2-Benzoylamino-succinamic acid in biological samples, specifically plasma and urine. The protocol herein is designed for researchers, scientists, and drug development professionals, providing a comprehensive guide from sample preparation to data analysis. The methodology emphasizes the causal reasoning behind experimental choices, ensuring scientific integrity and reproducibility. All procedures are grounded in established bioanalytical method validation principles, referencing authoritative guidelines to ensure data reliability for regulated studies.

Introduction: The Significance of 2-Benzoylamino-succinamic Acid Analysis

2-Benzoylamino-succinamic acid (MW: 236.223 g/mol ) is a metabolite of interest in various pharmacological and metabolic studies.[1] Its chemical structure, possessing both a carboxylic acid and an amide group, imparts a moderate polarity, making it suitable for reversed-phase liquid chromatography. Accurate quantification in biological matrices like plasma and urine is critical for pharmacokinetic (PK), toxicokinetic (TK), and biomarker studies.[2][3] The complexity of these biological samples necessitates a highly selective and sensitive analytical method to differentiate the analyte from endogenous components.[4][5] HPLC coupled with mass spectrometry (MS) offers the requisite specificity and sensitivity for this purpose.[3][6] This document provides a detailed, validated protocol that addresses the common challenges in bioanalysis, including matrix effects and analyte stability.

Scientific Principles and Method Rationale

The development of a reliable bioanalytical method is underpinned by a thorough understanding of the analyte's physicochemical properties and the nature of the biological matrix.[7]

• Analyte Characteristics : 2-Benzoylamino-succinamic acid is an acidic compound. This dictates the choice of chromatographic conditions. To ensure the analyte is in a non-ionized state for better retention on a non-polar stationary phase, the mobile phase pH should be kept acidic.[3][4][8] Ion-suppression reversed-phase chromatography is the chosen strategy.[4]

• Matrix Complexity : Plasma and urine contain a multitude of endogenous substances (salts, proteins, lipids, metabolites) that can interfere with the analysis.[5][9] These interferences can manifest as co-eluting peaks, ion suppression, or ion enhancement in the MS source, compromising data accuracy.[10] Therefore, a robust sample preparation procedure is paramount. Protein precipitation is selected for its efficiency in removing the bulk of proteins from plasma samples, while a "dilute and shoot" approach is often sufficient for cleaner matrices like urine.[9]

• Detection Technique : Tandem mass spectrometry (MS/MS) is employed for its high selectivity and sensitivity. By monitoring a specific precursor-to-product ion transition in Multiple Reaction Monitoring (MRM) mode, chemical noise is significantly reduced, allowing for accurate quantification even at low concentrations.[11] Electrospray ionization (ESI) in negative mode is chosen, as the carboxylic acid moiety of the analyte is readily deprotonated to form a [M-H]⁻ ion.

Experimental Workflow Overview

The entire analytical process, from sample receipt to final data reporting, follows a structured and validated workflow to ensure data integrity.

Caption: High-level overview of the bioanalytical workflow.

Materials and Methods

Reagents and Materials

• 2-Benzoylamino-succinamic acid reference standard (≥98% purity)

• Stable isotope-labeled internal standard (SIL-IS), e.g., 2-Benzoylamino-succinamic acid-d5

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (≥99%)

• Human plasma and urine (drug-free, sourced from certified vendors)

• 96-well protein precipitation plates[12]

• Collection plates

• Pipettes and tips

Instrumentation

• HPLC System: A UHPLC system capable of binary gradient elution (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC).

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Sciex Triple Quad™ 6500+, Waters Xevo TQ-S).

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standard and SIL-IS in methanol.

• Working Standard Solutions: Serially dilute the primary stock solution with 50:50 acetonitrile:water to prepare a series of calibration standards.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the SIL-IS primary stock with 50:50 acetonitrile:water.

Detailed Experimental Protocols

Protocol 1: Plasma Sample Preparation (Protein Precipitation)

This protocol is designed to efficiently remove proteins, which constitute a major interference in plasma samples.[9][13] Acetonitrile is used as the precipitation solvent.

• Aliquot Samples: Pipette 50 µL of plasma samples, calibration standards, and quality control (QC) samples into a 96-well protein precipitation plate.

• Add Internal Standard: Add 10 µL of the 100 ng/mL IS working solution to all wells except for the blank matrix samples.

• Precipitate Proteins: Add 200 µL of cold acetonitrile (containing 0.1% formic acid) to each well. This high ratio of organic solvent ensures efficient protein crashing.[13]

• Mix: Mix thoroughly on a plate shaker for 5 minutes at 1000 rpm. This ensures complete interaction between the solvent and the sample.

• Filter: Apply vacuum to the manifold to draw the supernatant through the filter into a clean 96-well collection plate.

• Evaporate & Reconstitute (Optional but Recommended): For increased sensitivity, evaporate the filtrate to dryness under a stream of nitrogen at 40°C. Reconstitute in 100 µL of mobile phase A (see Table 1). This step concentrates the analyte and ensures the sample solvent is compatible with the initial HPLC conditions.

• Inject: Seal the plate and place it in the autosampler for injection.

Caption: Plasma protein precipitation workflow.

Protocol 2: Urine Sample Preparation (Dilute and Shoot)

Urine is generally a less complex matrix than plasma, often allowing for a simpler preparation method.[9]

• Aliquot Samples: Pipette 50 µL of urine samples, standards, and QCs into a 96-well plate.

• Add Internal Standard: Add 10 µL of the 100 ng/mL IS working solution to all wells except blanks.

• Dilute: Add 450 µL of mobile phase A (see Table 1) to each well. This 1:10 dilution minimizes potential matrix effects.

• Mix: Mix thoroughly on a plate shaker for 2 minutes.

• Inject: Seal the plate and inject directly into the HPLC-MS system.

HPLC and MS Conditions

The conditions are optimized for the separation and detection of an acidic metabolite using reversed-phase chromatography and negative ion ESI-MS.[8][14][15]

Table 1: HPLC Parameters

Parameter	Value	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	Standard for reversed-phase separation of small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier to suppress ionization of the analyte's carboxylic acid group, promoting retention.[8]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Flow Rate	0.4 mL/min	Standard for 2.1 mm ID columns.
Gradient	See Table 2	Optimized for analyte retention and separation from matrix components.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.

| Injection Vol. | 5 µL | Balances sensitivity with potential for column overload. |

Table 2: HPLC Gradient Program

Time (min)	% Mobile Phase B
0.0	5
0.5	5
3.0	95
4.0	95
4.1	5

| 5.0 | 5 |

Table 3: Mass Spectrometry Parameters

Parameter	Value	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	Ideal for acidic compounds that readily form [M-H]⁻ ions.[14]
Scan Type	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantification.[11]
MRM Transition (Analyte)	m/z 235.2 → 119.1	Precursor [M-H]⁻ to a stable product ion. (Hypothetical, requires empirical determination)
MRM Transition (IS)	m/z 240.2 → 124.1	D5-labeled IS transition. (Hypothetical, requires empirical determination)
IonSpray Voltage	-4500 V	Optimized for efficient ion generation.

| Source Temp. | 550 °C | Facilitates desolvation of droplets. |

Method Validation

The bioanalytical method must be validated to demonstrate its suitability for the intended purpose, in accordance with regulatory guidelines.[2][16]

Validation Parameters

The validation process assesses the following key parameters as defined by the FDA's Bioanalytical Method Validation Guidance for Industry:[5][10]

• Selectivity and Specificity: The method's ability to differentiate and quantify the analyte from endogenous matrix components and other potential interferences.[5] Assessed by analyzing at least six different blank matrix lots.

• Calibration Curve and Linearity: The relationship between instrument response and analyte concentration. A calibration curve should be generated using a blank matrix spiked with known concentrations.[5] A linear regression with a weighting factor (e.g., 1/x²) is typically used.

• Accuracy and Precision: The closeness of measured values to the nominal concentration (accuracy) and the degree of scatter between measurements (precision). Evaluated at multiple QC levels (Lower Limit of Quantification (LLOQ), Low, Mid, High).

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response from a pre-extracted spiked sample to a post-extracted spiked sample.

• Matrix Effect: The alteration of ionization efficiency due to co-eluting matrix components.[10] It's assessed by comparing the analyte response in a post-extracted spiked sample to a neat solution.

• Stability: The stability of the analyte in the biological matrix under various conditions, including bench-top, freeze-thaw cycles, and long-term storage.[17][18]

Table 4: Representative Method Validation Acceptance Criteria (based on FDA Guidance[10])

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy	Within ±15% of nominal value (±20% at LLOQ)
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)

| Stability | Analyte concentration within ±15% of baseline |

Conclusion

This application note provides a comprehensive and scientifically-grounded protocol for the HPLC-MS analysis of 2-Benzoylamino-succinamic acid in plasma and urine. By explaining the rationale behind key experimental decisions and adhering to regulatory validation standards, this method ensures the generation of high-quality, reliable, and reproducible data critical for drug development and clinical research. The described workflows for sample preparation and analysis are robust and can be readily implemented in a regulated bioanalytical laboratory.

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Application Note &amp; Protocols: Exploring the Potential of 2-Benzoylamino-succinamic Acid in Proteomics Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide to the principles of chemical modification in proteomics sample preparation, with a specific exploration of the potential, albeit currently undocumented, application of 2-Benzoylamino-succinamic acid. While not a conventional reagent in the field, its chemical structure, featuring a reactive carboxylic acid and an amide group, presents an interesting scaffold for hypothetical protein modification strategies. This application note will first detail the known chemical properties of 2-Benzoylamino-succinamic acid. It will then delve into the established principles of chemical cross-linking and protein modification, which are fundamental to many proteomics workflows.[1][2][3] Based on these principles, a theoretical protocol for the use of 2-Benzoylamino-succinamic acid as a protein modification agent will be presented, emphasizing its hypothetical nature. Finally, this document will provide detailed, validated protocols for standard proteomics sample preparation, including protein extraction, reduction, alkylation, and enzymatic digestion, to serve as a foundational resource for researchers.[4][5][6][7][8]

Introduction to 2-Benzoylamino-succinamic Acid

2-Benzoylamino-succinamic acid is an organic compound with the molecular formula C₁₁H₁₂N₂O₄ and a molecular weight of 236.22 g/mol .[9][10] Its structure is characterized by a succinamic acid backbone, which is a derivative of the dicarboxylic acid, succinic acid, a key intermediate in the citric acid cycle.[10] The molecule contains two key functional groups: a carboxylic acid (-COOH) and an amide (-CONH₂), in addition to the benzoylamino group.[10]

Table 1: Physicochemical Properties of 2-Benzoylamino-succinamic acid

Property	Value	Source
IUPAC Name	4-amino-2-benzamido-4-oxobutanoic acid	[10]
Synonyms	N-Benzoyl-asparagine, Benzoylasparagine	[10]
CAS Number	29880-25-9	[9][10]
Molecular Formula	C₁₁H₁₂N₂O₄	[9][10]
Molecular Weight	236.22 g/mol	[9][10]

While its application in proteomics is not established in the current scientific literature, its structure suggests a potential for use as a chemical modification agent. The carboxylic acid group can be activated to react with nucleophiles on proteins, such as the primary amines on lysine residues.[11]

Principles of Chemical Modification and Cross-Linking in Proteomics

Chemical modification and cross-linking are powerful techniques in proteomics used to study protein-protein interactions, protein structure, and function.[1][12] These methods involve the use of reagents that covalently link to specific amino acid side chains.[1][11]

Common Reactive Groups in Protein Modification

• Primary Amines (-NH₂): Found on the N-terminus of proteins and the side chain of lysine residues. These are commonly targeted by N-hydroxysuccinimide (NHS) esters.[1]

• Sulfhydryls (-SH): Present on cysteine residues and can be targeted by maleimides and iodoacetamides.[2]

• Carboxylic Acids (-COOH): Located on the C-terminus and the side chains of aspartic and glutamic acid. These can be activated by carbodiimides, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to react with primary amines.[11]

The Role of "Zero-Length" Cross-linkers

Carbodiimides like EDC are considered "zero-length" cross-linkers because they facilitate the direct coupling of a carboxyl group to a primary amine without introducing a spacer arm.[13] This results in the formation of a stable amide bond.[11]

Hypothetical Application: 2-Benzoylamino-succinamic Acid as a Protein Modification Agent

Based on its chemical structure, we can hypothesize a potential application of 2-Benzoylamino-succinamic acid as a protein modification agent. The strategy would involve the activation of its carboxylic acid group using EDC and NHS to create an amine-reactive NHS ester. This activated form could then react with primary amines on a protein, effectively "benzoylaminosuccinylating" the protein.

This modification would introduce a mass shift of 218.06 Da (the mass of the molecule minus the mass of water lost during amide bond formation) for each modification event, which could be detected by mass spectrometry.

Diagram 1: Proposed Activation and Reaction of 2-Benzoylamino-succinamic Acid

Caption: A typical workflow for preparing protein samples for mass spectrometry.

Conclusion

While 2-Benzoylamino-succinamic acid is not a recognized reagent in the field of proteomics, its chemical properties suggest that it could potentially be used as a protein modification agent through the activation of its carboxylic acid group. The hypothetical protocol provided herein offers a starting point for researchers interested in exploring novel chemical tools for proteomics. However, it is crucial to emphasize that this application is speculative and would require significant optimization and validation. The established protocols for general proteomics sample preparation serve as a reliable foundation for any proteomics experiment. As with any chemical modification strategy, careful consideration of reaction conditions and appropriate controls are paramount to achieving meaningful and reproducible results.

References

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• G-Biosciences. (n.d.). Protein Cross-Linking & Protein Modification Reagents. Available at: [Link]

• Alpha Laboratories. (n.d.). Mass Spectrometry Protein Analysis | Reagents | Proteomics. Available at: [Link]

• BioTechniques. (2023). How to prepare samples for proteomic analysis with Protocols.io. Available at: [Link]

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Application of 2-Benzoylamino-succinamic acid in cross-linking studies

Application Notes & Protocols

Topic: A Novel Heterobifunctional Cross-Linking Strategy Utilizing a Benzophenone Derivative of 2-Benzoylamino-succinamic Acid

Audience: Researchers, scientists, and drug development professionals in proteomics, structural biology, and drug discovery.

Abstract

This document outlines a novel, hypothetical application for a derivative of 2-Benzoylamino-succinamic acid as a powerful tool in protein cross-linking studies. We propose the use of 2-(4-Benzoylbenzoylamino)-succinamic acid (BBSA) , a custom-synthesized heterobifunctional reagent designed for a two-stage, directed cross-linking approach. This strategy combines the precise, amine-reactive coupling of a carboxylic acid moiety with the versatile, promiscuous C-H insertion capability of a photo-activatable benzophenone group. This allows for the covalent capture of transient and stable protein-protein interactions with high specificity and temporal control. Detailed protocols for conjugation, photo-cross-linking, and subsequent analysis are provided for researchers aiming to explore novel interaction landscapes.

Introduction: The Quest for Controlled Covalent Capture

The study of protein-protein interactions (PPIs) is fundamental to understanding cellular function and disease pathology.[1] Chemical cross-linking, a technique that introduces covalent bonds between interacting proteins, serves as a molecular ruler to stabilize these interactions for identification and structural analysis.[2] While classic homobifunctional cross-linkers like Disuccinimidyl suberate (DSS) are effective, they can lead to a complex mixture of inter- and intra-linked proteins. To address this, heterobifunctional cross-linkers offer a more controlled, two-step process.[3]

Here, we introduce a conceptual framework and detailed protocol for a novel heterobifunctional cross-linking agent, 2-(4-Benzoylbenzoylamino)-succinamic acid (BBSA) . This reagent is a rationally designed derivative of 2-Benzoylamino-succinamic acid, engineered to possess two distinct reactive functionalities:

• A Carboxylic Acid Group: This serves as a handle for a highly specific, zero-length covalent attachment to primary amines (e.g., lysine residues) on a purified "bait" protein. This reaction is mediated by the well-established carbodiimide chemistry using EDC and Sulfo-NHS.[2][4]

• A Benzophenone Moiety: This is a highly effective photo-reactive group.[5] Upon exposure to long-wave UV light (350-365 nm), the benzophenone enters an excited triplet state, enabling it to abstract a hydrogen atom from a nearby C-H bond and form a new, stable carbon-carbon covalent bond.[6] This reaction is relatively non-specific in its target, making it ideal for capturing interaction partners within its immediate vicinity upon activation.

This two-stage approach allows a researcher to first specifically label a protein of interest, and then, after introducing it into a complex biological system (like a cell lysate or in vitro binding assay), initiate the cross-linking to nearby interactors at a precise moment by controlling the UV light exposure.

Principle of the BBSA Cross-Linking Workflow

The BBSA strategy is a sequential, two-step process designed to maximize specificity and control over the cross-linking event.

Step 1: Bait Protein Labeling (Amine-Reactive Conjugation) The workflow begins with the covalent attachment of BBSA to the purified "bait" protein. The carboxylic acid on the succinamic acid portion of BBSA is activated using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysulfosuccinimide (Sulfo-NHS).[7] The Sulfo-NHS stabilizes the highly reactive O-acylisourea intermediate formed by EDC, creating a more stable, amine-reactive Sulfo-NHS ester.[8] This activated BBSA then readily reacts with primary amines (the ε-amino group of lysine residues) on the bait protein, forming a stable amide bond.

Step 2: Interaction Capture (Photo-Activated Cross-Linking) Once the bait protein is labeled with the BBSA probe and excess, unreacted probe is removed, it is incubated with the "prey" protein or a complex protein mixture. After allowing time for the bait and prey to interact and form a complex, the sample is irradiated with UV light at ~365 nm. This activates the benzophenone moiety, which then forms a covalent bond with any amino acid residue in close proximity, effectively and irreversibly trapping the interacting prey protein.

Caption: Proposed reaction mechanism of BBSA. (Note: Image placeholders would be replaced with actual chemical structures in a final document).

Detailed Experimental Protocols

Materials and Reagents

• Cross-linker: 2-(4-Benzoylbenzoylamino)-succinamic acid (BBSA)

• Activation Reagents: EDC (Thermo Scientific, Prod # 22980), Sulfo-NHS (Thermo Scientific, Prod # 24510) [8]* Proteins: Purified "bait" protein and "prey" protein/lysate

• Buffers:

  • Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

  • Coupling/Reaction Buffer: 20 mM HEPES-OH, 20 mM NaCl, 5 mM MgCl₂, pH 7.8 [6](Note: Avoid amine-containing buffers like Tris or glycine during coupling steps).

• Quenching Solution: 1 M Tris-HCl, pH 7.5 or 1 M Hydroxylamine, pH 8.5

• Purification: Zeba™ Spin Desalting Columns (Thermo Scientific, Prod # 89891)

• UV Source: UVP CL-1000 UV Crosslinker or similar device capable of 365 nm irradiation. [6]* Analysis: SDS-PAGE gels, Western blot reagents, mass spectrometer.

Protocol 1: Labeling of Bait Protein with BBSA

This protocol describes the covalent attachment of the BBSA cross-linker to a purified protein of interest ("bait").

• Protein Preparation: Prepare the bait protein at a concentration of 1-5 mg/mL in Activation Buffer.

• Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of BBSA in DMSO. Prepare 100 mM stock solutions of EDC and Sulfo-NHS in anhydrous DMSO or water.

• Activation & Conjugation: a. In a microfuge tube, combine 100 µL of the protein solution with BBSA stock to achieve a 10-20 fold molar excess of BBSA over the protein. b. Add EDC and Sulfo-NHS stocks to final concentrations of 5 mM and 10 mM, respectively. Causality Insight: Sulfo-NHS is used to increase the stability of the EDC-activated intermediate, improving the yield of the subsequent reaction with the protein's primary amines. [2] c. Incubate the reaction for 1 hour at room temperature with gentle mixing.

• Purification: Remove excess BBSA and reaction byproducts using a desalting column equilibrated with the Coupling/Reaction Buffer. This step is critical to prevent the unreacted cross-linker from labeling the prey protein.

Protocol 2: Photo-Cross-Linking of Protein Complexes

This protocol details the UV-induced covalent capture of the interacting "prey" protein.

• Interaction: Combine the BBSA-labeled bait protein with the prey protein (either purified or in a cell lysate) in Coupling/Reaction Buffer. Use molar ratios that reflect the expected stoichiometry of the interaction.

• Incubation: Allow the proteins to interact for 30-60 minutes at an appropriate temperature (e.g., 4°C, RT, or 37°C) to facilitate complex formation.

• Photo-activation: a. Place the sample in a UV-transparent vessel (e.g., quartz cuvette or on the lid of a microfuge tube). [6] b. Irradiate the sample with 365 nm UV light. The optimal time and energy will need to be determined empirically but a starting point is 15-30 minutes on ice at a distance of 5 cm from the lamp. [6] Causality Insight: Performing irradiation on ice helps to minimize sample heating and potential protein degradation. The long wavelength (UVA) is less damaging to proteins than shorter wavelengths (UVB/UVC). [1]4. Quenching (Optional): The reaction is largely self-limiting as the excited state of benzophenone is short-lived. However, to ensure no residual reactivity, a radical scavenger can be added.

• Sample Preparation for Analysis: The cross-linked sample is now ready for analysis by SDS-PAGE, Western blotting, or mass spectrometry.

Data Presentation and Interpretation

Parameter	Recommended Condition	Rationale / Notes
Bait Protein Conc.	1-5 mg/mL	Ensures efficient labeling.
BBSA:Protein Molar Ratio	10:1 to 50:1	Optimize to balance labeling efficiency with risk of protein modification at multiple sites.
EDC / Sulfo-NHS Conc.	5 mM / 10 mM	Standard concentrations for efficient carboxyl activation. [7]
Activation pH	6.0	Optimal for EDC chemistry. [9]
Coupling pH	7.5 - 8.5	Favors reaction of activated esters with deprotonated primary amines. [9]
UV Wavelength	350 - 365 nm	Specifically excites the benzophenone n→π* transition with minimal protein damage. [5]
UV Irradiation Time	10 - 60 min	Must be optimized. Longer times increase cross-linking but also risk sample damage.

Analysis by SDS-PAGE

The primary indicator of successful cross-linking is the appearance of a new, higher molecular weight band on an SDS-PAGE gel.

• Lane 1 (Bait-BBSA only, no UV): Should show a single band at the molecular weight of the bait protein.

• Lane 2 (Bait-BBSA + Prey, no UV): Should show bands for both the bait and prey proteins.

• Lane 3 (Bait-BBSA + Prey, +UV): Successful cross-linking will result in the depletion of the individual bait and prey bands and the appearance of a new band corresponding to the combined molecular weight of the bait-prey complex.

This new band can be confirmed by Western blotting using antibodies against either the bait or the prey protein.

Analysis by Mass Spectrometry

For precise identification of the cross-linked proteins and the site of interaction, the high molecular weight band can be excised from the gel, digested with a protease (e.g., trypsin), and analyzed by LC-MS/MS. Specialized software can then be used to identify the cross-linked peptides, providing high-resolution information about the protein-protein interface. [6]

Conclusion

The proposed application of 2-(4-Benzoylbenzoylamino)-succinamic acid (BBSA) represents a sophisticated and controllable method for studying protein-protein interactions. By leveraging the specific reactivity of EDC/Sulfo-NHS chemistry and the versatile C-H insertion of photo-activated benzophenone, this strategy provides researchers with a powerful tool to covalently capture and identify interaction partners. While the synthesis and optimization of this specific reagent are non-trivial, the underlying principles are well-established, offering a promising avenue for novel discoveries in the field of proteomics and structural biology.

References

• Belsom, A., et al. (2017). Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry. Analytical Chemistry. Available at: [Link]

• Verhelst, S. H. L., et al. (2019). Development of a Multifunctional Benzophenone Linker for Peptide Stapling and Photoaffinity Labelling. Chemistry – An Asian Journal. Available at: [Link]

• Zhang, Y., et al. (2019). Photocross-linking Kinetics Study of Benzophenone Containing Zwitterionic Copolymers. ACS Omega. Available at: [Link]

• Rappsilber Laboratory. (n.d.). Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry. Retrieved from [Link]

• Belsom, A., et al. (2017). Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry. ACS Publications. Available at: [Link]

• Giese, S. H., et al. (2017). Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry. Analytical Chemistry. Available at: [Link]

• Bangs Laboratories, Inc. (n.d.). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Retrieved from [Link]

• Kim, D. Y., et al. (2021). Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates. RSC Chemical Biology. Available at: [Link]

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• 4. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 5. Photocross-linking Kinetics Study of Benzophenone Containing Zwitterionic Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 8. manuals.plus [manuals.plus]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: 2-Benzoylamino-succinamic acid as a Substrate for Aminoacylase I

Introduction: Unlocking the Potential of N-Acyl Amino Acid Amidohydrolases

N-acyl-L-amino-acid amidohydrolases, commonly known as aminoacylases (EC 3.5.1.14), are a class of metalloenzymes that play a crucial role in the metabolism of N-acylated amino acids.[1][2][3] These enzymes catalyze the stereospecific hydrolysis of the amide bond in N-acyl-L-amino acids, yielding a free L-amino acid and a carboxylate.[3] The most well-characterized of these, Aminoacylase I (ACY1), is a cytosolic, zinc-dependent enzyme with broad substrate specificity, traditionally recognized for its activity on N-acetylated amino acids.[1][2][4] This property has been extensively leveraged in industrial biotechnology for the enantioselective resolution of racemic N-acetyl-amino acid mixtures to produce optically pure L-amino acids.[3]

Beyond N-acetyl derivatives, the substrate promiscuity of certain aminoacylases presents an opportunity for broader applications in biocatalysis and drug development. This guide focuses on 2-Benzoylamino-succinamic acid, the N-benzoyl derivative of L-asparagine, as a substrate for Aminoacylase I. By characterizing the enzymatic hydrolysis of this compound, researchers can develop robust assays for screening novel enzyme inhibitors, studying enzyme kinetics, and exploring new biocatalytic transformations.

This document provides detailed protocols for utilizing 2-Benzoylamino-succinamic acid with a commercially available Aminoacylase I from Aspergillus melleus. We will detail a primary colorimetric assay for quantifying enzyme activity and a secondary protocol for high-throughput screening of potential inhibitors.

Principle of the Enzymatic Reaction

Aminoacylase I from Aspergillus melleus is hypothesized to catalyze the hydrolysis of 2-Benzoylamino-succinamic acid at the N-benzoyl amide linkage. This reaction releases L-asparagine and benzoic acid as products. The progress of the reaction can be monitored by quantifying the increase in the concentration of the free amino acid, L-asparagine, over time.

Application 1: Quantitative Assay of Aminoacylase I Activity

This protocol describes a quantitative, colorimetric method to determine the specific activity of Aminoacylase I using 2-Benzoylamino-succinamic acid as the substrate. The production of L-asparagine is measured using the ninhydrin reaction, which generates a deeply colored product (Ruhemann's purple) with primary amines.[5][6]

Experimental Workflow: Aminoacylase I Activity Assay

Caption: Workflow for Aminoacylase I activity assay.

Materials and Reagents

• Enzyme: Aminoacylase I from Aspergillus melleus (e.g., Sigma-Aldrich, Cat. No. A3010 or similar)[7]

• Substrate: 2-Benzoylamino-succinamic acid (N-Benzoyl-L-asparagine) (e.g., Santa Cruz Biotechnology, CAS 29880-25-9)[8]

• Standard: L-Asparagine

• Buffer: 50 mM Tris-HCl, pH 8.0

• Ninhydrin Reagent: Commercially available (e.g., EZ Nin™ reagent) or prepared fresh.[9][10]

• Solvent: Dimethyl sulfoxide (DMSO)

• Equipment:

  • Microplate reader (absorbance at 570 nm)

  • 96-well microplates

  • Water bath or heat block (100°C)

  • Incubator or water bath (37°C - 45°C)

  • Standard laboratory glassware and pipettes

Step-by-Step Protocol

1. Reagent Preparation: a. Assay Buffer (50 mM Tris-HCl, pH 8.0): Prepare and adjust the pH at the desired reaction temperature (e.g., 37°C). The optimal pH for Aspergillus melleus acylase I is around 8.0.[7] b. Substrate Stock Solution (100 mM): Dissolve 23.6 mg of 2-Benzoylamino-succinamic acid (MW: 236.22 g/mol ) in 1 mL of DMSO. This substrate is soluble in DMSO.[11] c. Enzyme Working Solution (0.1 - 1.0 mg/mL): Prepare a fresh solution of Aminoacylase I in cold Assay Buffer. The exact concentration should be optimized based on enzyme activity. d. L-Asparagine Standards (0 to 2 mM): Prepare a 10 mM stock solution of L-asparagine in Assay Buffer. Create a series of dilutions in Assay Buffer to generate a standard curve (e.g., 0, 0.1, 0.25, 0.5, 1.0, 1.5, 2.0 mM). e. Ninhydrin Working Reagent: If using a commercial reagent, it may require mixing with a solvent like DMSO to enhance solubility of the final product.[9][10] For example, mix the ninhydrin reagent with an equal part of anhydrous DMSO.

2. Enzymatic Reaction: a. In a microcentrifuge tube, prepare the reaction mixture by adding:

• 88 µL Assay Buffer
• 10 µL Substrate Stock Solution (for a final concentration of 10 mM) b. Pre-incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37°C or up to 45°C) for 5 minutes.[7] c. Initiate the reaction by adding 2 µL of the Enzyme Working Solution. Mix gently. d. Incubate at the chosen temperature. At specific time points (e.g., 0, 5, 10, 15, 20 minutes), withdraw a 10 µL aliquot of the reaction mixture. e. Immediately stop the reaction by adding the 10 µL aliquot to a well of a 96-well plate containing 100 µL of the Ninhydrin Working Reagent. The DMSO in the ninhydrin reagent also helps to inactivate the enzyme.[10]

3. Colorimetric Detection: a. To the 96-well plate, add 10 µL of each L-Asparagine Standard to separate wells. Add 100 µL of the Ninhydrin Working Reagent to each standard well. b. Seal the plate and heat it in a 100°C water bath or heat block for 10-15 minutes. A purple color will develop.[5] c. Cool the plate to room temperature. d. Measure the absorbance at 570 nm using a microplate reader.

4. Data Analysis: a. Standard Curve: Subtract the absorbance of the 0 mM standard (blank) from all other standard readings. Plot the corrected absorbance vs. the concentration of L-asparagine (mM). Perform a linear regression to obtain the equation of the line (y = mx + c). b. Calculate Product Concentration: Using the equation from the standard curve, calculate the concentration of L-asparagine produced in each reaction aliquot at each time point. c. Determine Initial Velocity (v₀): Plot the concentration of L-asparagine produced (mM) against time (min). The initial velocity is the slope of the linear portion of this curve. d. Calculate Specific Activity: Specific Activity (U/mg) = (v₀ (mM/min) * Total Reaction Volume (L)) / (Amount of Enzyme (mg)) Note: 1 Unit (U) is defined as the amount of enzyme that catalyzes the formation of 1 µmol of product per minute under the specified conditions.

Application 2: High-Throughput Screening of Aminoacylase I Inhibitors

This protocol adapts the primary assay for a high-throughput screening (HTS) format to identify potential inhibitors of Aminoacylase I. The assay measures the end-point product formation after a fixed incubation time in the presence and absence of test compounds.

Experimental Workflow: Inhibitor Screening Assay

Caption: Workflow for HTS of Aminoacylase I inhibitors.

Step-by-Step Protocol

1. Assay Plate Preparation (96-well format): a. Add 1 µL of test compound dissolved in DMSO to the appropriate wells. For control wells, add 1 µL of DMSO. b. Prepare control wells:

• 100% Activity Control: 1 µL DMSO
• 0% Activity Control (No Enzyme): 1 µL DMSO c. Add 50 µL of Aminoacylase I working solution (at 2x the final desired concentration) to all wells except the "No Enzyme" control. Add 50 µL of Assay Buffer to the "No Enzyme" control wells. d. Pre-incubate the plate for 10-15 minutes at room temperature to allow for interaction between the enzyme and potential inhibitors.

2. Enzymatic Reaction and Detection: a. Prepare a 2x substrate reaction mix containing 2-Benzoylamino-succinamic acid in Assay Buffer at a concentration close to its Km (if known) or a concentration that gives a robust signal (e.g., 10-20 mM). b. Initiate the reaction by adding 50 µL of the 2x substrate mix to all wells. The final reaction volume will be 100 µL. c. Incubate the plate for a fixed period (e.g., 20-30 minutes) at 37°C. The time should be within the linear range of the reaction as determined in Application 1. d. Stop the reaction by adding 100 µL of the Ninhydrin Working Reagent to all wells. e. Seal the plate, heat at 100°C for 10-15 minutes, cool to room temperature, and measure absorbance at 570 nm.

3. Data Analysis: a. Let Ainhibitor be the absorbance from a well with a test compound. b. Let A100% be the average absorbance from the 100% activity control wells. c. Let A0% be the average absorbance from the 0% activity control wells. d. Calculate the percent inhibition for each compound: % Inhibition = (1 - (Ainhibitor - A0%) / (A100% - A0%)) * 100 e. Compounds showing inhibition above a certain threshold (e.g., 50%) are identified as primary hits for further investigation.

Expected Results and Data Interpretation

The enzymatic hydrolysis of 2-Benzoylamino-succinamic acid should result in a time-dependent increase in absorbance at 570 nm after reaction with ninhydrin. The rate of this increase is directly proportional to the enzyme's activity.

Quantitative Data Summary

Parameter	Description	Expected Value Range
Optimal pH	The pH at which Aminoacylase I from A. melleus shows maximum activity.	~8.0[7]
Optimal Temperature	The temperature for maximum enzyme activity.	40 - 45°C[7]
Substrate Km	Michaelis-Menten constant for 2-Benzoylamino-succinamic acid.	To be determined experimentally.
Inhibitor IC50	Concentration of an inhibitor that causes 50% reduction in enzyme activity.	To be determined for identified 'hits'.

Troubleshooting and Scientific Considerations

• Substrate Solubility: 2-Benzoylamino-succinamic acid has limited aqueous solubility. Using a DMSO stock and ensuring the final DMSO concentration in the assay is low (e.g., ≤10%) is critical to prevent enzyme inhibition.

• Ninhydrin Reaction: The ninhydrin reaction is sensitive to ammonia.[12] Ensure that buffers and reagents are free from ammonia contamination. It is also crucial to heat the reaction consistently for uniform color development.

• Enzyme Stability: Aminoacylase I is a metalloenzyme.[2][13] Avoid strong chelating agents like EDTA in the assay buffer unless their effect is being studied. The enzyme should be stored and handled according to the manufacturer's recommendations.

• Linear Range: For both activity and inhibition assays, it is essential to ensure the measurements are taken within the linear range of both the enzyme reaction rate and the colorimetric detection method. If the absorbance values are too high, dilute the samples before reading or shorten the reaction time.

Conclusion

2-Benzoylamino-succinamic acid serves as a viable and practical substrate for assaying the activity of Aminoacylase I. The protocols detailed here provide a robust framework for both fundamental enzyme characterization and high-throughput inhibitor screening. The use of a simple and well-established colorimetric endpoint—the ninhydrin reaction—makes this assay accessible to most research laboratories. These methods can be adapted to explore the substrate specificity of other amidohydrolases and facilitate the discovery of novel modulators of this important enzyme class, with potential applications in drug development and biocatalysis.

References

• Aminoacylase-1 (ACY-1, N-acyl-L-amino-acid amidohydrolase, ACY1). BioVendor R&D. [URL: https://www.biovendor.com/aminoacylase-1-acy-1-n-acyl-l-amino-acid-amidohydrolase-acy1--rp192111100]
• Aminoacylase. Grokipedia. [URL: https://grokipedia.com/aminoacylase/]
• Aminoacylase 1 General Information. Sino Biological. [URL: https://www.sinobiological.com/resource/acy1/protein]
• Haeger, G., Bongaerts, J., & Siegert, P. (2022). A convenient ninhydrin assay in 96-well format for amino acid-releasing enzymes using an air-stable reagent. Analytical Biochemistry, 653, 114798. [URL: https://www.researchgate.net/publication/362002133_A_convenient_ninhydrin_assay_in_96-well_format_for_amino_acid-releasing_enzymes_using_an_air-stable_reagent]
• Aminoacylase 1 (ACY-1) Mediates the Proliferation and Migration of Neuroblastoma Cells in Humans Through the ERK/Transforming Growth Factor β (TGF-β) Signaling Pathways. (2020). PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7764103/]
• The molecular basis of aminoacylase 1 deficiency. (2012). PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/22100236/]
• A Ninhydrin-Based Assay to Quantitate the Total Protein Content of Tissue Samples. (n.d.). ResearchGate. [URL: https://www.researchgate.net/publication/362002133_A_convenient_ninhydrin_assay_in_96-well_format_for_amino_acid-releasing_enzymes_using_an_air-stable_reagent]
• 2-Benzoylamino-succinamic acid. Santa Cruz Biotechnology. [URL: https://www.scbt.com/p/2-benzoylamino-succinamic-acid-29880-25-9]
• Application of aminoacylase I to the enantioselective resolution of α-amino acid esters and amides. (2002). ResearchGate. [URL: https://www.researchgate.net/publication/226685785_Application_of_aminoacylase_I_to_the_enantioselective_resolution_of_a-amino_acid_esters_and_amides]
• ACY1. Creative Enzymes. [URL: https://www.
• Amidohydrolases for N-Short and Long Chain Fatty Acyl-L-Amino Acids from Mycobacteria. (1972). J-Stage. [URL: https://www.jstage.jst.go.jp/article/biochemistry1922/72/2/72_2_341/_article]
• EnzyChrom™ L-Amino Acid Assay Kit. BioAssay Systems. [URL: https://www.bioassaysys.com/EnzyChrom-L-Amino-Acid-Assay-Kit.html]
• Acylase I from Aspergillus melleus. Krackeler Scientific, Inc. [URL: https://www.krackeler.
• Enzymatic Detection of d-Amino Acids. (2017). ResearchGate. [URL: https://www.researchgate.
• Physicochemical and catalytic properties of acylase I from aspergillus melleus immobilized on amino- and carbonyl-grafted stöber silica. (2018). PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/29359837/]
• Acylase I from Aspergillus melleus. Molecular Depot. [URL: https://www.moleculardepot.
• A Simple and Efficient Method for the Substrate Identification of Amino Acid Decarboxylases. (2022). MDPI. [URL: https://www.mdpi.com/1422-0067/23/23/14578]
• Screening and development of enzymes for determination and transformation of amino acids. (2019). ResearchGate. [URL: https://www.researchgate.
• Synthesis of N-(benzyloxycarbonyl)-L-asparagine. PrepChem.com. [URL: https://www.prepchem.com/synthesis-of-n-benzyloxycarbonyl-l-asparagine]
• Amino Acid Assay. University of Maryland. [URL: https://www.ench.umd.edu/~nsw/ench485/lab10.htm]
• Enzyme Assay Analysis: What Are My Method Choices?. (2021). Thermo Fisher Scientific. [URL: https://www.thermofisher.
• N-benzoyl-L-aspartic acid. TargetMol. [URL: https://www.targetmol.com/product/N-benzoyl-L-aspartic-acid-42939-97-9]
• Microplate measurement of amino acids by ninhydrin. iGEM. [URL: https://static.igem.org/mediawiki/2019/9/91/T--Macquarie_Australia--Ninhydrin_Assay.pdf]
• Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. (2019). ResearchGate. [URL: https://www.researchgate.net/publication/336829792_Synthesis_of_N-benzoyl_Amino_Esters_and_N-benzoyl_Amino_Acids_and_their_Antifungal_Activity]
• Synthesis of Poly-Nβ-benzyl-dl-asparagine. (1955). Journal of the American Chemical Society. [URL: https://pubs.acs.org/doi/10.1021/ja01625a073]
• Synthesis of N-benzyloxycarbonyl-L-aspartic acid. Google Patents. [URL: https://patents.google.
• Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH. (2020). PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7147250/]
• Applications of the ninhydrin reaction for analysis of amino acids, peptides, and proteins to agricultural and biomedical sciences. (2004). PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/14759124/]

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• 3. ACY1 - Creative Enzymes [creative-enzymes.com]
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• 5. Amino Acid Assay [user.eng.umd.edu]
• 6. Applications of the ninhydrin reaction for analysis of amino acids, peptides, and proteins to agricultural and biomedical sciences - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. sinobiological.com [sinobiological.com]

Application Note: A Comprehensive Guide to the Derivatization of Amino Acids with Benzoyl Chloride for Enhanced Chromatographic and Mass Spectrometric Analysis

Abstract

The quantitative analysis of amino acids is fundamental across a spectrum of scientific disciplines, from clinical diagnostics to pharmaceutical development. However, their inherent polarity, low volatility, and frequent lack of a strong native chromophore present significant analytical challenges for common techniques like reversed-phase high-performance liquid chromatography (RP-HPLC) and gas chromatography (GC). This application note provides a detailed technical guide on the pre-column derivatization of amino acids using benzoyl chloride. We will explore the underlying chemical principles of the Schotten-Baumann reaction, offer field-proven protocols for robust sample preparation, and discuss the subsequent analysis of the benzoylated derivatives by HPLC, GC, and mass spectrometry (MS). This guide is designed for researchers, scientists, and drug development professionals seeking to implement a reliable and sensitive method for amino acid quantification.

Introduction: Overcoming the Analytical Hurdles of Amino Acid Quantification

Amino acids, the building blocks of proteins, are characterized by their zwitterionic nature at physiological pH, possessing both an amino group and a carboxylic acid group. This polarity makes them highly water-soluble but poorly retained on conventional C18 reversed-phase chromatography columns, leading to inadequate separation from the solvent front and other polar matrix components. Furthermore, most amino acids do not possess a suitable chromophore for sensitive UV detection.

Pre-column derivatization is a powerful strategy to circumvent these issues. By chemically modifying the amino acid's functional groups, we can significantly alter its physicochemical properties. The use of benzoyl chloride (BzCl) is a classic, rapid, and efficient derivatization technique that targets the primary and secondary amine groups.[1][2] This process, known as benzoylation, imparts several key advantages:

• Increased Hydrophobicity: The addition of the nonpolar benzoyl group drastically increases the hydrophobicity of the amino acid, leading to improved retention and superior separation on reversed-phase columns.[3]

• Enhanced UV Detection: The introduced benzoyl moiety acts as a strong chromophore, allowing for highly sensitive detection using standard UV-Vis detectors.

• Improved Mass Spectrometric Ionization: The derivatization can enhance ionization efficiency in mass spectrometry, leading to lower detection limits.[2][4]

• Volatility for GC Analysis: For gas chromatography applications, derivatization of both the amine and carboxyl groups is necessary to create a volatile analyte suitable for GC analysis.[5][6]

This guide will focus on the foundational Schotten-Baumann reaction conditions for achieving efficient and reproducible benzoylation.

The Chemistry of Benzoylation: The Schotten-Baumann Reaction

The derivatization of amino acids with benzoyl chloride is a classic example of the Schotten-Baumann reaction , first described in 1883.[7][8][9][10] The reaction facilitates the acylation of amines (and alcohols) using an acid chloride in the presence of a base.[11]

Mechanism Pillars:

• Nucleophilic Attack: The reaction initiates with the nucleophilic amino group of the amino acid attacking the electrophilic carbonyl carbon of benzoyl chloride. This forms a tetrahedral intermediate.[7][11]

• Role of the Base: An aqueous base, typically sodium hydroxide, sodium carbonate, or a borate buffer, serves two critical functions.[3][8] Firstly, it neutralizes the hydrochloric acid (HCl) byproduct that is generated, preventing the protonation of the unreacted amine and driving the reaction equilibrium towards product formation.[8] Secondly, it maintains the amino group in its deprotonated, nucleophilic state, which is essential for the initial attack.

• Intermediate Collapse & Product Formation: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as a good leaving group. The base then abstracts the proton from the nitrogen atom, yielding the final, stable N-benzoyl amino acid derivative.[7][10]

The reaction is typically performed in a biphasic system (e.g., water and an organic solvent where the benzoyl chloride is dissolved), which is referred to as "Schotten-Baumann conditions".[8] The vigorous mixing of this system is crucial to maximize the interfacial area where the reaction occurs.[12]

Detailed Protocol: Benzoylation of Amino Acids for HPLC Analysis

This protocol provides a robust, self-validating methodology for the derivatization of amino acids in aqueous samples or standards. The inclusion of an internal standard (IS) is critical for ensuring accuracy and precision by correcting for variations in reaction efficiency and injection volume.

Reagent and Solution Preparation

• Amino Acid Standard Stock (1 mM): Prepare individual stock solutions of each amino acid of interest in 0.1 M HCl to ensure stability and prevent microbial growth.

• Amino Acid Working Mixture (100 µM): Combine aliquots of the stock solutions and dilute to the desired concentration with 0.1 M HCl.

• Internal Standard (IS) Stock (1 mM): Prepare a stock solution of a suitable internal standard. A non-proteinogenic amino acid like norvaline or sarcosine is often a good choice, as it is unlikely to be present in biological samples.

• Derivatizing Reagent (2% v/v BzCl): Prepare a solution of 2% (v/v) benzoyl chloride in high-purity acetonitrile. This reagent should be prepared fresh daily due to the reactivity of benzoyl chloride with trace amounts of water.

• Base Buffer (100 mM Sodium Carbonate): Dissolve 1.06 g of anhydrous sodium carbonate in 100 mL of HPLC-grade water.[3] Other bases like sodium tetraborate or diisopropylethylamine (DIPEA) can also be used depending on the specific application and analytes.[1]

• Quenching Solution: HPLC-grade water or a weak acid solution can be used to quench the reaction.

Experimental Workflow: Step-by-Step Derivatization

The following diagram outlines the logical flow of the derivatization procedure.

Caption: Step-by-step workflow for the benzoylation of amino acids.

Protocol Steps:

• Aliquot Sample: To a microcentrifuge tube, add 20 µL of the amino acid standard mixture or your sample supernatant.

• Add Base: Add 10 µL of 100 mM sodium carbonate buffer to the sample.[3][13]

• Mix: Vortex the tube briefly to ensure the sample is alkaline. The pH should be >9 for the reaction to proceed efficiently.[2]

• Initiate Derivatization: Add 10 µL of the freshly prepared 2% benzoyl chloride solution.[3][13]

• React: Immediately cap the tube and vortex vigorously for at least 1 minute. The reaction is rapid and typically complete within this time at room temperature.[3] A milky appearance indicates the presence of excess, unreacted benzoyl chloride.

• Add Internal Standard: Add 10 µL of the internal standard solution. (Note: The IS can also be added at the beginning, before the base, to control for sample loss during preparation. The optimal point of addition should be determined during method validation).

• Quench Reaction: Add 50 µL of HPLC-grade water to quench the reaction by hydrolyzing any remaining benzoyl chloride and to adjust the solvent composition for injection.[3]

• Analysis: The sample is now ready for injection into the analytical system.

Analytical Techniques and Data Interpretation

The benzoylated amino acid derivatives are well-suited for analysis by several techniques.

High-Performance Liquid Chromatography (HPLC)

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is ideal for separating the hydrophobic derivatives.

• Mobile Phase: A gradient elution is typically employed, starting with a higher aqueous component and ramping up the organic component (e.g., acetonitrile or methanol). A common mobile phase system is water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).

• Detection: UV detection is typically performed at a wavelength of approximately 254 nm, where the benzoyl group has strong absorbance.[12]

Mass Spectrometry (MS)

Coupling HPLC to a mass spectrometer (LC-MS) provides superior selectivity and sensitivity.[1][13] Electrospray ionization (ESI) is commonly used. The benzoylated derivatives often show excellent ionization efficiency, and detection limits can reach the low nanomolar to picomolar range.[4][13][14]

Data Presentation

The performance of the method can be summarized by key validation parameters. The following table provides representative data for what can be expected from an optimized method.

Derivative	Expected Retention Time (min)	Precursor Ion (m/z) [M-H]⁻	Key Fragment Ion (m/z)	Limit of Detection (LOD)
Benzoyl-Alanine	8.5	192.07	121.03 (Benzoyl)	~1-10 nM
Benzoyl-Valine	11.2	220.10	121.03 (Benzoyl)	~1-10 nM
Benzoyl-Leucine	13.1	234.12	121.03 (Benzoyl)	~1-10 nM
Di-Benzoyl-Lysine	15.5	353.15	232.10, 121.03	~5-20 nM
Benzoyl-Phenylalanine	14.8	268.10	121.03 (Benzoyl)	~1-10 nM
(Note: Values are illustrative and will vary based on the specific LC-MS system, column, and gradient conditions used.)

Logical Framework for Analysis

The entire process from sample acquisition to final data output follows a structured and logical path, ensuring data integrity and reproducibility.

Caption: Overall analytical workflow from sample to quantitative result.

Conclusion and Field-Proven Insights

The derivatization of amino acids with benzoyl chloride is a time-tested, robust, and highly effective strategy for quantitative analysis. It addresses the core challenges of poor chromatographic retention and low detection sensitivity. By following the detailed protocols and understanding the chemical principles outlined in this guide, researchers can implement a reliable method for a wide array of sample matrices.[13][14] The key to success lies in meticulous preparation, especially the use of fresh derivatizing reagent, and the consistent application of a validated workflow incorporating an internal standard. This method provides a powerful tool for any laboratory engaged in metabolomics, pharmaceutical research, or clinical diagnostics.

References

• Benchchem. (n.d.). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Amino Acids Following Pre-Column Derivatization with 4-(Chloromethyl)benzoyl chloride.

• Fowle, A. M., et al. (2024). Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes. National Institutes of Health. [Link]

• Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. Retrieved from [Link]

• BYJU'S. (2019, November 17). Schotten Baumann Reaction. Retrieved from [Link]

• Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure. Retrieved from [Link]

• Collegedunia. (n.d.). Schotten Baumann Reaction: Characteristics, Mechanism, and Applications. Retrieved from [Link]

• Kido Soule, M. C., et al. (2021). Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization and Ultrahigh Performance Liquid Chromatography Tandem Mass Spectrometry (UHPLC MS/MS). Analytical Chemistry. [Link]

• ResearchGate. (n.d.). A method for benzoyl chloride derivatization of biogenic amines for high performance liquid chromatography. Retrieved from [Link]

• Testbook. (n.d.). Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. Retrieved from [Link]

• Song, P., et al. (2016). Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. Journal of Chromatography A. [Link]

• PubMed Central. (2016). Benzoyl chloride derivatization with liquid chromatography-mass spectrometry for targeted metabolomics of neurochemicals in biological samples. PubMed. [Link]

• Johnstone, R. A. W., & Mellon, F. A. (1973). The mass spectra of amino-acid and peptide derivatives. Part I. Benzyloxycarbonyl derivatives. Journal of the Chemical Society C. [Link]

• LCGC International. (2017, October 1). Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis in Biological Samples by LC–MS/MS. Retrieved from [Link]

• RSC Publishing. (n.d.). A simple method for benzoyl chloride derivatization of biogenic amines for high performance liquid chromatography. Retrieved from [Link]

• Cavadore, J. C., et al. (1974). N-Terminal amino acid analysis of polypeptide chains. The use of pivalyl or benzoyl chloride as reagents for a quantitative determination by gas-liquid chromatography. Analytical Biochemistry. [Link]

• ResearchGate. (n.d.). Validation of Amino Acid Analysis Methods. Retrieved from [Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. N-Terminal amino acid analysis of polypeptide chains. The use of pivalyl or benzoyl chloride as reagents for a quantitative determination by gas-liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 7. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples [vedantu.com]
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• 14. Benzoyl chloride derivatization with liquid chromatography-mass spectrometry for targeted metabolomics of neurochemicals in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Elucidation of the Mass Spectrometry Fragmentation Pattern of 2-Benzoylamino-succinamic acid

Abstract

This application note provides a detailed guide to understanding the characteristic fragmentation pattern of 2-Benzoylamino-succinamic acid (C₁₁H₁₂N₂O₄, MW: 236.22 g/mol ) using tandem mass spectrometry (MS/MS).[1] As a molecule incorporating both a benzoyl amide linkage and a succinamic acid moiety, its fragmentation behavior is governed by the interplay of these functional groups. This document outlines the key fragmentation pathways observed under Collision-Induced Dissociation (CID), presents a detailed experimental protocol for data acquisition, and offers insights into the structural elucidation of its fragment ions. This guide is intended for researchers in drug metabolism, proteomics, and small molecule analysis who utilize mass spectrometry for structural characterization.

Introduction

2-Benzoylamino-succinamic acid is a derivative of succinic acid, a key intermediate in the citric acid cycle, and features a stable amide bond characteristic of peptides.[2] Its structure presents multiple potential sites for ionization and fragmentation, making mass spectrometry an ideal tool for its characterization. Understanding its fragmentation is crucial for its unambiguous identification in complex matrices and for studying its metabolic fate. This note focuses on the fragmentation patterns generated via electrospray ionization (ESI) followed by tandem mass spectrometry (MS/MS), a common workflow in modern analytical laboratories.

Predicted Ionization and Fragmentation Overview

2-Benzoylamino-succinamic acid contains both acidic (carboxylic acid) and basic (amide) functionalities, allowing for ionization in both positive and negative modes.

• Positive Ion Mode (ESI+): Protonation is expected to occur on the amide nitrogen atoms or the carbonyl oxygens. The resulting [M+H]⁺ ion (m/z 237.08) is the primary precursor for MS/MS fragmentation.

• Negative Ion Mode (ESI-): Deprotonation will readily occur at the carboxylic acid group, forming the [M-H]⁻ ion (m/z 235.07).[3][4]

The fragmentation pathways are dictated by the charge location and the relative bond strengths within the ionized molecule. Key cleavages are anticipated around the amide bonds and the succinamic acid backbone.

Fragmentation Pathway Analysis

Collision-Induced Dissociation (CID) of the protonated and deprotonated precursor ions of 2-Benzoylamino-succinamic acid leads to a series of characteristic product ions. The fragmentation is a charge-directed process, often involving cleavages alpha to carbonyl groups and amide bonds.[5][6][7]

Positive Ion Mode ([M+H]⁺) Fragmentation

The fragmentation of the [M+H]⁺ ion (precursor m/z 237.08) is characterized by cleavages along the amide backbone and the succinamic acid side chain.

Proposed Major Fragmentation Pathways:

• Formation of the Benzoyl Cation (m/z 105.03): This is a highly characteristic and often abundant fragment for N-benzoyl compounds. It arises from the cleavage of the amide bond between the benzoyl group and the amino acid moiety. This is a charge-directed fragmentation, resulting in a stable acylium ion.

• Neutral Loss of Ammonia (NH₃): Loss of the terminal amide group as ammonia (-17.03 Da) from the precursor ion can lead to a fragment at m/z 220.05.

• Neutral Loss of Water (H₂O): The carboxylic acid group can readily lose water (-18.01 Da), particularly under CID conditions, yielding a fragment at m/z 219.07.

• Cleavage of the Succinamic Acid Backbone: Fragmentation within the succinamic acid portion can lead to various product ions, including the loss of the terminal carboxamide group (-44.02 Da as CONH₂) to produce an ion at m/z 193.06.

Below is a Graphviz diagram illustrating the proposed fragmentation cascade for the protonated molecule.

Caption: Proposed CID fragmentation of [2-Benzoylamino-succinamic acid+H]⁺.

Negative Ion Mode ([M-H]⁻) Fragmentation

In negative mode, fragmentation of the [M-H]⁻ ion (precursor m/z 235.07) is driven by the charge on the carboxylate group.

Proposed Major Fragmentation Pathways:

• Loss of Carbon Dioxide (CO₂): Decarboxylation is a common fragmentation pathway for deprotonated carboxylic acids, resulting in a loss of 44.00 Da and a product ion at m/z 191.07.[8]

• Formation of Deprotonated Benzamide (m/z 120.04): Cleavage of the N-Cα bond can lead to the formation of a [C₆H₅CONH]⁻ ion.

• Formation of Deprotonated Oxazolone (m/z 160): Studies on deprotonated N-benzoyl peptides have shown the formation of a deprotonated 2-phenyl-5-oxazolone fragment.[9] This pathway involves a cyclization reaction and is a potential fragmentation route for this molecule as well.

• Fragmentation of the Succinate Moiety: The deprotonated succinate portion can fragment, for example, by losing water and CO, analogous to the fragmentation of succinic acid itself which shows fragments at m/z 99 and 73.[8]

The diagram below illustrates potential fragmentation routes for the deprotonated molecule.

Caption: Proposed CID fragmentation of [2-Benzoylamino-succinamic acid-H]⁻.

Summary of Key Fragment Ions

The following table summarizes the expected high-abundance fragment ions for 2-Benzoylamino-succinamic acid in both ionization modes.

Ionization Mode	Precursor Ion (m/z)	Key Fragment Ion (m/z)	Proposed Neutral Loss / Fragment Identity
Positive	237.08	105.03	Benzoyl Cation [C₇H₅O]⁺
220.05	[M+H-NH₃]⁺
219.07	[M+H-H₂O]⁺
Negative	235.07	191.07	[M-H-CO₂]⁻
160.03	Deprotonated 2-phenyl-5-oxazolone [C₉H₆NO₂]⁻[9]
120.04	Deprotonated Benzamide [C₇H₆NO]⁻

Experimental Protocol

This section provides a general protocol for acquiring MS/MS data for 2-Benzoylamino-succinamic acid. Instrument parameters should be optimized for the specific mass spectrometer being used.

Sample Preparation

• Prepare a stock solution of 2-Benzoylamino-succinamic acid at 1 mg/mL in methanol.

• Dilute the stock solution to a final concentration of 1-10 µg/mL in the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive mode or 0.1% ammonium hydroxide for negative mode).

Liquid Chromatography (Optional)

For analysis of complex mixtures, separation by reversed-phase liquid chromatography is recommended.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with 5% B, ramp to 95% B over 5-10 minutes.

• Flow Rate: 0.2-0.4 mL/min

• Injection Volume: 1-5 µL

Mass Spectrometry

The following parameters are a starting point for a quadrupole time-of-flight (Q-TOF) or triple quadrupole (QqQ) mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI)

• Polarity: Positive and Negative

• Capillary Voltage: 3.5 kV (Positive), -3.0 kV (Negative)

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 600 L/hr

• MS1 Scan Range: m/z 50-500

• MS/MS Acquisition:

  • Select precursor ions m/z 237.1 (Positive) and m/z 235.1 (Negative).

  • Apply a collision energy ramp (e.g., 10-40 eV) to observe the full range of fragment ions. The optimal collision energy should be determined empirically to maximize the abundance of key fragments.

The diagram below outlines the general experimental workflow.

Caption: General workflow for MS/MS analysis of the target compound.

Conclusion

The mass spectrometric fragmentation of 2-Benzoylamino-succinamic acid provides a rich set of structurally informative ions. In positive mode, the benzoyl cation at m/z 105 is a key diagnostic fragment. In negative mode, characteristic losses of CO₂ and the formation of a deprotonated oxazolone ion are anticipated. The protocols and fragmentation pathways detailed in this application note serve as a comprehensive guide for the identification and structural confirmation of this molecule in various research applications. By understanding these fundamental fragmentation behaviors, researchers can confidently apply tandem mass spectrometry for both qualitative and quantitative studies involving 2-Benzoylamino-succinamic acid and related structures.

References

• O'Hagan, S., & Kell, D. B. (2015). Novel Fragmentation Pathway for CID of (B(n) - 1 + Cat)+ Ions From Model, Metal Cationized Peptides. Journal of The American Society for Mass Spectrometry, 16(8), 1305-1310. [Link]

• Grewal, R., El Aribi, H., Harrison, A. G., & Siu, K. W. M. (2004). Fragmentation of deprotonated N-benzoylpeptides: formation of deprotonated oxazolones. Journal of The American Society for Mass Spectrometry, 15(11), 1599-1608. [Link]

• Metabolomics Workshop. (2015). MRM Method Development. Retrieved from [Link]

• Zemski Berry, K. A., & Goolsby, B. J. (2009). Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. Journal of The American Society for Mass Spectrometry, 20(8), 1499-1510. [Link]

• Grossert, J. S., et al. (2000). Primary fragmentations by MS/MS of [M -H] -ions from dicarboxylic acids. ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Prasain, J. (2009). Ion fragmentation of small molecules in mass spectrometry. SlideShare. Retrieved from [Link]

• Piraud, M., et al. (2003). ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Rapid Communications in Mass Spectrometry, 17(12), 1297-1311. [Link]

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• 5. Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Fragmentation of deprotonated N-benzoylpeptides: formation of deprotonated oxazolones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Benzoylamino-succinamic acid

Welcome to the technical support center for the synthesis of 2-Benzoylamino-succinamic acid (N-Benzoyl-L-Asparagine). This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in this synthetic procedure. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to diagnose and resolve issues effectively.

Section 1: The Core Reaction: Understanding the N-Acylation of L-Asparagine

The synthesis of 2-Benzoylamino-succinamic acid is typically achieved via the N-acylation of L-Asparagine with benzoyl chloride. This reaction is a classic example of the Schotten-Baumann reaction , which involves the acylation of an amine using an acyl chloride in the presence of a base.[1][2] The reaction is often performed in a two-phase system, consisting of an organic solvent and water, where the base in the aqueous phase neutralizes the hydrochloric acid (HCl) byproduct, driving the reaction to completion.[3][4]

Understanding the mechanism is the first step in troubleshooting. The amine's lone pair of electrons performs a nucleophilic attack on the electrophilic carbonyl carbon of the benzoyl chloride, forming a tetrahedral intermediate.[1] The intermediate then collapses, expelling the chloride ion and, after deprotonation by the base, yielding the final amide product.

Caption: Core mechanism of N-acylation.

The primary challenge in this synthesis is managing the kinetics of two competing reactions: the desired N-acylation and the undesired hydrolysis of benzoyl chloride by water and base.[5]

Section 2: Troubleshooting Guide for Low Yield

This section addresses the most common issues leading to low yields in a question-and-answer format.

Question 1: My reaction yield is extremely low or zero. What are the most likely causes?

Answer: A near-zero yield typically points to a fundamental problem with the reagents or reaction conditions.

• Cause A: Inactive Benzoyl Chloride. Benzoyl chloride is highly reactive and susceptible to hydrolysis from atmospheric moisture, converting it to unreactive benzoic acid.[5]

  • Solution: Always use a fresh bottle of benzoyl chloride or purify older stock by distillation. Ensure glassware is scrupulously dry before use. The pungent, irritating odor is a good indicator of its reactivity; if it's absent, the reagent has likely hydrolyzed.[4]

• Cause B: Incorrect pH (Too Acidic). The starting material, L-Asparagine, has a primary amine that is the key nucleophile. In acidic conditions (pH < 8), this amine will be protonated to form an ammonium salt (-NH3+). This salt is not nucleophilic and will not attack the benzoyl chloride, effectively halting the reaction.[6]

  • Solution: The reaction requires a basic medium to ensure the amine is in its free, nucleophilic form (-NH2). Maintain the pH between 9 and 11 for the duration of the benzoyl chloride addition.

• Cause C: Low Temperature. While controlling temperature is key to minimizing side reactions, excessively low temperatures (< 0 °C) may slow the rate of the desired acylation reaction to a point where it does not proceed meaningfully within a typical timeframe.

  • Solution: Maintain the reaction temperature between 0 °C and 5 °C. This provides a good balance, keeping the benzoyl chloride hydrolysis manageable while allowing the N-acylation to proceed at a reasonable rate.

Question 2: My yield is consistently low (20-50%), and I've confirmed my reagents are good. What's happening?

Answer: A consistently low yield, despite active reagents, is almost always due to a competing side reaction out-pacing your desired synthesis.

• Cause A: Competing Hydrolysis of Benzoyl Chloride. This is the most common culprit. In the aqueous basic solution, hydroxide ions (OH-) can directly attack the benzoyl chloride, converting it to sodium benzoate. This reaction consumes your acylating agent.[5]

  • Solution 1 (Rate of Addition): Add the benzoyl chloride dropwise, very slowly, to the rapidly stirred L-Asparagine solution. This keeps the instantaneous concentration of benzoyl chloride low, giving it a higher probability of finding an asparagine molecule before it finds a hydroxide ion.

  • Solution 2 (Stirring): Vigorous stirring is critical in a biphasic Schotten-Baumann reaction. It creates a large surface area between the organic and aqueous phases, facilitating the reaction between the amine (aqueous) and the acyl chloride (which may be in an organic phase or added neat).[3]

  • Solution 3 (pH Control): Excessively high pH (> 11.5-12) will dramatically accelerate the hydrolysis of benzoyl chloride.[7] A patent for a similar synthesis on L-aspartic acid suggests an optimal pH range of 10.0-11.0 to balance amine nucleophilicity and minimize hydrolysis.[7]

Caption: The kinetic race for benzoyl chloride.

• Cause B: Product Loss During Workup and Purification. The product, being an acid, is soluble in basic aqueous solutions. If you do not acidify the solution sufficiently during workup, your product will remain in the aqueous phase and be discarded.

  • Solution: After the reaction is complete, acidify the mixture with an acid like HCl to a pH of ~2-3. This protonates the carboxylate group, making the product much less water-soluble and causing it to precipitate. Ensure the solution is cold to maximize precipitation.

• Cause C: Formation of Dipeptide Byproduct. A potential side reaction is the acylation of the newly formed product by another molecule of L-asparagine, leading to N-benzoyl-L-aspartyl-aspartic acid.[8]

  • Solution: This is generally minimized by using a slight excess of benzoyl chloride and ensuring rapid, efficient mixing. Maintaining proper stoichiometry is key.

Question 3: My product is impure, containing a significant amount of a white, crystalline solid. How do I identify and remove it?

Answer: The most common impurity is benzoic acid, the byproduct of benzoyl chloride hydrolysis.

• Identification: Benzoic acid can be identified by its melting point (~122 °C) or by analytical techniques like HPLC or NMR.

• Removal Strategy 1 (Washing): During workup, after filtering the precipitated crude product, wash the solid thoroughly with cold water. Benzoic acid has a low but non-zero solubility in cold water, while the desired product is less soluble. This will remove a significant portion of the impurity.

• Removal Strategy 2 (Recrystallization): Recrystallization is the most effective purification method.[9] A suitable solvent system is typically an ethanol/water mixture. Dissolve the crude product in a minimum amount of hot ethanol, then add hot water dropwise until the solution becomes slightly cloudy (the cloud point). Add a few more drops of ethanol to redissolve the solid, then allow the solution to cool slowly. The pure 2-Benzoylamino-succinamic acid will crystallize out, leaving the more soluble benzoic acid and other impurities in the mother liquor.

• Removal Strategy 3 (Base Extraction): A Korean patent describes a purification method where the crude product is dissolved in a basic solution (pH 11), and benzoic acid is extracted with a non-aqueous organic solvent like chloroform or ether before re-acidification to precipitate the pure product.[8]

Section 3: Frequently Asked Questions (FAQs)

• Q: What is the optimal molar ratio of L-Asparagine to Benzoyl Chloride?

  • A: A common starting point is to use a slight excess of benzoyl chloride (e.g., 1.1 to 1.2 equivalents) relative to L-Asparagine. This helps to ensure the complete consumption of the starting amino acid.

• Q: What base should I use, and how much?

  • A: Sodium hydroxide (NaOH) is typically used. You will need at least two equivalents: one to deprotonate the carboxylic acid of L-Asparagine and one to neutralize the HCl generated during the reaction. In practice, a 10% aqueous NaOH solution is used to both dissolve the L-Asparagine and maintain the basic pH.

• Q: How do I monitor the reaction's progress?

  • A: Thin-Layer Chromatography (TLC) is a simple and effective method. Use a mobile phase like ethyl acetate/hexanes with a small amount of acetic acid. The product will have a different Rf value than the starting L-Asparagine. The disappearance of the asparagine spot indicates the reaction is complete. HPLC can also be used for more precise monitoring.[10]

• Q: Can I use a different solvent?

  • A: While the classic Schotten-Baumann uses a biphasic water/organic solvent system (like dichloromethane or ether), this reaction is often performed in a homogenous aqueous solution since L-Asparagine is water-soluble.[1][3] The key is maintaining pH and temperature control.

Section 4: Optimized Experimental Protocols

Protocol 4.1: Synthesis of 2-Benzoylamino-succinamic acid

• Preparation: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a pH meter, dissolve L-Asparagine monohydrate (1 equivalent) in a 10% aqueous sodium hydroxide solution. Use enough NaOH solution to fully dissolve the asparagine and adjust the pH to approximately 10.5.

• Cooling: Cool the stirred solution to 0-5 °C using an ice-salt bath.

• Reaction: Add benzoyl chloride (1.1 equivalents) dropwise via the dropping funnel over a period of 60-90 minutes.

• pH Maintenance: Simultaneously, add a separate 10% NaOH solution dropwise as needed to maintain the pH between 10.0 and 11.0. The reaction is exothermic and produces HCl, so the pH will drop if base is not added.

• Completion: After the addition is complete, allow the mixture to stir for an additional 2 hours at 0-5 °C. Monitor the reaction by TLC until the L-Asparagine is consumed.

• Workup (Precipitation): Slowly add concentrated HCl to the cold reaction mixture while stirring, until the pH reaches 2-3. A white precipitate of the crude product should form.

• Isolation: Keep the mixture in the ice bath for another 30 minutes to maximize precipitation. Collect the solid by vacuum filtration.

• Washing: Wash the filter cake with several portions of ice-cold water to remove inorganic salts and some benzoic acid.

• Drying: Dry the crude product in a vacuum oven at 50-60 °C.

Protocol 4.2: Purification by Recrystallization

• Place the crude, dried product into an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• Slowly add hot water to the solution until it becomes persistently turbid.

• Add a few drops of hot ethanol to clarify the solution.

• Cover the flask and allow it to cool slowly to room temperature, then place it in an ice bath for 1 hour to complete crystallization.

• Collect the pure crystals by vacuum filtration, wash with a small amount of cold 50:50 ethanol/water, and dry under vacuum.

Section 5: Summary of Key Parameters

Parameter	Recommended Value/Condition	Rationale & Common Pitfalls
L-Asparagine Quality	High purity, monohydrate form	Impurities can interfere with the reaction.
Benzoyl Chloride Quality	Freshly opened or distilled, colorless	Prone to hydrolysis, leading to inactive reagent and benzoic acid impurity.
Molar Ratio (Benzoyl Chloride:Asn)	1.1 : 1.0	Ensures complete consumption of asparagine; large excess increases benzoic acid byproduct.
Reaction Temperature	0 - 5 °C	Balances reaction rate against the rate of benzoyl chloride hydrolysis.
Reaction pH	10.0 - 11.0	Keeps amine nucleophilic; pH > 11.5 accelerates hydrolysis.[7]
Stirring Speed	Vigorous (e.g., >300 RPM)	Ensures efficient mixing and minimizes localized high concentrations of reagents.
Workup pH	2 - 3	Ensures full protonation and precipitation of the acidic product.
Purification Method	Recrystallization (Ethanol/Water)	Effectively removes the common benzoic acid impurity.[9]

Section 6: Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields.

References

• SATHEE. Chemistry Schotten Baumann Reaction.
• Grokipedia. Schotten–Baumann reaction.
• Organic Chemistry Portal. Schotten-Baumann Reaction.

• Wikipedia. Schotten–Baumann reaction. Available from: [Link]

• J&K Scientific LLC. Schotten-Baumann Reaction. (2021).
• Google Patents. US4523026A - Synthesis of N-benzyloxycarbonyl-L-aspartic acid.

• Ataman Kimya. BENZOYL CHLORIDE. Available from: [Link]

• Wikipedia. Benzoyl chloride. Available from: [Link]

• Google Patents. KR920000269B1 - Method for Purifying N-benzoyl-L-Aspartan.

• ResearchGate. Analysis of succinimide and its enzymatic product by high performance liquid chromatography. Available from: [Link]

• Blog. How to purify succinic acid obtained from synthesis? (2023). Available from: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Benzoyl chloride - Wikipedia [en.wikipedia.org]
• 6. Schotten-Baumann Reaction [organic-chemistry.org]
• 7. US4523026A - Synthesis of N-benzyloxycarbonyl-L-aspartic acid - Google Patents [patents.google.com]
• 8. KR920000269B1 - Method for Purifying N-benzoyl-L-Aspartan - Google Patents [patents.google.com]
• 9. talentchemicals.com [talentchemicals.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing N-Benzoylation of Aspartic Acid Amide

Welcome to the technical support center for the N-benzoylation of aspartic acid amide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important chemical transformation. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical laboratory experience.

Troubleshooting Guide: Overcoming Common Experimental Hurdles

This section addresses specific issues that may arise during the N-benzoylation of aspartic acid amide, offering probable causes and actionable solutions.

Issue 1: Low or No Product Yield

You've completed the reaction, but analysis (TLC, LC-MS) shows a low yield of the desired N-benzoyl aspartic acid amide or a significant amount of unreacted starting material.

Probable Causes & Solutions:

• Insufficient Acylating Agent: The primary amino group of aspartic acid amide is the target for benzoylation. However, competitive hydrolysis of the benzoyl chloride is a common side reaction, especially in aqueous basic conditions.[1]

  • Solution: Increase the equivalents of benzoyl chloride. A systematic approach is to test a range of equivalents (e.g., 1.1, 1.5, and 2.0 eq.) to find the optimal balance between driving the reaction to completion and minimizing excess reagent that needs to be removed during workup.

• Inadequate Base: A base is crucial to neutralize the hydrochloric acid byproduct generated from the reaction of benzoyl chloride with the amine.[2][3] If the HCl is not neutralized, it will protonate the unreacted amine, rendering it non-nucleophilic and halting the reaction.[3]

  • Solution: Ensure at least one equivalent of a suitable base is used. For the Schotten-Baumann reaction, an aqueous solution of sodium hydroxide or potassium carbonate is common.[4][5] Alternatively, organic bases like pyridine or triethylamine in an aprotic solvent can be employed.[5][6] The choice of base can significantly impact the reaction's success.

• Low Reaction Temperature: While lower temperatures can help control exothermic reactions and reduce side products, they can also slow down the rate of the desired reaction.

  • Solution: If the reaction is sluggish at 0 °C, consider allowing it to warm to room temperature and monitoring its progress over a few hours.[3] For some acylation reactions, gentle heating may be necessary, but this should be approached with caution to avoid degradation.

• Poor Solubility: Aspartic acid amide may have limited solubility in common organic solvents used for the reaction.

  • Solution: A biphasic solvent system, such as dichloromethane-water or diethyl ether-water, is often used in Schotten-Baumann conditions to dissolve both the organic-soluble acyl chloride and the water-soluble amine salt.[4][7] Vigorous stirring is essential to maximize the interfacial area where the reaction occurs. Greener alternatives, such as using a brine solution or PEG-400 as a catalyst, have also been reported to improve reaction efficiency.[8][9]

Issue 2: Presence of Multiple Products or Impurities

Your reaction mixture shows the desired product, but it's contaminated with significant side products, making purification difficult.

Probable Causes & Solutions:

• Di-benzoylation: While the primary amine is significantly more nucleophilic than the amide nitrogen, under harsh conditions, reaction at the amide nitrogen is possible. More commonly, if the reaction is not specific to the N-terminus, the side-chain amide could also potentially react, though this is less likely under standard benzoylation conditions. A more probable side reaction for aspartic acid itself is the formation of a dipeptide, N-benzoyl aspartyl aspartic acid.[10][11]

  • Solution: Use stoichiometric amounts of benzoyl chloride and add it slowly to the reaction mixture at a low temperature (e.g., 0 °C) to maintain control over the reaction.[3] This minimizes localized high concentrations of the acylating agent.

• Hydrolysis of Benzoyl Chloride: Benzoyl chloride readily reacts with water, especially in the presence of a base, to form benzoic acid.[1]

  • Solution: While some hydrolysis is often unavoidable in aqueous systems, it can be minimized by adding the benzoyl chloride to a well-stirred, cold biphasic mixture. If benzoic acid is a major contaminant, it can often be removed during an aqueous workup by washing the organic layer with a basic solution (e.g., saturated sodium bicarbonate), which will deprotonate the carboxylic acid and extract it into the aqueous phase.[8]

• Aspartimide Formation: Although more prevalent in peptide synthesis involving the carboxylic acid of aspartic acid, base-catalyzed intramolecular cyclization to form an aspartimide intermediate is a known side reaction.[12][13] This is particularly a risk if the reaction conditions are strongly basic or involve prolonged heating.

  • Solution: Use milder basic conditions where possible. Sodium bicarbonate is a weaker base than sodium hydroxide and can be effective.[9] Avoid excessive heating and prolonged reaction times. If aspartimide formation is suspected, careful analysis by LC-MS is necessary for confirmation.

Issue 3: Difficult Product Isolation and Purification

You've confirmed product formation, but isolating a pure sample is challenging.

Probable Causes & Solutions:

• Product Solubility: The N-benzoyl aspartic acid amide may have solubility characteristics that make standard extraction procedures inefficient.

  • Solution: If the product is sparingly soluble in the organic phase, it may precipitate out of the reaction mixture. This can be an effective purification method if the impurities remain in solution.[8] If the product is water-soluble, extraction with an organic solvent will be ineffective. In such cases, techniques like reverse-phase chromatography may be necessary.

• Emulsion Formation During Workup: The presence of both organic and aqueous phases, along with potential surfactants, can lead to the formation of stable emulsions during extraction.

  • Solution: Adding brine (a saturated aqueous solution of NaCl) can help to break up emulsions by increasing the ionic strength of the aqueous phase. Centrifugation can also be an effective method for separating the layers.

• Co-precipitation with Benzoic Acid: If benzoic acid is a significant byproduct, it may co-precipitate with the desired product upon acidification of the reaction mixture.

  • Solution: A purification technique such as recrystallization from a suitable solvent system (e.g., ethanol/water) can be effective in separating the product from benzoic acid.[14] Alternatively, as mentioned earlier, a basic wash during the workup can remove the benzoic acid as its water-soluble salt.[8]

Parameter	Common Range	Notes
Benzoyl Chloride (eq.)	1.05 - 2.0	Excess is often needed to counteract hydrolysis.
Base (eq.)	1.0 - 2.0	Must be sufficient to neutralize the HCl byproduct.
Temperature (°C)	0 - 25	Lower temperatures offer better control.
Reaction Time (h)	0.5 - 4	Monitor by TLC or LC-MS for completion.

A summary of typical reaction parameters for optimization.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the N-benzoylation of an amine?

A1: The N-benzoylation of an amine, often carried out under Schotten-Baumann conditions, proceeds via a nucleophilic acyl substitution mechanism.[4] The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the benzoyl chloride, forming a tetrahedral intermediate. This intermediate then collapses, expelling the chloride ion as a leaving group and forming the protonated amide. A base present in the reaction mixture then deprotonates the nitrogen to yield the final N-benzoyl amide product and a salt.[4]

A simplified mechanism of N-benzoylation.

Q2: Why is a biphasic (water/organic solvent) system often used for this reaction?

A2: The Schotten-Baumann reaction conditions frequently employ a two-phase system, such as water and dichloromethane, for several practical reasons.[4][7] The organic phase dissolves the benzoyl chloride and the resulting product, while the aqueous phase contains the base (like NaOH) and dissolves the amine salt starting material.[7] This setup allows the base to efficiently neutralize the generated HCl in the aqueous phase, preventing it from protonating and deactivating the amine.[2] The reaction occurs at the interface of the two layers.

Q3: Can I use other acylating agents besides benzoyl chloride?

A3: Yes, several other reagents can be used for benzoylation, though benzoyl chloride is widely used due to its high reactivity, availability, and low cost.[6][8] Alternatives include benzoic anhydride, N-benzoyltetrazole, and 2-benzoylthio-1-methylpyridinium chloride.[8][15] Benzoic anhydride is less reactive than benzoyl chloride and produces benzoic acid as a byproduct instead of HCl, which can sometimes be advantageous. Carboxylic acids themselves can also be used, but they require activation with a coupling agent like DCC or EDC.[3]

Q4: How can I monitor the progress of my reaction?

A4: Thin-Layer Chromatography (TLC) is a rapid and cost-effective method for monitoring the reaction's progress.[16] By spotting the reaction mixture alongside the starting material on a TLC plate, you can visually track the disappearance of the starting material spot and the appearance of the product spot. The N-benzoylated product is generally less polar than the starting aspartic acid amide, so it will have a higher Rf value on a normal-phase silica plate.[16] The reaction is considered complete when the starting material spot is no longer visible in the reaction mixture lane.[16] For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) is an excellent tool.[17]

Workflow for monitoring reaction progress by TLC.

Q5: Are there any "green" or more environmentally friendly approaches to this reaction?

A5: Yes, there is growing interest in developing greener methodologies for benzoylation. One reported approach involves using a brine solution with a stoichiometric amount of benzoyl chloride, which can improve efficiency and simplify the workup.[8] Another method utilizes polyethylene glycol (PEG-400) as a recyclable catalyst, which can help control the exothermic nature of the reaction and improve yields.[9] Solvent-free conditions, sometimes assisted by microwave irradiation on a solid support like basic alumina, have also been developed for N-benzoylation, offering enhanced selectivity and milder reaction conditions.[6]

References

• SATHEE. Chemistry Schotten Baumann Reaction. Available from: [Link]

• Chattopadhyay, G. Brine-Mediated Efficient Benzoylation of Primary Amines and Amino Acids. Synthetic Communications. 2008;38(22):4068-4075. Available from: [Link]

• Organic Chemistry Portal. Schotten-Baumann Reaction. Available from: [Link]

• Lenhart, A. E., et al. Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes. Journal of Chromatography A. 2024;1725:464872. Available from: [Link]

• Wikipedia. Schotten–Baumann reaction. Available from: [Link]

• Grokipedia. Schotten–Baumann reaction. Available from: [Link]

• J&K Scientific LLC. Schotten-Baumann Reaction. 2021. Available from: [Link]

• SciSpace. Benzoylation of Amines sans Alkali: A Green Protocol in Neat Phase. Available from: [Link]

• Unacademy. Benzoylation. Available from: [Link]

• Katritzky, A. R., et al. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules. 2018;23(9):2336. Available from: [Link]

• Paul, S., et al. PhCOCl-Py/Basic Alumina as a Versatile Reagent for Benzoylation in Solvent-Free Conditions. Molecules. 2002;7(5):427-432. Available from: [Link]

• Google Patents. US4523026A - Synthesis of N-benzyloxycarbonyl-L-aspartic acid.

• Karlström, A., & Undén, A. Design of protecting groups for the beta-carboxylic group of aspartic acid that minimize base-catalyzed aspartimide formation. International Journal of Peptide and Protein Research. 1996;48(4):305-314. Available from: [Link]

• University of Groningen. Selective acylation of primary amines in peptides and proteins. Available from: [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. An Efficient Synthesis of N- Benzoyl Derivative of Amino Acids Using PEG-400 as A Green and Recyclable Catalyst. Available from: [Link]

• Google Patents. KR920000269B1 - Method for Purifying N-benzoyl-L-Aspartan.

• European Patent Office. EP 0072015 A1 - Method for purifying N-benzyloxycarbonyl aspartic acid. Available from: [Link]

• ResearchGate. New t -butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS | Request PDF. Available from: [Link]

• PubMed. Enzymatic Strategies for the Biosynthesis of N-Acyl Amino Acid Amides. Available from: [Link]

• ResearchGate. REGIOSELECTIVE N-ACYLATION OF. Available from: [Link]

• SciELO México. Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. Available from: [Link]

• OUCI. Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes. Available from: [Link]

• ResearchGate. Enzymatic Strategies for the Biosynthesis of N‐Acyl Amino Acid Amides. Available from: [Link]

• ResearchGate. Preparation of N-Acyl Derivatives of Amino Acids from Acyl Chlorides and Amino Acids in the Presence of Cationic Surfactants. A Variation of the Schotten—Baumann Method of Benzoylation of Amino Acids | Request PDF. Available from: [Link]

• GCW Gandhi Nagar Jammu. 2. Carboxyl protecting groups. Available from: [Link]

• PubMed Central. Reaction Kinetics of the Benzylation of Adenine in DMSO: Regio‐Selectivity Guided by Entropy. Available from: [Link]

• Google Patents. WO 2016/116076 A1.

• ResearchGate. Side Reactions Upon Amino Acid/Peptide Carboxyl Activation | Request PDF. Available from: [Link]

• ResearchGate. (PDF) Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. Available from: [Link]

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• 11. KR920000269B1 - Method for Purifying N-benzoyl-L-Aspartan - Google Patents [patents.google.com]
• 12. Design of protecting groups for the beta-carboxylic group of aspartic acid that minimize base-catalyzed aspartimide formation - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Purification Strategies for 2-Benzoylamino-succinamic acid

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the purification of 2-Benzoylamino-succinamic acid. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges during the isolation and purification of this compound. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and adapt these strategies to your specific experimental context.

Introduction: Understanding the Molecule

2-Benzoylamino-succinamic acid (MW: 236.22 g/mol ) is a derivative of succinic acid, featuring both a carboxylic acid and two amide functional groups.[1][2] This combination of functional groups imparts a high degree of polarity, making it soluble in some polar solvents but posing significant challenges for purification. Common synthetic routes, such as the acylation of asparagine with benzoyl chloride, can introduce a variety of structurally similar impurities that are difficult to separate.[2] This guide addresses the most common issues encountered in purifying this polar molecule.

Frequently Asked Questions & Troubleshooting Guides

Q1: What are the most likely impurities in my crude reaction mixture?

A1: Understanding potential impurities is the first step in designing a purification strategy. Based on a typical synthesis involving asparagine and benzoyl chloride, your crude product may contain:

• Unreacted Starting Materials:

  • Asparagine: Highly polar and water-soluble.

  • Benzoyl Chloride: Although reactive, traces may remain or be introduced during the reaction.

• Reaction By-products:

  • Benzoic Acid: Formed from the hydrolysis of benzoyl chloride. It is an acidic impurity.

  • Succinimide Derivatives: Potential for intramolecular cyclization of the succinamic acid backbone under certain conditions (e.g., heating).[3]

  • Di-acylated Products: Benzoylation occurring at both the alpha-amino group and the side-chain amide.

• Residual Solvents: Organic solvents used during the reaction or initial work-up are common impurities that must be removed.[4]

The presence of these impurities, particularly the highly polar starting materials and acidic by-products, complicates purification by simple crystallization and necessitates a more nuanced approach.

Q2: My initial attempt at recrystallization resulted in an oil or very low yield. What is the best approach for recrystallizing this compound?

A2: Recrystallization is often the most efficient method for purifying solid amides, but solvent selection is critical.[5] The high polarity of 2-Benzoylamino-succinamic acid means that single-solvent systems are often ineffective. A mixed-solvent system is typically required.

The Principle: The ideal solvent system will fully dissolve the crude product (including impurities) at an elevated temperature and allow only the desired compound to selectively crystallize upon cooling, leaving impurities behind in the "mother liquor".

Troubleshooting Solvent Selection:

Solvent System	Rationale & Potential Issues
Water	Rationale: The compound has polar groups that may grant some water solubility, especially when hot. Issue: Solubility might be too high even when cold, leading to low recovery. Many polar impurities are also water-soluble.
Ethanol / Methanol	Rationale: Good choice for polar molecules.[5] Issue: May be too good a solvent, preventing crystallization even upon cooling.
Acetonitrile	Rationale: A polar aprotic solvent that is often excellent for recrystallizing amides.[5] Issue: May not be a strong enough solvent on its own.
Ethanol/Water Mixture	Rationale: This is often the most successful approach. Ethanol provides solubility for the organic backbone, while water acts as an anti-solvent. You can dissolve the compound in a minimum of hot ethanol and add hot water dropwise until turbidity appears, then clarify with a drop of ethanol and allow to cool.
Acetonitrile/Water Mixture	Rationale: Similar principle to the Ethanol/Water system. Acetonitrile can sometimes provide sharper crystallization.

Step-by-Step Protocol: Mixed-Solvent Recrystallization

• Solubilization: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a minimal amount of the primary solvent (e.g., hot ethanol). The goal is to use just enough to dissolve the solid completely at or near the solvent's boiling point.

• Anti-Solvent Addition: While the solution is still hot, add the anti-solvent (e.g., hot water) dropwise with vigorous stirring until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.

• Clarification: Add one or two drops of the hot primary solvent (ethanol) back into the solution until it becomes clear again.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals.

• Maximizing Yield: Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal precipitation.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the collected crystals with a small amount of the ice-cold solvent mixture to remove any residual mother liquor.

• Drying: Dry the purified crystals under a high vacuum to remove all traces of solvent.

dot

Caption: Decision workflow for troubleshooting recrystallization.

Q3: I am trying to remove benzoic acid without chromatography. How can I use acid-base extraction?

A3: Liquid-liquid extraction leveraging the different acidities of the product and impurities is a powerful technique. Your target molecule has a carboxylic acid, and so does the common impurity, benzoic acid. The key is to use a base that is strong enough to deprotonate the more acidic benzoic acid without significantly deprotonating your product, or to carefully control the stoichiometry. Sodium bicarbonate (NaHCO₃) is a weak base and is ideal for this purpose.

The Principle: Benzoic acid (pKa ≈ 4.2) is more acidic than many aliphatic carboxylic acids. By washing an organic solution of your crude product with an aqueous solution of a weak base like sodium bicarbonate, you can selectively convert the benzoic acid into its water-soluble sodium salt, which will partition into the aqueous layer, leaving your less acidic product in the organic layer.

Step-by-Step Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent, such as ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel. Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Mixing: Stopper the funnel and invert it several times, venting frequently to release CO₂ gas that forms. Shake gently for 1-2 minutes.

• Separation: Allow the layers to separate. Drain the lower aqueous layer, which now contains the sodium benzoate impurity.

• Repeat: Repeat the wash with fresh NaHCO₃ solution (steps 2-4) one or two more times to ensure complete removal of the acidic impurity.

• Water Wash: Wash the organic layer with brine (saturated NaCl solution) to remove any residual water.

• Drying & Isolation: Drain the organic layer into a clean flask, dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent under reduced pressure to recover the purified product.

dot

Caption: Workflow for selective removal of acidic impurities.

Q4: My compound is still impure after extraction and recrystallization. Is column chromatography a good option?

A4: Yes, but with important considerations. The high polarity of 2-Benzoylamino-succinamic acid makes standard normal-phase silica gel chromatography challenging.

• Normal-Phase Chromatography (Silica Gel): The polar carboxylic acid and amide groups can interact very strongly with the polar silica gel surface, leading to significant peak tailing and poor separation. To mitigate this, you must use a highly polar mobile phase and often an acidic additive.

  • Recommended Mobile Phase: A gradient of methanol in dichloromethane (DCM), for example, 0% to 10% MeOH in DCM.

  • Crucial Additive: Add 0.5-1% acetic acid or formic acid to the mobile phase. This protonates the carboxylate group on your molecule, reducing its interaction with the silica and resulting in much sharper peaks.

• Reversed-Phase Chromatography (C18 Silica): This is often a better choice for polar molecules.[6] The stationary phase is nonpolar (C18), and a polar mobile phase is used. Polar molecules have weaker retention and elute earlier.

  • Recommended Mobile Phase: A gradient of acetonitrile (or methanol) in water.

  • Crucial Additive: Add 0.1% trifluoroacetic acid (TFA) or formic acid to both the water and organic solvent to ensure sharp peaks by keeping the carboxylic acid protonated.

• Hydrophilic Interaction Liquid Chromatography (HILIC): This advanced technique is specifically designed for very polar compounds that are poorly retained in reversed-phase.[7][8] It uses a polar stationary phase (like amine-bonded silica) with a mobile phase containing a high concentration of organic solvent (like acetonitrile) and a small amount of water. Water is the "strong" eluting solvent.[7]

dot

Caption: Selection guide for chromatographic purification.

Q5: How can I definitively assess the purity of my final product?

A5: A single technique is often insufficient. A combination of methods provides the most complete picture of purity.[9]

Recommended Purity Assessment Workflow:

Analytical Technique	Purpose & Key Information Provided
¹H and ¹³C NMR	Primary Use: Structural confirmation. Purity Information: Can reveal the presence of impurities if their signals are distinct from the product's signals. Quantitative NMR (qNMR) can provide a highly accurate purity value against a certified standard.[10]
HPLC-UV/MS	Primary Use: Quantitative purity assessment. Purity Information: HPLC separates the main compound from impurities, and the UV detector quantifies their relative amounts (area percent).[9][11] Coupling to a Mass Spectrometer (MS) confirms the molecular weight of the main peak and helps identify the mass of any impurity peaks.[12]
Melting Point	Primary Use: Physical property characterization. Purity Information: Pure crystalline solids have a sharp melting point range (typically < 2°C). Impurities tend to depress and broaden the melting point range.[13]
GC-MS	Primary Use: Analysis of volatile impurities. Purity Information: Primarily used to quantify residual solvents. The target compound itself is not volatile enough for GC without derivatization.[14]

References

• Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?Link

• Flores, M., et al. (n.d.). A Rapid and Accurate Extraction Procedure for Analysing Free Amino Acids in Meat Samples by GC-MS. PMC, NIH. Link

• PubChem. * (S)-2-(2-Chloro-6-fluoro-benzoylamino)-succinamic acid*. Link

• Tiei. (2024, May 15). Amino Acid Extraction Process, Liquid-liquid Centrifugal Extraction Method. Link

• Santa Cruz Biotechnology. 2-Benzoylamino-succinamic acid. Link

• Google Patents. Process for producing 2,3-bis (benzylamino) succinic acid. Link

• Google Patents. Extraction of amino acids from aqueous mixtures and quaternary ammonium salt intermediates produced therein. Link

• Patsnap. Preparation method of 2,3-bis(benzylamino)butanedioic acid. Link

• ResearchGate. (2020, November 2). What is the best technique for amide purification?Link

• PROMETHEUS – Protocols. Amino Acid extraction and quantification. Link

• University of Guelph. Separation and Detection of Amino Acids. Link

• ResearchGate. (2017, May 18). How to separate amides from free amine. Link

• PubChem. 2-Benzenesulfonylamino-succinic acid. Link

• Benchchem. 2-Benzoylamino-succinamic acid | 29880-25-9. Link

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Link

• ChemicalBook. (S)-2-(benzylamino)succinic acid CAS#. Link

• Benchchem. Technical Support Center: Purification of Polar Organic Compounds. Link

• PubMed. (2024, February 16). Enzymatic Strategies for the Biosynthesis of N-Acyl Amino Acid Amides. Link

• Google Patents. Preparation method of N-acyl amino acid type surfactant. Link

• PubChem. 2-(Benzoylamino)acetic acid. Link

• Benchchem. Cross-Validation of Analytical Techniques for Assessing the Purity of N-Benzoyl-L-proline: A Comparative Guide. Link

• MDPI. Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. Link

• MDPI. Synthesis of Substituted 2-Benzoylaminothiobenzamides and Their Ring Closure to Substituted 2-Phenylquinazoline-4-thiones. Link

• MDPI. Novel Glycerophospholipid, Lipo- and N-acyl Amino Acids from Bacteroidetes: Isolation, Structure Elucidation and Bioactivity. Link

• NIH. Synthesis of N-acyl amide natural products using a versatile adenylating biocatalyst. Link

• Benchchem. Purity Assessment of Synthesized 4-(Diethylamino)but-2-enal: A Comparative Guide. Link

• Beilstein Archives. (2023, January 31). A Reaction of N-substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. Link

• Benchchem. Application Notes and Protocols for the Analytical Purity Assessment of L-Pyroglutaminol. Link

• MDPI. Research Progress in the Synthesis of N-Acyl Amino Acid Surfactants: A Review. Link

• European Medicines Agency (EMA). (2024, April 5). ICH Q3C (R9) Guideline on impurities. Link

• PMC, NIH. (2021, July 24). Liquid chromatography-tandem mass spectrometry analysis for identification and quantification of antimicrobial compounds in distillery wastewater. Link

• ResearchGate. (2015). Determination of Impurities in Bioproduced Succinic Acid. Link

• UND Scholarly Commons. (2015, February 5). Determination of Impurities in Bioproduced Succinic Acid. Link

• Google Patents. Process for the crystallization of succinic acid. Link

• PMC, NIH. Two-Stage Crystallization Combining Direct Succinimide Synthesis for the Recovery of Succinic Acid From Fermentation Broth. Link

• ResearchGate. (2020, January 15). Two-Stage Crystallization Combining Direct Succinimide Synthesis for the Recovery of Succinic Acid From Fermentation Broth. Link

• Google Patents. Process for the recovery of succinic acid from its mixtures with other carboxylic acids. Link

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Technical Support Center: Enhancing the Solubility of 2-Benzoylamino-succinamic acid for In Vitro Assays

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 2-Benzoylamino-succinamic acid (also known as N-Benzoyl-L-asparagine) in their experimental workflows. We will move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and ensure the integrity of your in vitro assay data.

Section 1: Frequently Asked Questions - Understanding the Core Problem

This section addresses the most common initial questions regarding the handling of 2-Benzoylamino-succinamic acid.

Q1: Why is 2-Benzoylamino-succinamic acid difficult to dissolve in standard aqueous assay buffers?

A: The solubility of 2-Benzoylamino-succinamic acid (MW: 236.22 g/mol ) is governed by a balance between its hydrophilic and hydrophobic components.[1][2] Its structure contains a polar carboxylic acid and two amide groups capable of hydrogen bonding, which favor aqueous solubility.[2][3] However, it also features a nonpolar, hydrophobic benzoyl ring. This ring structure significantly reduces the molecule's overall affinity for water, leading to poor solubility in neutral aqueous solutions.

Q2: I dissolved the compound in DMSO, but it crashed out when I added it to my cell culture media. What happened?

A: This is the most frequently encountered issue, known as precipitation upon dilution. Dimethyl sulfoxide (DMSO) is an excellent organic solvent capable of dissolving many nonpolar compounds.[4] However, when a concentrated DMSO stock solution is introduced into a predominantly aqueous environment like cell culture media or PBS, the solvent environment changes drastically. The water molecules, being highly polar, cannot effectively solvate the hydrophobic benzoyl group of the compound, causing it to aggregate and precipitate out of the solution.[5][6] This leads to an unknown and lower-than-intended final concentration in your assay, invalidating the results.

Q3: What are the primary strategies I can use to improve the solubility of this compound for my assays?

A: There are three primary, validated strategies for enhancing the aqueous solubility of ionizable, moderately hydrophobic compounds like 2-Benzoylamino-succinamic acid:

• pH Adjustment: Leveraging the acidic nature of the carboxylic acid group.[][8]

• Cyclodextrin Complexation: Encapsulating the hydrophobic portion of the molecule.[9][10]

• Co-solvent Systems: Using a mixture of solvents, though this requires careful optimization for cell-based assays.[]

We will explore each of these in detail in the following troubleshooting guide.

Section 2: Troubleshooting and Optimization Guide

This section provides a systematic approach to resolving solubility issues, explaining the causality behind each step.

Issue: Compound Precipitation During Assay Preparation

The first step in any workflow is ensuring the stability of the primary stock solution, typically prepared in 100% DMSO.

• Problem: Precipitates are observed in the 100% DMSO stock vial, either immediately after preparation or after freeze-thaw cycles.

• Root Cause Analysis:

  • Water Contamination: DMSO is highly hygroscopic and readily absorbs moisture from the air. The presence of even small amounts of water can dramatically decrease the solubility of hydrophobic compounds.[11]

  • Low Temperature: Dissolution is a temperature-dependent process. Attempting to dissolve the compound at a low temperature may lead to an incomplete process.[11]

  • Freeze-Thaw Cycles: Repeated freezing and thawing can introduce instability and promote precipitation.

• Validated Solution:

  • Use Anhydrous DMSO: Always use fresh, high-purity, anhydrous DMSO (<0.1% water).

  • Facilitate Dissolution: After adding the solvent, gently warm the solution to 37°C and use a vortex or sonication bath for 5-10 minutes to ensure complete dissolution.[5][11]

  • Aliquot and Store: Prepare single-use aliquots of your stock solution to minimize freeze-thaw cycles. Store desiccated at -20°C or -80°C.[5][12]

Strategy A: pH Adjustment (Primary Recommendation)

This is the most direct and often most effective method for this specific molecule.

• Scientific Principle: 2-Benzoylamino-succinamic acid is a weak acid due to its carboxylic acid group. Succinic acid itself has pKa values of 4.3 and 5.6.[13] By adjusting the pH of the solution to be at least 1-2 units above the compound's pKa, the carboxylic acid group (R-COOH) is deprotonated to its highly soluble conjugate base, the carboxylate anion (R-COO⁻).[][14][15] This charged species is significantly more polar and readily interacts with water molecules.

• Workflow Diagram: pH-Dependent Ionization

  Caption: Effect of pH on the ionization state and solubility.

• Experimental Protocol: See Protocol 2 in Section 3 for a detailed, step-by-step guide.

• Key Considerations:

  • Buffer Compatibility: Ensure the final pH of your working solution is compatible with the health and physiology of your cells. Most cell culture media are buffered around pH 7.2-7.4.

  • Vehicle Control: The vehicle control for this method must be prepared using the exact same pH-adjusted buffer used to dissolve the compound.

Strategy B: Cyclodextrin Complexation (Advanced Method)

This is an excellent alternative if pH modification is not suitable for your experimental system.

• Scientific Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[9][16] They act as molecular carriers, encapsulating the hydrophobic benzoyl ring of your compound within their cavity to form a "host-guest" inclusion complex.[10][] This complex presents a hydrophilic exterior to the solvent, dramatically increasing the apparent aqueous solubility of the compound without altering its chemical structure.[] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high water solubility and low toxicity.

• Workflow Diagram: Cyclodextrin Inclusion Complex

  Caption: Formation of a drug-cyclodextrin inclusion complex.

• Experimental Protocol: See Protocol 3 in Section 3 for a detailed, step-by-step guide.

• Key Considerations:

  • Molar Ratio: The molar ratio of cyclodextrin to the compound is critical and may require optimization.

  • Control: A vehicle control containing the same concentration of HP-β-CD must be included in your experiments, as cyclodextrins themselves can sometimes have biological effects.

Data Summary: Comparison of Solubilization Strategies

Strategy	Mechanism	Pros	Cons	Best For
pH Adjustment	Ionization of the carboxylic acid group to a soluble salt.[][14]	Simple, cost-effective, highly effective for this molecule.	Final pH must be compatible with the assay system; potential for compound instability at extreme pH.	Most in vitro assays, especially cell-based assays where media is buffered near neutral pH.
Cyclodextrin	Encapsulation of the hydrophobic moiety in a host-guest complex.[10][]	Effective for neutral and acidic compounds; low cellular toxicity.[9]	More expensive; requires optimization of molar ratios; potential for cyclodextrin to have off-target effects.	Assays where pH cannot be altered; formulation for in vivo studies.
Co-solvents	Reducing the polarity of the bulk solvent to better solvate the compound.[]	Simple to prepare.	High potential for solvent toxicity in cell-based assays; may alter protein conformation in biochemical assays.	Biochemical assays (e.g., enzyme inhibition) where solvent tolerance is higher.

Section 3: Validated Experimental Protocols

These protocols provide detailed, self-validating steps for preparing solutions of 2-Benzoylamino-succinamic acid.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Weigh Compound: Accurately weigh 2.36 mg of 2-Benzoylamino-succinamic acid (FW: 236.22 g/mol ) and place it in a sterile microcentrifuge tube.

• Add Solvent: Add 1.0 mL of anhydrous, high-purity DMSO to the tube.[11]

• Dissolve: Vortex vigorously for 2 minutes. If particles are still visible, gently warm the tube to 37°C and sonicate for 5-10 minutes.[5]

• Visual Inspection: Ensure the solution is clear and free of any visible precipitate. This is a critical validation step.

• Aliquot and Store: Dispense into single-use aliquots and store at -20°C, protected from light and moisture.

Protocol 2: Preparation of a pH-Adjusted Aqueous Stock Solution (1 mM)

• Weigh Compound: Accurately weigh 2.36 mg of the compound into a sterile tube.

• Initial Basification: Add 100 µL of 10 mM NaOH. Vortex until the solid is fully dissolved. The solution should be clear. This deprotonates the carboxylic acid.

• Dilution and Buffering: Add 900 µL of sterile Phosphate-Buffered Saline (PBS, pH 7.4) to bring the final volume to 1.0 mL. The final concentration will be 1 mM in a buffered, pH-adjusted solution.

• Final pH Check: (Optional but recommended) Check the pH of the final stock solution to ensure it is within a physiologically acceptable range (e.g., 7.2-7.8).

• Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter.

• Usage: This stock can now be directly diluted into your cell culture medium. Prepare fresh for each experiment.

Protocol 3: Preparation of a 1 mM Compound:HP-β-CD Complex

• Prepare Cyclodextrin Solution: Prepare a 10 mM solution of HP-β-CD in your desired aqueous buffer (e.g., PBS). This will be a 10:1 molar ratio to the compound.

• Add Compound: Add 2.36 mg of 2-Benzoylamino-succinamic acid to 1.0 mL of the 10 mM HP-β-CD solution.

• Complexation: Vortex the mixture vigorously. Seal the tube and place it on a rotator at room temperature overnight to allow for efficient complex formation.

• Clarification: The following day, sonicate the mixture for 15-30 minutes to ensure maximum dissolution.

• Validation & Sterilization: Centrifuge the solution at high speed (e.g., 14,000 rpm) for 10 minutes to pellet any undissolved compound. Carefully collect the supernatant and sterilize it using a 0.22 µm filter. The concentration in the supernatant is your effective soluble concentration.

• Usage: Use this filtered supernatant as your 1 mM stock solution for dilution into assay media.

Section 4: Decision-Making Flowchart and Best Practices

To ensure the success of your experiments, follow this logical workflow and adhere to best practices for cell-based assays.

Solubility Enhancement Strategy Flowchart

Caption: Decision-making flowchart for selecting a solubilization method.

Mandatory Best Practices for Assay Integrity

• Vehicle Controls are Non-Negotiable: Always include a vehicle control group that is treated with the exact same solvent system (e.g., pH-adjusted buffer, or cyclodextrin solution) but without the compound. This is essential to confirm that the observed effects are due to the compound and not the solubilizing agent.

• Final Solvent Concentration: If using a DMSO stock, ensure the final concentration in your assay wells is non-toxic, typically below 0.5%, and ideally below 0.1%.[5][12]

• Visual Inspection: Before adding your final working solution to the cells, visually inspect it to ensure there is no cloudiness or precipitate.

• Cell Health: Only use healthy, viable cells in the logarithmic growth phase for your experiments.[18] Data from unhealthy or overly confluent cells is unreliable.[18]

• Assay Optimization: Always optimize critical parameters like cell seeding density and compound incubation time to achieve a robust assay window.[18][19]

References

• Al-kassas, R., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. Available at: [Link]

• Gould, S., & Scott, R. C. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Available at: [Link]

• Al-kassas, R., et al. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. Available at: [Link]

• Kim, D.-H., et al. (2019). Solubility enhancement and application of cyclodextrins in local drug delivery. Journal of Pharmaceutical Investigation. Available at: [Link]

• PubChem. (n.d.). (S)-2-(2-Chloro-6-fluoro-benzoylamino)-succinamic acid. Available at: [Link]

• Kozik, V., et al. (2014). Compound Precipitation in High-Concentration DMSO Solutions. Journal of Biomolecular Screening. Available at: [Link]

• Sussex Drug Discovery Centre. (2014). Can we predict compound precipitation in DMSO stocks?. Available at: [Link]

• IGI Global. (2026). pH Adjustment: Significance and symbolism. Available at: [Link]

• PubChem. (n.d.). 2-Benzenesulfonylamino-succinic acid. Available at: [Link]

• Wu, X., et al. (2024). Improving the Solubility and Bioavailability of Progesterone Cocrystals with Selected Carboxylic Acids. Pharmaceutics. Available at: [Link]

• Capot Chemical. (2008). Material Safety Data Sheet - N-Benzyloxycarbonyl-L-asparagine. Available at: [Link]

• CompoundingToday.com. (n.d.). pH Adjusting Database. Available at: [Link]

• PubChem. (n.d.). Benzyloxycarbonyl-asparagine. Available at: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. Available at: [Link]

• Biocompare. (2018). Ten Tips for Optimizing Cell-Based Assays. Available at: [Link]

• Digital Analysis. (n.d.). pH Adjustment and Neutralization, the basics. Available at: [Link]

• ResearchGate. (2014). How to enhance drug solubility for in vitro assays?. Available at: [Link]

• Danaher Life Sciences. (n.d.). Best Practices for Sample Preparation & Assay Development. Available at: [Link]

• The Organic Chemistry Tutor. (2025). How Do Acids And Bases Alter Compound Solubility?. YouTube. Available at: [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. Available at: [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Available at: [Link]

• Chemistry Stack Exchange. (2020). Solubility of Amides. Available at: [Link]

• Lanigan, R. M., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Succinic acid. Available at: [Link]

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• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 6. researchgate.net [researchgate.net]
• 8. PH adjustment: Significance and symbolism [wisdomlib.org]
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Preventing side reactions in the synthesis of N-acyl amino acids

Welcome to the technical support center for the synthesis of N-acyl amino acids. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent common side reactions encountered during this critical chemical transformation. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your syntheses are both successful and reproducible.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions during the synthesis of N-acyl amino acids?

The most prevalent side reactions include racemization of the chiral amino acid center, over-acylation (diacylation), and hydrolysis of the acylating agent. Less common, but still significant, are side reactions involving the amino acid side chain, especially for residues like serine, threonine, cysteine, and histidine. When using coupling agents like carbodiimides, the formation of N-acylurea byproducts is also a known issue.[1]

Q2: I'm observing a loss of optical purity in my product. What is causing this racemization and how can I prevent it?

Racemization is a major concern, particularly when activating the carboxyl group of an amino acid.[2] It can occur through two primary mechanisms: the formation of an oxazolone (azlactone) intermediate or by direct enolization (α-hydrogen abstraction by a base).[2][3]

• Mechanism: The presence of an electron-withdrawing group on the α-amino moiety, such as an acyl group, significantly increases the acidity of the α-hydrogen, making it susceptible to abstraction by a base.[2] The resulting planar enolate intermediate can be protonated from either face, leading to a racemic mixture. The formation of a planar oxazolinone ring also leads to loss of stereochemistry.[2]

• Prevention Strategies:

  • Choice of Base: The basicity and steric hindrance of the base used are critical.[4] Weakly basic, sterically hindered amines like N-methylmorpholine (NMM) or 2,4,6-collidine are recommended over stronger, less hindered bases like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) to minimize racemization.[2][4]

  • Coupling Additives: The use of additives such as 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or 6-chloro-1-hydroxybenzotriazole (6-Cl-HOBt) is highly effective in suppressing racemization, especially when using carbodiimide coupling agents.[4][5] These additives react with the activated amino acid to form active esters that are less prone to racemization.[4]

  • Protecting Groups: Urethane-type α-amino protecting groups, such as Boc (tert-butoxycarbonyl), Fmoc (9-fluorenylmethyloxycarbonyl), and Z (benzyloxycarbonyl), are crucial for preventing oxazolone formation and thus significantly reduce the risk of racemization.[2][6][7]

  • Temperature Control: Perform the coupling reaction at low temperatures (e.g., 0 °C) to minimize the rate of racemization.

Troubleshooting Guides

Issue 1: Low Yield of the Desired N-Acyl Amino Acid

A low yield can be attributed to several factors, from reagent quality to reaction conditions. This guide will walk you through a systematic approach to identify and resolve the issue.

A: Low yields in N-acyl amino acid synthesis often stem from hydrolysis of the acylating agent, inadequate base, or steric hindrance.[1]

Troubleshooting Workflow:

Caption: Troubleshooting decision tree for low yield.

Detailed Troubleshooting Steps:

• Verify Reagent Quality: Acyl chlorides and anhydrides are moisture-sensitive and can degrade over time.[1] Use freshly opened or properly stored reagents. Ensure the amino acid starting material is pure and dry.

• Assess Reaction Conditions: For the commonly used Schotten-Baumann reaction, a two-phase system (e.g., dichloromethane and water) at or slightly above room temperature is typical.[1] Deviations from optimal temperature and solvent conditions can significantly reduce the yield.

• Investigate Acylating Agent Hydrolysis: In aqueous base systems like the Schotten-Baumann reaction, the acylating agent can be hydrolyzed, reducing its availability for the desired reaction.[1] Vigorous stirring of the biphasic mixture can help ensure the acylation of the amine is faster than the hydrolysis of the acylating agent.

• Evaluate Base and pH: The acylation reaction produces one equivalent of acid (e.g., HCl from an acyl chloride), which will react with the unreacted amino acid to form a salt, rendering it non-nucleophilic.[1][8] An insufficient amount of base to neutralize this acid is a common pitfall.[1] Ensure at least two equivalents of base are used: one to deprotonate the amino acid and one to neutralize the acid byproduct.

• Consider Steric Hindrance: Amino acids with bulky side chains, such as valine and isoleucine, can exhibit steric hindrance, slowing down the acylation reaction.[1] For these amino acids, you may need to use longer reaction times, a more reactive acylating agent, or slightly elevated temperatures.

Issue 2: Presence of Unexpected Side Products

The appearance of unexpected spots on a TLC plate or peaks in an LC-MS or NMR spectrum indicates the formation of side products. This section helps in identifying and mitigating these impurities.

A: The most common side products are the diacylated amino acid (over-acylation), N-acylurea (if using carbodiimides), and side-chain acylated products for certain amino acids.

1. Over-acylation (Diacylation):

• Problem: The initially formed N-acyl amino acid can be deprotonated at the amide N-H by a strong base and react with a second molecule of the acylating agent. This is more prevalent when using highly reactive acylating agents or an excess of a strong base.

• Mechanism:

  • R-COOH + Acyl-X → R-CO-NH-CHR'-COOH

  • R-CO-NH-CHR'-COOH + Base → [R-CO-N-CHR'-COO⁻]⁻

  • [R-CO-N-CHR'-COO⁻]⁻ + Acyl-X → (R-CO)₂N-CHR'-COOH

• Prevention:

  • Controlled Stoichiometry: Use a slight excess (1.0-1.1 equivalents) of the acylating agent.

  • Slow Addition: Add the acylating agent slowly to the reaction mixture to avoid localized high concentrations.

  • Base Selection: Use a weaker base or a sterically hindered base.

2. Side-Chain Acylation:

• Problem: Amino acids with nucleophilic side chains (e.g., -OH in Serine/Threonine, -SH in Cysteine, -NH₂ in Lysine, imidazole in Histidine) can undergo acylation at the side chain in addition to the α-amino group.[9]

• Prevention:

  • Protecting Groups: The most robust solution is to use amino acids with appropriate side-chain protecting groups.[9] For example, use a tert-butyl (tBu) ether for Ser/Thr or a Boc group for Lys.[7][9]

  • pH Control: For hydroxyamino acids, conducting the reaction under acidic conditions can protonate the α-amino group, preventing its acylation and promoting selective O-acylation of the side-chain hydroxyl group.[10] Conversely, for N-acylation, basic conditions deprotonate the α-amino group, making it more nucleophilic than the side-chain hydroxyl.

3. N-Acylurea Formation:

• Problem: When using carbodiimide coupling agents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), the O-acylisourea intermediate can rearrange to a stable N-acylurea byproduct, which can be difficult to remove.[1]

• Prevention:

  • Additives: The addition of HOBt or HOSu (N-hydroxysuccinimide) minimizes N-acylurea formation by trapping the O-acylisourea intermediate to form an active ester, which is less prone to rearrangement.[1][2]

Summary of Key Parameters and Recommendations:

Parameter	Recommendation for Minimizing Side Reactions	Rationale
Acylating Agent	Acyl Chloride or Symmetric Anhydride	High reactivity, but requires careful control of stoichiometry.
Stoichiometry	1.0 - 1.2 equivalents of acylating agent	Prevents over-acylation and minimizes waste.
Base	Weakly basic, sterically hindered (e.g., NMM, collidine)	Reduces the risk of racemization.[2][4]
Temperature	0 °C to Room Temperature	Lower temperatures suppress racemization and other side reactions.
Additives	HOBt, HOAt (especially with carbodiimides)	Suppresses racemization and N-acylurea formation.[1][4][5]
Protecting Groups	Urethane-type for α-amino; specific groups for reactive side chains	Prevents racemization and unwanted side-chain reactions.[6][7][9]

Experimental Protocols

Protocol 1: General Procedure for N-Acylation using the Schotten-Baumann Method

This protocol provides a general method for the N-acylation of an amino acid using an acyl chloride under biphasic Schotten-Baumann conditions.

Materials:

• Amino Acid

• Acyl Chloride

• Sodium Hydroxide (NaOH) or Potassium Carbonate (K₂CO₃)

• Dichloromethane (DCM) or Diethyl Ether

• Deionized Water

• Hydrochloric Acid (HCl) for workup

Procedure:

• Dissolution: Dissolve the amino acid (1.0 eq.) in an aqueous solution of NaOH (2.2 eq.) or K₂CO₃ (2.2 eq.) with cooling in an ice bath.

• Addition of Organic Solvent: Add an equal volume of an organic solvent like DCM to create a two-phase system.

• Acylating Agent Addition: While stirring the mixture vigorously in the ice bath, add the acyl chloride (1.1 eq.) dropwise, either neat or dissolved in a small amount of the organic solvent.

• Reaction: Allow the reaction to warm to room temperature and stir vigorously for 2-4 hours, or until TLC/LC-MS analysis indicates the consumption of the starting amino acid.

• Workup - Phase Separation: Transfer the reaction mixture to a separatory funnel and separate the layers.

• Workup - Extraction: Extract the aqueous layer with a fresh portion of the organic solvent. Discard the combined organic layers (which contain unreacted acyl chloride and its hydrolysis product).

• Workup - Acidification: Cool the aqueous layer in an ice bath and acidify to pH 1-2 with concentrated HCl. The N-acyl amino acid product should precipitate.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum. The product can be further purified by recrystallization if necessary.[11]

Caption: Workflow for Schotten-Baumann N-acylation.

References

• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. (n.d.). Google Vertex AI Search.
• Bodanszky, M., & Bodanszky, A. (n.d.). Racemization in Peptide Synthesis. Mechanism-specific Models. RSC Publishing.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024, June 4). Bachem.
• Schotten–Baumann reaction. (n.d.). Grokipedia.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC.
• Common pitfalls in the synthesis of N-acyl amino acids. (n.d.). Benchchem.
• Amino Acid Derivatives for Peptide Synthesis. (n.d.). Bachem.
• Protecting Groups in Peptide Synthesis: A Detailed Guide. (n.d.). Bachem.
• Epimerisation in Peptide Synthesis. (n.d.). PubMed Central.
• Amino Acid-Protecting Groups. (2019, November 19). SciSpace.
• Amino Acid-Protecting Groups. (n.d.). Chemical Reviews.
• Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. (2015, April 8). PubMed Central.
• Application Notes and Protocols for the Purification of N-Acetylated Amino Acids. (n.d.). Benchchem.
• Schotten-Baumann Conditions. (n.d.). Organic Chemistry Portal.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. peptide.com [peptide.com]
• 6. Racemization in peptide synthesis. Mechanism-specific models - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 7. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 8. Schotten-Baumann Reaction [organic-chemistry.org]
• 9. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 10. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing Reproducibility in Proteomics with Novel Reagents

Welcome to the technical support center dedicated to addressing the critical challenge of reproducibility in proteomics experiments, with a special focus on the impact of novel reagents. In the quest for groundbreaking discoveries, from biomarker identification to therapeutic development, the reliability of our data is paramount.[1] This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of the proteomics workflow, troubleshoot common issues, and ultimately, generate robust and reproducible results.

The narrative of this guide is built upon three pillars: Expertise in the underlying scientific principles, Trustworthiness through self-validating protocols, and Authoritative Grounding in established best practices.

Section 1: Understanding the Reproducibility Crisis in Proteomics

Mass spectrometry-based proteomics has revolutionized our ability to characterize complex biological systems. However, the field grapples with a significant reproducibility challenge, where even technical replicates can show surprisingly low overlap in identified peptides.[1] This variability stems from multiple sources throughout the experimental workflow, from initial sample handling to final data analysis.[1][2][3] Novel reagents, while promising for enhancing sensitivity and coverage, can also introduce new sources of variability if not properly managed.

Section 2: Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Part A: Sample Preparation - The Foundation of Reproducibility

Sample preparation is consistently identified as the largest contributor to experimental variation in proteomics.[1][2] The goal is to efficiently extract proteins, minimize artifacts, and ensure consistent sample composition for downstream analysis.

FAQ 1: My peptide identifications are inconsistent between technical replicates. What are the likely causes in my sample preparation?

Inconsistent peptide identifications between replicates often point to variability in protein extraction, digestion, or cleanup. Several factors could be at play:

• Incomplete Cell Lysis or Protein Solubilization: If cells are not completely lysed, or if proteins are not fully solubilized, the protein composition of your starting material will vary between samples.

• Inefficient or Variable Enzymatic Digestion: The efficiency of proteolytic enzymes like trypsin is highly sensitive to pH, temperature, and the presence of denaturants. Incomplete or over-digestion can lead to a different peptide repertoire in each replicate.[4]

• Contamination: Contaminants such as keratins from skin and hair, polymers from lab plastics, or residual salts and detergents can interfere with downstream analysis and lead to inconsistent results.[5]

• Protein/Peptide Adsorption: Peptides can adsorb to the surfaces of tubes and pipette tips, leading to sample loss that may not be uniform across replicates.[5]

Troubleshooting Protocol: Optimizing Sample Preparation Consistency

• Standardize Lysis Conditions:

  • Use a consistent and validated lysis buffer for your sample type.

  • Ensure complete homogenization. For tissues, consider using mechanical disruption methods followed by sonication.[6] For cells, ensure sufficient incubation time with lysis buffer and vortexing.

• Optimize and Monitor Digestion:

  • Enzyme Quality: Use high-quality, sequencing-grade trypsin or other proteases. Be mindful of lot-to-lot variability in novel enzyme reagents.

  • Digestion Parameters: Precisely control pH, temperature, and incubation time. A common starting point for trypsin is pH 8.0 at 37°C for 12-16 hours.

  • Digestion Efficiency QC: After digestion, analyze a small aliquot to check for digestion efficiency. A digestion efficiency of >80% of identified peptides having no missed cleavages is a good benchmark.[7]

• Minimize Contamination:

  • Wear appropriate personal protective equipment (lab coat, gloves, hairnet) to reduce keratin contamination.[5]

  • Use high-purity water and solvents. Avoid using water that has been stored for more than a few days.[5]

  • If using detergents, opt for mass spectrometry-compatible ones like RapiGest SF or ProteaseMAX, which can be degraded and removed before LC-MS analysis.[8] Avoid detergents containing polyethylene glycol (PEG) structures like Triton-X and NP-40.[9]

• Prevent Sample Loss:

  • Use low-protein-binding tubes and pipette tips.

  • Keep samples cold to minimize enzymatic activity and degradation.[6]

Part B: Novel Reagents - Harnessing Innovation While Ensuring Consistency

Novel reagents, such as new detergents, enzymes, and labeling chemistries, offer exciting possibilities for deeper proteome coverage. However, they require careful validation to ensure they do not introduce unforeseen variability.

FAQ 2: I'm using a new, highly efficient protease. Why am I seeing a high number of missed cleavages?

This counterintuitive result can arise from a few factors:

• Sub-optimal Digestion Conditions: The new protease may have different optimal pH, temperature, or buffer requirements compared to trypsin.

• Enzyme-to-Substrate Ratio: An incorrect enzyme-to-substrate ratio can lead to incomplete digestion.

• Presence of Inhibitors: Your sample may contain endogenous inhibitors of the new protease that are not an issue for trypsin.

Troubleshooting Protocol: Validating a Novel Protease

• Consult the Manufacturer's Protocol: Carefully review the recommended conditions for the new protease.

• Perform a Digestion Time Course: Test different incubation times (e.g., 4, 8, 12, 16 hours) to determine the optimal digestion period.

• Titrate the Enzyme-to-Substrate Ratio: Experiment with different ratios (e.g., 1:20, 1:50, 1:100) to find the most effective concentration.

• Analyze a Standard Protein: Digest a known protein standard (e.g., BSA) under various conditions to assess the protease's activity and specificity.

dot

Sources

• 1. Proteomics Quality Control: A Practical Guide to Reliable, Reproducible Data - MetwareBio [metwarebio.com]
• 2. Overcoming Common Challenges in Proteomics Experiments | Technology Networks [technologynetworks.com]
• 3. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 4. Tips and tricks for successful Mass spec experiments | Proteintech Group [ptglab.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. biocompare.com [biocompare.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Novel Strategies to Address the Challenges in Top-Down Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. spectroscopyonline.com [spectroscopyonline.com]

Enhancing the signal intensity of 2-Benzoylamino-succinamic acid in MS

Welcome to the Technical Support Center for Mass Spectrometry Analysis. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions (FAQs) to help you enhance the signal intensity of 2-Benzoylamino-succinamic acid in your MS experiments. As Senior Application Scientists, we have designed this resource to provide not only procedural steps but also the underlying scientific reasoning to empower your method development.

Understanding Your Analyte: 2-Benzoylamino-succinamic acid

Before troubleshooting, understanding the physicochemical properties of your analyte is critical.

• Molecular Formula: C₁₁H₁₂N₂O₄[1]

• Molecular Weight: 236.22 g/mol [1]

• Key Functional Groups:

  • One terminal carboxylic acid (-COOH)

  • One secondary amide (Benzoyl-NH-)

  • One primary amide (-CONH₂)

This structure, featuring both an acidic proton on the carboxyl group and basic sites on the amide nitrogens, allows for ionization in both negative and positive ion modes, making the choice of polarity a critical first step in method development.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common challenges encountered when analyzing 2-Benzoylamino-succinamic acid.

Question: I am not seeing any signal for my compound. Where do I start? Answer: A complete loss of signal often points to a fundamental issue with the LC-MS system rather than subtle optimization problems.[2] First, confirm that the LC is delivering flow to the mass spectrometer.[3] Prepare a fresh, slightly more concentrated standard of your analyte and perform a direct infusion or flow injection analysis (FIA) to bypass the LC column. This will confirm if the issue lies with the chromatography or the mass spectrometer and its settings. Finally, ensure the mass spectrometer is properly tuned and calibrated.[4]

Question: Which ionization mode, positive or negative, is better for 2-Benzoylamino-succinamic acid? Answer: Both modes are viable, and the optimal choice can depend on your sample matrix and LC conditions.

• Negative Ion Mode (-ESI): This is often the preferred mode for molecules with carboxylic acids. The analyte will lose a proton to form the [M-H]⁻ ion at m/z 235.2. This process is generally very efficient for acidic molecules.

• Positive Ion Mode (+ESI): The analyte can be protonated, likely on one of the amide nitrogens, to form the [M+H]⁺ ion at m/z 237.2. It may also form adducts with cations from your mobile phase, such as sodium [M+Na]⁺ (m/z 259.2) or ammonium [M+NH₄]⁺ (m/z 254.2).[5] Recommendation: Screen your analyte in both polarities during initial method development.[6] Often, negative mode provides a cleaner, more intense signal for acidic compounds, but positive mode can sometimes offer better sensitivity depending on mobile phase composition.

Question: What are common adducts I should look for in the mass spectrum? Answer: Adduct formation is common in electrospray ionization (ESI).

• In positive mode , look for sodium ([M+Na]⁺) and potassium ([M+K]⁺) adducts, especially if using glass vials or if there are trace metal contaminants in your solvents.[3] The use of ammonium-based mobile phase additives like ammonium formate or acetate will promote the formation of the ammonium adduct ([M+NH₄]⁺).[7]

• In negative mode , you might observe a sodium-bridged dimer, [2M-2H+Na]⁻, especially at higher analyte concentrations.[8]

Question: My signal is inconsistent between injections. What could be the cause? Answer: Inconsistent signal intensity is often related to issues with the sample introduction or the LC system. Check for air bubbles in the LC pumps or autosampler syringe.[3] Ensure your sample is fully dissolved in the injection solvent and that the injection volume is appropriate. Contamination in the ion source can also lead to fluctuating signals; regular cleaning is essential for robust performance.[9]

Part 2: In-Depth Troubleshooting Guides

This section provides a structured, cause-and-effect approach to resolving low signal intensity.

Guide 1: Optimizing the Ion Source

The ion source is where gas-phase ions are generated. Its parameters directly control ionization efficiency.[10] Electrospray Ionization (ESI) is the most suitable technique for a polar molecule like 2-Benzoylamino-succinamic acid.

Question: How do I set the key ESI parameters for my analyte?

Answer: Optimize parameters systematically, changing one at a time while monitoring the analyte signal.

• Capillary Voltage (Vcap): This voltage creates the electric field necessary for the electrospray process.[11]

  • Causality: An optimal voltage is required to form a stable Taylor cone and generate charged droplets. Too low a voltage results in an unstable spray or no spray at all. Too high a voltage can cause electrical discharge (corona discharge), which increases noise and can degrade the analyte.

  • Protocol: While infusing a solution of your analyte, start with a typical value (e.g., 3.5 kV for positive mode, -2.5 kV for negative mode) and adjust it in +/- 0.5 kV increments until the signal is maximized and stable.[12]

• Cone Voltage (or Fragmentor/Declustering Potential): This voltage helps to extract ions from the atmospheric pressure region into the vacuum system of the mass spectrometer.

  • Causality: Increasing the cone voltage accelerates ions, causing them to collide with residual solvent and gas molecules. At moderate levels, this is beneficial for breaking up solvent clusters (declustering), which simplifies spectra and reduces noise.[13] However, excessive voltage will impart too much energy, causing the precursor ion to fragment in the source (in-source collision-induced dissociation), which reduces the signal of your target m/z.[13]

  • Protocol: After setting the capillary voltage, vary the cone voltage (typically 10-60 V) to find the value that maximizes the precursor ion signal while minimizing fragmentation.[13]

• Nebulizing and Desolvation Gas: These gases (usually nitrogen) are critical for droplet formation and solvent evaporation.

  • Causality: The nebulizing gas helps shear the liquid emerging from the capillary into fine droplets. The desolvation (or drying) gas flows at a high temperature to evaporate the solvent from these droplets, shrinking them until gas-phase ions are released. Insufficient gas flow or temperature will lead to incomplete desolvation, resulting in poor sensitivity and high noise. Conversely, excessively high temperatures can cause thermal degradation of the analyte.[6]

  • Protocol: Optimize the desolvation gas temperature first (e.g., start at 300 °C and adjust in 25 °C increments), followed by the gas flow rate. The optimal settings will depend on your LC flow rate; higher LC flows require higher gas temperatures and flows.[6]

Table 1: Typical Starting Parameters for ESI Optimization

Parameter	Positive Ion Mode (+ESI)	Negative Ion Mode (-ESI)	Rationale & Key Impact
Capillary Voltage	3.0 – 4.5 kV	-2.5 – -4.0 kV	Drives the electrospray process; stability is key.[14]
Cone/Fragmentor Voltage	20 – 50 V	20 – 50 V	Controls ion transmission and in-source fragmentation.[13]
Source Temperature	100 – 150 °C	100 – 150 °C	Prevents analyte condensation in the source.[15]
Desolvation Gas Temp.	250 – 400 °C	250 – 400 °C	Critical for solvent evaporation; flow-rate dependent.[16]
Desolvation Gas Flow	8 – 12 L/min	8 – 12 L/min	Aids in desolvation; must be optimized with temperature.[16]
Nebulizer Gas Pressure	30 – 50 psi	30 – 50 psi	Assists in forming a fine spray of droplets.[10]

Guide 2: Fine-Tuning the Mobile Phase

The composition of the mobile phase directly influences analyte retention, peak shape, and, most importantly, ionization efficiency.[6]

Question: What mobile phase additives should I use to enhance my signal?

Answer: The choice of additive depends on the selected ionization polarity. Always use high-purity, LC-MS grade solvents and additives to minimize background noise and the formation of unwanted adducts.[6]

• For Positive Ion Mode (+ESI): The goal is to promote protonation ([M+H]⁺).

  • Formic Acid (0.1% v/v): This is the most common choice. It provides a source of protons and generally gives excellent signal for a wide range of compounds.

  • Acetic Acid (0.1% v/v): A weaker acid than formic acid, it can sometimes provide better sensitivity for certain compounds, although the reasons are analyte-dependent.[17]

• For Negative Ion Mode (-ESI): The goal is to facilitate deprotonation ([M-H]⁻).

  • Ammonium Acetate or Ammonium Formate (5-10 mM): These buffers help control the pH in a range (typically pH 4-7) that keeps the carboxylic acid deprotonated while being volatile and MS-friendly.[18]

  • Weak Acids (e.g., 0.05-0.1% Acetic Acid): While it seems counterintuitive, small amounts of a weak acid can sometimes improve signal stability and intensity in negative mode for certain analytes.[12]

  • Avoid Strong Acids: Strong acids like Trifluoroacetic Acid (TFA) are excellent for chromatography but are potent signal suppressors in both positive and negative ESI modes due to strong ion pairing.[19][20][21] If TFA is required for separation, consider post-column addition of a weak acid like propionic acid to mitigate the suppression.[19]

Part 3: Advanced Strategy - Chemical Derivatization

When optimization of the source and mobile phase is insufficient, chemical derivatization can be employed to dramatically increase signal intensity.[22]

Question: When should I consider derivatizing my analyte?

Answer: Consider derivatization if the intrinsic ionization efficiency of 2-Benzoylamino-succinamic acid is too low for your sensitivity requirements, even after thorough optimization. Derivatization aims to attach a chemical moiety to your analyte that is either permanently charged or very easily ionized.[23]

Strategy: Targeting the Carboxylic Acid for Positive Mode Enhancement

The carboxylic acid group of your analyte can be reacted with a derivatizing agent to introduce a permanently positive charge, such as a quaternary amine. This forces the molecule to be detected in positive ion mode with extremely high efficiency, as it is already an ion in solution.[24]

Protocol 3.1: Example Derivatization with Girard's Reagent T

This protocol is a representative workflow. Specific reaction conditions (time, temperature, reagent concentrations) must be optimized for your specific application.

Objective: To convert the carboxylic acid into a derivative containing a permanently charged quaternary ammonium group, significantly enhancing the +ESI signal.

Materials:

• 2-Benzoylamino-succinamic acid sample (dried)

• Girard's Reagent T (GR-T)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF)

• 2M HCl in Diethyl Ether

• Diethyl Ether (anhydrous)

Step-by-Step Methodology:

• Activation of Carboxylic Acid:

  • Dissolve 1 mg of the dried analyte in 200 µL of anhydrous DMF.

  • Add 1.5 molar equivalents of EDC and 1.2 molar equivalents of NHS.

  • Stir the reaction at room temperature for 1-2 hours to form the NHS-ester intermediate.

• Derivatization Reaction:

  • In a separate vial, dissolve 2 molar equivalents of Girard's Reagent T in 100 µL of anhydrous DMF.

  • Add the GR-T solution to the activated analyte solution.

  • Let the reaction proceed at room temperature for 4-6 hours or overnight.

• Work-up and Purification (if necessary):

  • The reaction mixture can often be diluted and injected directly for initial screening.

  • For cleaner samples, the product can be precipitated by adding cold diethyl ether, centrifuging, and decanting the supernatant. The resulting solid pellet is the derivatized product.

• LC-MS Analysis:

  • Reconstitute the final product in the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Analyze using positive ion mode ESI-MS . The derivatized product will have a new, higher m/z and should exhibit a significantly stronger signal than the underivatized parent molecule.

Expected Outcome: This derivatization can increase signal intensity by several orders of magnitude, transforming a difficult-to-detect analyte into one that is easily quantifiable.[24][25]

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Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of Synthesized 2-Benzoylamino-succinamic Acid by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The unambiguous confirmation of a molecule's structure is a cornerstone of chemical synthesis, particularly in the realm of drug discovery and development. Minor structural variations can lead to profound differences in biological activity and pharmacological properties. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a premier analytical technique for the detailed elucidation of molecular structures in solution.[1][2][3] This guide provides a comprehensive, in-depth comparison of NMR techniques for validating the structure of synthesized 2-Benzoylamino-succinamic acid, a molecule featuring both amide and carboxylic acid functionalities.

The Imperative of Structural Integrity

2-Benzoylamino-succinamic acid incorporates several key structural features: a benzoyl group, a succinamic acid backbone, and chiral center. The precise arrangement of these components is critical to its chemical identity and potential biological function. NMR spectroscopy offers a powerful, non-destructive method to verify this arrangement by probing the chemical environment of individual protons (¹H) and carbon atoms (¹³C).[4][5]

Predicting the NMR Signature of 2-Benzoylamino-succinamic Acid

A foundational step in structural validation is to predict the expected NMR spectrum based on the known chemical structure. This allows for a direct comparison with experimental data.

¹H NMR Spectroscopy: The proton NMR spectrum is anticipated to display distinct signals corresponding to the different types of protons in the molecule. Key expected resonances include:

• Aromatic Protons: The protons on the benzoyl group will appear in the aromatic region, typically between 7.0 and 8.0 ppm.[6] Their specific chemical shifts and splitting patterns will depend on their position relative to the carbonyl group.

• Amide Proton (N-H): The amide proton is expected to show a resonance that can vary in chemical shift depending on the solvent and concentration, but is often found downfield.

• Methine Proton (α-CH): The proton on the carbon adjacent to the benzoyl-amino group and the carboxylic acid will be deshielded and is expected to appear as a multiplet.

• Methylene Protons (CH₂): The two protons of the methylene group in the succinamic acid backbone will be diastereotopic and are expected to exhibit distinct chemical shifts and complex splitting patterns due to coupling with the adjacent methine proton. Protons alpha to a carbonyl group typically resonate in the 2.0-3.0 ppm range.[7]

• Amide Protons (CONH₂): The terminal amide protons will also have characteristic chemical shifts.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides complementary information on the carbon framework of the molecule.[1] Key expected resonances include:

• Carbonyl Carbons: The carbonyl carbons of the benzoyl group, the carboxylic acid, and the terminal amide will be significantly deshielded, appearing in the range of 160-185 ppm.[7][8]

• Aromatic Carbons: The carbons of the benzene ring will resonate in the aromatic region, typically between 125 and 150 ppm.[9]

• Methine Carbon (α-CH): The carbon atom attached to the nitrogen and the carboxylic acid group will have a characteristic chemical shift.

• Methylene Carbon (CH₂): The methylene carbon will appear in the aliphatic region of the spectrum.

Experimental Workflow for NMR-Based Structural Validation

The following protocol outlines the steps for acquiring high-quality NMR data for the structural validation of synthesized 2-Benzoylamino-succinamic acid.

Diagram: Workflow for NMR Structural Validation

Caption: A stepwise workflow for the synthesis and structural validation of 2-Benzoylamino-succinamic acid using NMR spectroscopy.

Step-by-Step Experimental Protocol

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified, synthesized 2-Benzoylamino-succinamic acid.

  • Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, which is effective for dissolving both amides and carboxylic acids).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire a one-dimensional ¹H NMR spectrum.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference.

  • Integrate the signals to determine the relative number of protons for each resonance.[4]

  • Analyze the multiplicity (singlet, doublet, triplet, etc.) and coupling constants (J-values) of each signal to deduce proton-proton connectivity.[6]

• ¹³C NMR Spectroscopy:

  • Acquire a one-dimensional ¹³C NMR spectrum, typically with proton decoupling to simplify the spectrum to single lines for each unique carbon.

  • Process and calibrate the spectrum in a similar manner to the ¹H spectrum.

  • Optionally, run a DEPT (Distortionless Enhancement by Polarization Transfer) experiment to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Spectroscopy for Unambiguous Assignments:

  • To overcome potential signal overlap in 1D spectra and to definitively establish connectivity, two-dimensional (2D) NMR experiments are invaluable.[10][11][12]

  • COSY (Correlation Spectroscopy): This experiment reveals correlations between protons that are coupled to each other, typically through two or three bonds.[13] This is crucial for tracing out the spin systems within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the signals of the carbon atoms to which they are directly attached.[14] This is a powerful tool for assigning carbon resonances.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds.[15][16] This is essential for connecting different fragments of the molecule and confirming the overall structure.

Data Interpretation and Structural Confirmation

A systematic analysis of the acquired 1D and 2D NMR spectra is performed to assign all proton and carbon signals to their respective atoms in the 2-Benzoylamino-succinamic acid structure.

Table 1: Expected and Experimental NMR Data for 2-Benzoylamino-succinamic acid (in DMSO-d₆)

Assignment	Expected ¹H Chemical Shift (ppm)	Experimental ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)	Experimental ¹³C Chemical Shift (ppm)
Benzoyl-H (ortho)	~7.9	[Experimental Value]	Benzoyl-C (ipso)	~134
Benzoyl-H (meta)	~7.5	[Experimental Value]	Benzoyl-C (ortho)	~128
Benzoyl-H (para)	~7.6	[Experimental Value]	Benzoyl-C (meta)	~129
NH (benzoyl)	Variable	[Experimental Value]	Benzoyl-C (para)	~132
α-CH	~4.5	[Experimental Value]	Benzoyl-C=O	~166
β-CH₂	~2.7, ~2.9	[Experimental Value]	α-CH	~50
COOH	Variable	[Experimental Value]	β-CH₂	~36
CONH₂	~7.0, ~7.5	[Experimental Value]	COOH	~173
CONH₂	~172

*Note: Experimental values are to be filled in upon data acquisition.

A successful validation is achieved when the experimental data, including chemical shifts, coupling constants, and 2D correlations, are fully consistent with the proposed structure of 2-Benzoylamino-succinamic acid.

Comparison with Alternative Analytical Techniques

While NMR is the gold standard for structural elucidation, other techniques can provide complementary information.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the molecular formula.[7] Fragmentation patterns can offer some structural clues but are generally insufficient for unambiguous isomer differentiation.

• Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as C=O (carbonyls), N-H (amides), and O-H (carboxylic acid), based on their characteristic vibrational frequencies.[8] However, it does not provide detailed information about the connectivity of the molecular framework.

NMR spectroscopy's unique ability to map out the complete atomic connectivity and provide detailed information about the electronic environment of each nucleus makes it the most powerful and reliable method for the structural validation of synthesized organic molecules like 2-Benzoylamino-succinamic acid.[17]

Conclusion

The structural validation of synthesized compounds is a non-negotiable step in chemical research and development. NMR spectroscopy, through a combination of 1D and 2D experiments, provides an unparalleled level of detail for confirming the precise structure of molecules like 2-Benzoylamino-succinamic acid. By systematically acquiring and interpreting ¹H, ¹³C, COSY, HSQC, and HMBC spectra, researchers can have the utmost confidence in the identity and integrity of their synthesized materials.

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A Comparative Guide to the Synthesis of Succinamic Acid Derivatives for Biological Screening

Introduction: The Growing Importance of Succinamic Acid Derivatives in Drug Discovery

In the landscape of modern drug discovery, the identification of novel molecular scaffolds with therapeutic potential is of paramount importance. Among these, succinamic acid derivatives, compounds characterized by a butanedioic acid monoamide structure, have emerged as a versatile class of molecules with a wide range of biological activities. Their structural relationship to succinic acid, a key intermediate in the citric acid cycle, provides a biochemical rationale for their interaction with various enzymes and metabolic pathways.[1]

Notably, libraries of succinamic acid derivatives have been investigated for their potential as antifungal agents, acting as putative analogues to natural products like khafrefungin.[2][3] The efficient and reproducible synthesis of diverse libraries of these compounds is therefore a critical step in the early-phase drug discovery pipeline, enabling high-throughput screening to identify promising lead candidates. This guide provides an in-depth comparison of common synthetic strategies for producing succinamic acid derivatives, focusing on the reproducibility, efficiency, and scalability of each method to aid researchers in selecting the optimal approach for their specific needs.

Synthetic Pathways to Succinamic Acid Derivatives: A Comparative Analysis

The synthesis of succinamic acid derivatives typically proceeds through a two-stage process: the formation of an N-substituted succinimide intermediate, followed by its controlled ring-opening. However, one-pot methodologies have also been developed to streamline this process. Here, we compare a conventional two-step approach with a more recent one-pot "green" synthesis, evaluating the pros and cons of each.

Methodology 1: The Classic Two-Step Synthesis of N-Substituted Succinimides and Subsequent Ring-Opening

This widely used method involves two distinct experimental stages: the condensation of succinic anhydride with a primary amine to form an N-substituted succinimide, followed by the nucleophilic ring-opening of the succinimide to yield the desired succinamic acid derivative.

The two-step approach offers a high degree of control over the reaction. The isolation of the intermediate N-substituted succinimide allows for its purification, ensuring that the subsequent ring-opening reaction starts with a clean substrate. This is particularly important when synthesizing compounds for biological screening, where purity is critical to avoid false positives. The choice of a dehydrating agent in the first step, such as acetic anhydride or heat, is crucial for driving the cyclization to completion.[4][5] The subsequent ring-opening is typically achieved using a nucleophile like hydroxylamine or a primary amine in a protic solvent. The reactivity of the nucleophile and the stability of the succinimide ring are key factors influencing the reaction conditions.[6]

Caption: Workflow for the Two-Step Synthesis of Succinamic Acid Derivatives.

Step 1: Synthesis of N-Phenylsuccinimide [4][5]

• To a refluxing solution of succinic anhydride (10 mmol) in 50 mL of chloroform, add aniline (10 mmol).

• Reflux the resulting mixture for 6 hours. During this time, the intermediate amido acid will precipitate.

• Add polyphosphate ester (PPE) as a dehydrating agent to the suspension and continue to reflux for another 6 hours. The precipitate will dissolve as the succinimide forms.

• After cooling, treat the reaction mixture with a hot saturated solution of NaHCO3 to neutralize any remaining acid.

• Separate the organic layer, dry it with anhydrous Na2SO4, and remove the solvent under reduced pressure to yield the crude N-phenylsuccinimide.

• The product can be further purified by recrystallization from ethanol.

Step 2: Ring-Opening to N-hydroxy-N'-phenylsuccinamide [4][7]

• Prepare a hydroxylamine solution by dissolving hydroxylamine hydrochloride in a 20% aqueous ammonia solution.

• Suspend the N-phenylsuccinimide (from Step 1) in the hydroxylamine solution.

• Stir the reaction mixture at room temperature for 1 hour.

• The N-hydroxy-N'-phenylsuccinamide product will precipitate out of the solution.

• Collect the product by filtration and wash with cold water.

• Dry the product under vacuum.

Methodology 2: One-Pot "Green" Synthesis of N-Substituted Succinimides

In an effort to develop more environmentally friendly and efficient synthetic methods, one-pot procedures have been explored. These methods aim to reduce solvent usage, reaction time, and the need for purification of intermediates.

The one-pot synthesis of N-substituted succinimides from succinic anhydride and amines in an acetic acid/zinc system is a prime example of a "green" chemistry approach.[8] Acetic acid serves as both a solvent and a catalyst, while zinc powder is thought to facilitate the cyclization step, replacing harsher dehydrating agents.[8] This method avoids the use of chlorinated solvents and simplifies the work-up procedure, as the product often precipitates upon addition of water. The trade-off for this streamlined process can sometimes be lower purity compared to the two-step method, which may necessitate a final purification step depending on the application.

Caption: Workflow for the One-Pot Synthesis of N-Substituted Succinimides.

• Dissolve aniline (0.040 mole) in 35 mL of acetic acid in a suitable reaction vessel.

• Add succinic anhydride (0.044 mole) to the solution at once with vigorous stirring and continue to stir for 10 minutes at room temperature.

• Add zinc powder (2 mole %) to the reaction mixture at once. An exothermic reaction will increase the temperature to approximately 55°C.

• Stir the reaction mixture for 1.5 hours, maintaining the temperature at 55°C.

• Allow the mixture to cool to room temperature and filter to remove any unreacted zinc.

• Pour the filtrate onto 150 g of crushed ice. The N-phenylsuccinimide product will precipitate.

• Collect the solid by filtration and wash with water.

• The product can be purified by recrystallization from ethanol.

Comparative Performance and Reproducibility

The choice between a two-step and a one-pot synthesis often depends on the desired balance between reaction control, purity, and efficiency. The following table summarizes the key performance metrics for the synthesis of N-substituted succinimides based on literature data.

Metric	Two-Step Synthesis	One-Pot "Green" Synthesis	Rationale and Causality
Yield	Generally high (can exceed 80%)[9][10]	High for many substrates (often 80-90%)[8]	The one-pot method can be highly efficient as it avoids losses during intermediate purification. The two-step method's yield can be affected by the efficiency of both the cyclization and ring-opening steps.
Purity of Intermediate	High (can be purified before next step)	Not applicable (intermediate is not isolated)	Isolation and purification of the succinimide in the two-step process ensure a well-defined substrate for the subsequent reaction.
Final Product Purity	Generally high	May require recrystallization to remove unreacted starting materials or side products[8]	The streamlined nature of the one-pot synthesis can lead to a higher likelihood of impurities in the crude product.
Reproducibility	High (well-controlled, sequential steps)	Generally good, but can be sensitive to reaction conditions (e.g., temperature control)	The discrete steps of the two-step method allow for better control over each transformation, leading to high reproducibility. The one-pot method's reproducibility can be influenced by the exothermic nature of the reaction.
Scalability	Readily scalable	Scalability may require careful management of heat transfer	The controlled nature of the two-step process makes it straightforward to scale up. The exotherm in the one-pot method needs to be managed effectively on a larger scale.
Environmental Impact	May use chlorinated solvents and harsher reagents	"Greener" due to the use of acetic acid and avoidance of hazardous solvents	The choice of reagents and solvents in the one-pot method is designed to be more environmentally benign.

Application in Biological Screening: Antifungal Activity of Succinamic Acid Libraries

The ultimate goal of synthesizing libraries of succinamic acid derivatives is often to screen them for biological activity. A study by Serrano et al. (2007) demonstrated the feasibility of this approach by synthesizing a library of 780 succinamic acid derivatives and screening them for growth inhibition of the yeast Saccharomyces cerevisiae.[2][3]

The synthesis of large compound libraries for high-throughput screening presents unique challenges for reproducibility and purity. The use of automated synthesis platforms and scavenger resins can help to standardize the process and improve the quality of the library members. In the aforementioned study, approximately 55% of the library members had purities higher than 70%, which was deemed sufficient for a preliminary biological evaluation.[2][3] This highlights a key consideration: for primary screening, very high purity may not be as critical as for later-stage lead optimization.

• Prepare Fungal Inoculum: Culture Saccharomyces cerevisiae in a suitable broth medium (e.g., YPD) overnight at 30°C. Dilute the culture to a standardized concentration (e.g., 1-5 x 10^5 cells/mL) in fresh medium.

• Prepare Compound Plates: Serially dilute the synthesized succinamic acid derivatives in a 96-well microtiter plate using the appropriate medium. Include positive (a known antifungal agent) and negative (vehicle control, e.g., DMSO) controls.

• Inoculate Plates: Add the standardized fungal inoculum to each well of the compound plate.

• Incubate: Incubate the plates at 30°C for 24-48 hours.

• Assess Growth Inhibition: Determine the minimum inhibitory concentration (MIC), the lowest concentration of the compound that prevents visible growth, either by visual inspection or by measuring the optical density at 600 nm using a plate reader.

Caption: Logical workflow from synthesis to lead compound identification.

Conclusion and Recommendations

The synthesis of succinamic acid derivatives is a valuable tool for the generation of compound libraries for biological screening. The choice between a traditional two-step synthesis and a more modern one-pot approach depends on the specific goals of the researcher.

• For exploratory studies and the synthesis of highly pure, individual compounds , the two-step method is recommended due to the high degree of control and the ability to purify the intermediate.

• For the rapid generation of large compound libraries for primary high-throughput screening , where high purity may be less critical, the one-pot "green" synthesis offers advantages in terms of efficiency and environmental impact.

Regardless of the chosen method, careful attention to reaction conditions and appropriate analytical quality control are essential to ensure the reproducibility of the experimental results and the reliability of the subsequent biological data. The insights gained from screening these libraries can pave the way for the discovery of novel therapeutic agents.

References

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• Tretyakov, B. A., Gadomsky, S. Y., & Terentiev, A. A. (2023). A Reaction of N-substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. Beilstein Archives. [Link]

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A Tale of Two Molecules: Hippuric Acid versus 2-Benzoylamino-succinamic Acid in Metabolic Pathway Analysis

A Comparative Guide for Researchers and Drug Development Professionals

In the intricate landscape of metabolic pathway analysis, the selection of appropriate biomarkers and analytical standards is paramount. This guide provides an in-depth comparison of two structurally related, yet metabolically distinct, molecules: the well-established metabolite, hippuric acid, and the lesser-known compound, 2-Benzoylamino-succinamic acid. While both share a benzoyl-amino acid motif, their significance and application in metabolic studies diverge dramatically. This guide will illuminate these differences, providing researchers with the necessary context to make informed decisions in their experimental designs.

At a Glance: Key Physicochemical and Metabolic Properties

Property	Hippuric Acid	2-Benzoylamino-succinamic acid
Synonyms	N-Benzoylglycine	N-Benzoyl-L-asparagine
Molecular Formula	C₉H₉NO₃	C₁₁H₁₂N₂O₄
Molecular Weight	179.17 g/mol [1]	236.22 g/mol [2]
Metabolic Origin	Conjugation of benzoic acid and glycine; gut microbial metabolism of dietary polyphenols and phenylalanine[3][4][5]	Not established as a known endogenous metabolite. Primarily a synthetic compound.
Primary Biological Role	Detoxification of benzoic acid; indicator of gut microbiome health and dietary intake of polyphenols[5][6]	No established biological role in endogenous metabolism. Used in biochemical assays as a substrate.[7]
Typical Biofluid Concentrations	Blood: ~16.74 ± 11.16 µM; Urine: Highly variable, can be in the mmol/day range, influenced by diet[8]	Not typically detected in biological fluids.

Section 1: The Metabolite of Interest vs. The Chemical Reagent

The fundamental difference between hippuric acid and 2-Benzoylamino-succinamic acid lies in their metabolic relevance. Hippuric acid is a well-documented and extensively studied endogenous metabolite, while 2-Benzoylamino-succinamic acid is primarily a synthetic compound with no established role in natural metabolic pathways.

Hippuric Acid: A Window into Gut and Liver Function

Hippuric acid is a product of hepatic detoxification, formed by the conjugation of benzoic acid with the amino acid glycine[3][6]. The benzoic acid precursor can originate from various sources, including dietary polyphenols found in fruits, vegetables, and tea, or from the gut microbial metabolism of aromatic amino acids like phenylalanine[4][5]. Consequently, urinary levels of hippuric acid are a valuable biomarker for assessing dietary habits and the functional state of the gut microbiome[5][9]. Elevated levels can indicate a diet rich in plant-based foods, while altered levels have been associated with conditions like Crohn's disease and changes in gut microbial diversity[9].

2-Benzoylamino-succinamic Acid: A Tool for the Bench

In stark contrast, there is a significant lack of scientific literature describing 2-Benzoylamino-succinamic acid as a naturally occurring metabolite in any biological system. It is commercially available as a chemical reagent and its primary utility is in synthetic chemistry and potentially as a substrate in biochemical assays[2][7]. Structurally, it is N-benzoyl-L-asparagine, suggesting it could be synthesized from asparagine and benzoic acid. However, this pathway is not known to be physiologically significant. Therefore, its use in metabolic pathway studies would be limited to its potential as an external standard or a tool to probe specific enzyme activities in vitro, rather than as a biomarker of an endogenous process.

Section 2: Navigating the Metabolic Pathways

The metabolic pathways of these two molecules are a study in contrasts, with one being a well-defined biological route and the other a hypothetical synthetic one.

The Established Pathway of Hippuric Acid Formation

The biosynthesis of hippuric acid is a two-step process primarily occurring in the liver and kidneys.

• Activation of Benzoic Acid: Benzoic acid is first activated to its coenzyme A (CoA) thioester, benzoyl-CoA. This reaction is catalyzed by benzoyl-CoA synthetase.

• Conjugation with Glycine: Subsequently, the enzyme glycine N-acyltransferase (GLYAT) catalyzes the transfer of the benzoyl group from benzoyl-CoA to the amino group of glycine, forming hippuric acid and releasing CoA.

Caption: Metabolic Pathway of Hippuric Acid Formation.

The Hypothetical Synthesis of 2-Benzoylamino-succinamic Acid

As 2-Benzoylamino-succinamic acid is not a known metabolite, its "metabolic pathway" is more accurately described as a synthetic route. It can be synthesized in the laboratory through the acylation of L-asparagine with benzoyl chloride in a basic solution.

Caption: Synthetic Pathway of 2-Benzoylamino-succinamic acid.

Section 3: Experimental Protocols for Analysis

The analytical approaches for these two compounds reflect their differing roles. For hippuric acid, robust and validated methods for its quantification in biological matrices are well-established. For 2-Benzoylamino-succinamic acid, analytical methods would need to be developed and validated on a case-by-case basis depending on the research application.

Analysis of Hippuric Acid in Urine by LC-MS/MS

This protocol provides a reliable method for the quantification of hippuric acid in urine samples.

1. Sample Preparation:

• Thaw frozen urine samples at room temperature.
• Vortex the samples to ensure homogeneity.
• Centrifuge at 10,000 x g for 10 minutes to pellet any particulate matter.
• Transfer 100 µL of the supernatant to a clean microcentrifuge tube.
• Add 400 µL of a solution of internal standard (e.g., ¹³C₆-hippuric acid in 50% methanol/water) to precipitate proteins and dilute the sample.
• Vortex for 1 minute.
• Centrifuge at 15,000 x g for 15 minutes at 4°C.
• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis[10][11].

2. LC-MS/MS Conditions:

• LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size) is suitable.
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage to elute the analyte, followed by a re-equilibration step.
• Flow Rate: 0.3 - 0.5 mL/min.
• Injection Volume: 5 - 10 µL.
• Mass Spectrometry: Use a triple quadrupole mass spectrometer in negative electrospray ionization (ESI) mode.
• MRM Transitions: Monitor the specific precursor-to-product ion transitions for hippuric acid (e.g., m/z 178.1 -> 134.1) and its internal standard.

Caption: LC-MS/MS Workflow for Hippuric Acid Analysis.

Analysis of Hippuric Acid in Urine by ¹H-NMR Spectroscopy

NMR offers a non-destructive and highly reproducible method for quantifying hippuric acid, particularly at higher concentrations.

1. Sample Preparation:

• Thaw frozen urine samples at room temperature and vortex.
• Centrifuge samples at 1,800 x g for 5 minutes at 4°C to remove any sediment[12].
• To a 5 mm NMR tube, add 540 µL of the urine supernatant and 60 µL of a phosphate buffer (e.g., 1.5 M KH₂PO₄, pH 7.4 in D₂O) containing a known concentration of an internal standard (e.g., TSP or DSS) and sodium azide to inhibit bacterial growth[12].
• Vortex the NMR tube gently to mix.

2. NMR Data Acquisition:

• Acquire ¹H-NMR spectra on a high-field NMR spectrometer (e.g., 600 MHz or higher) at a constant temperature (e.g., 300 K)[12].
• Use a standard 1D NOESY presaturation pulse sequence to suppress the water signal.
• Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

3. Data Processing and Quantification:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired spectra.
• Identify the characteristic signals of hippuric acid (aromatic protons between δ 7.5-7.9 ppm and the glycine methylene protons around δ 4.0 ppm).
• Integrate the area of a well-resolved hippuric acid peak and the peak of the internal standard.
• Calculate the concentration of hippuric acid based on the known concentration of the internal standard and the relative peak integrals. A 13C-labeling approach can also be used for more precise quantification without interference from endogenous hippuric acid[13].

Section 4: Concluding Remarks for the Practicing Scientist

The choice between utilizing hippuric acid and 2-Benzoylamino-succinamic acid in metabolic research is clear and dictated by the experimental objective.

• Hippuric acid is an indispensable biomarker for studies investigating the interplay between diet, gut microbial activity, and host metabolism. Its well-characterized metabolic pathway and the availability of validated analytical methods make it a reliable tool for clinical and nutritional research.

• 2-Benzoylamino-succinamic acid , on the other hand, is a synthetic compound with no known biological relevance in endogenous metabolism. Its application is confined to the laboratory bench, where it may serve as a chemical standard or a substrate for specific enzymatic assays.

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A Comparative Evaluation of the Biological Activity of 2-Benzoylamino-succinamic Acid and Related N-Acyl-Amino Acid Derivatives

A Technical Guide for Researchers in Drug Discovery and Development

In the landscape of medicinal chemistry, the N-acyl-amino acid scaffold serves as a versatile template for the development of novel therapeutic agents. This guide provides a detailed comparative analysis of the biological activity of 2-Benzoylamino-succinamic acid and its structurally related analogs. Drawing upon established experimental data, we will explore the structure-activity relationships (SAR) that govern their efficacy, with a particular focus on their potential as anticonvulsant agents. This document is intended to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform future research and development efforts in this area.

Introduction: The Therapeutic Potential of N-Acyl-Amino Acids

N-acylated amino acids and their derivatives have garnered significant attention in drug discovery due to their diverse pharmacological activities. These compounds often exhibit favorable pharmacokinetic properties and can be readily synthesized and modified, making them attractive candidates for lead optimization. A key area of investigation has been their application as central nervous system (CNS) active agents, particularly as anticonvulsants.[1][2] The core structure, featuring an amide linkage between a carboxylic acid and an amino acid moiety, allows for systematic structural modifications to probe and enhance biological activity. This guide will focus on 2-Benzoylamino-succinamic acid as a representative compound and compare its activity profile with that of related structures to elucidate key SAR principles.

Compounds Under Evaluation

The compounds discussed in this guide share a common N-acyl-amino acid backbone. The primary compound of interest is 2-Benzoylamino-succinamic acid . For comparative purposes, we will evaluate it against a series of structurally related N-acylated amino acid derivatives that have been investigated for their biological activities.

Table 1: Structures of 2-Benzoylamino-succinamic Acid and Related Compounds

Compound ID	Name	Structure	Key Structural Features
1	2-Benzoylamino-succinamic acid		N-benzoyl group, succinamic acid core
2	N-Benzoyl-glycine		N-benzoyl group, glycine core
3	N-Benzyloxycarbonyl-glycine		N-benzyloxycarbonyl protecting group, glycine core
4	N-Benzoyl-β-alanine		N-benzoyl group, β-alanine core

Comparative Biological Activity: Anticonvulsant Potential

The primary biological activity evaluated in this guide is the anticonvulsant effect of the selected compounds. The Maximal Electroshock Seizure (MES) test and the subcutaneous pentylenetetrazol (scPTZ) seizure test are standard preclinical models used to assess anticonvulsant activity.[2][3]

Rationale for Experimental Models

The MES test is a widely used animal model that induces generalized tonic-clonic seizures via electrical stimulation. It is considered a reliable predictor of efficacy against generalized tonic-clonic seizures in humans. The scPTZ test, on the other hand, induces clonic seizures and is a model for absence seizures. A compound's activity profile in these two tests can provide initial insights into its potential mechanism of action.

Experimental Data Summary

While direct comparative data for 2-Benzoylamino-succinamic acid is limited, we can infer its potential activity by examining studies on structurally similar N-acylated amino acids. Research on a series of N-substituted amino acid N'-benzylamides has demonstrated moderate to excellent activity in the MES test.[1] Furthermore, studies on N-(benzyloxycarbonyl)glycine (Z-glycine) have shown its ability to antagonize seizures, exhibiting activity in the MES test where glycine itself is inactive.[4][5]

Table 2: Comparative Anticonvulsant Activity Data

Compound	Seizure Model	Administration Route	ED₅₀ (mg/kg)	Protective Index (PI)	Reference
N-Substituted Amino Acid Amides (General)	MES	i.p.	Moderate to Excellent Activity	-	[1]
N-(Benzyloxycarbonyl)glycine-phenytoin ester	MES	i.p.	Decreased compared to phenytoin	Significantly Improved	[4]
Representative Amino Acid Derivatives	MES, scPTZ, etc.	i.p. / p.o.	Varied	Calculated (TD₅₀/ED₅₀)	[2][3]

Note: ED₅₀ (Median Effective Dose) is the dose required to produce a therapeutic effect in 50% of the population. The Protective Index (PI) is the ratio of the median toxic dose (TD₅₀) to the ED₅₀, indicating the therapeutic window.

Structure-Activity Relationship (SAR) Insights

Based on the available data, several SAR trends can be identified:

• The N-Acyl Group: The nature of the acyl group is crucial for activity. The benzoyl and benzyloxycarbonyl groups appear to confer anticonvulsant properties. This is likely due to their lipophilicity, which can enhance blood-brain barrier penetration.

• The Amino Acid Core: The amino acid scaffold influences the overall shape and physicochemical properties of the molecule. While glycine derivatives have shown promise, the succinamic acid core of our primary compound introduces additional functional groups (a primary amide and a carboxylic acid) that can engage in different interactions with biological targets.

• Terminal Modifications: Amidation or esterification of the C-terminus, as seen in the N'-benzylamides and the phenytoin ester of Z-glycine, can significantly impact potency and the pharmacokinetic profile.[1][4]

Experimental Protocols

To ensure scientific rigor and reproducibility, the following are detailed protocols for the key anticonvulsant screening assays.

Maximal Electroshock Seizure (MES) Test

Objective: To assess the ability of a compound to prevent the tonic hindlimb extension phase of a maximal electroshock-induced seizure.

Protocol:

• Animal Model: Male Swiss mice (20-25 g).

• Compound Administration: Test compounds are suspended in 0.5% methylcellulose and administered intraperitoneally (i.p.) or orally (p.o.) at various doses. A vehicle control group receives the vehicle alone.

• Time to Peak Effect: The time of testing post-drug administration is determined from preliminary pharmacokinetic studies.

• Seizure Induction: A corneal electrode is used to deliver an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 s).

• Endpoint: The presence or absence of the tonic hindlimb extension is recorded. Abolition of this phase is considered protection.

• Data Analysis: The ED₅₀ is calculated using probit analysis.

Subcutaneous Pentylenetetrazol (scPTZ) Seizure Test

Objective: To evaluate a compound's ability to protect against clonic seizures induced by a chemical convulsant.

Protocol:

• Animal Model: Male Swiss mice (20-25 g).

• Compound Administration: As described for the MES test.

• Convulsant Administration: Pentylenetetrazol (e.g., 85 mg/kg) is injected subcutaneously. This dose is predetermined to induce clonic seizures in >95% of control animals.

• Observation Period: Animals are observed for 30 minutes post-PTZ injection.

• Endpoint: The absence of a clonic seizure (defined as clonus of more than 5 seconds duration) is considered protection.

• Data Analysis: The ED₅₀ is calculated using probit analysis.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the preclinical evaluation of anticonvulsant activity.

Caption: Workflow for anticonvulsant activity screening.

Discussion and Future Directions

The comparative analysis suggests that 2-Benzoylamino-succinamic acid, by virtue of its N-benzoyl group, is a promising candidate for exhibiting anticonvulsant activity. The succinamic acid moiety provides a unique structural feature that differentiates it from simpler N-acylated amino acids like N-benzoyl-glycine. The presence of both a free carboxylic acid and a primary amide offers opportunities for multiple points of interaction with a biological target, which could translate to enhanced potency or a novel mechanism of action.

Future research should focus on the direct evaluation of 2-Benzoylamino-succinamic acid in standardized anticonvulsant models. Further derivatization of the succinamic acid core, for instance, by modifying the amide or carboxylic acid groups, could lead to the discovery of more potent analogs. Additionally, mechanistic studies to identify the molecular target(s) of these compounds would be invaluable for rational drug design. The exploration of other potential biological activities, such as anticancer effects, is also warranted, given the reported activity of other succinamic acid derivatives.[6][7]

Conclusion

This guide has provided a comparative overview of the biological activity of 2-Benzoylamino-succinamic acid in the context of related N-acyl-amino acid derivatives. While direct experimental data for the title compound is sparse, the analysis of structurally similar molecules strongly supports its potential as an anticonvulsant agent. The outlined experimental protocols and SAR insights offer a solid foundation for researchers to further investigate this promising class of compounds.

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A Senior Application Scientist's Guide to the Structure-Activity Relationship of N-Benzoyl Amino Acid Derivatives

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of N-benzoyl amino acid derivatives, a class of compounds exhibiting a remarkable breadth of biological activities. Designed for researchers, scientists, and drug development professionals, this document synthesizes key findings from the scientific literature to offer a comparative overview of their performance as antimicrobial, antifungal, and anticancer agents, as well as enzyme inhibitors. We will delve into the causal relationships between chemical structure and biological function, supported by experimental data and detailed protocols to ensure scientific integrity and reproducibility.

Introduction: The Versatility of the N-Benzoyl Amino Acid Scaffold

N-benzoyl amino acid derivatives represent a privileged scaffold in medicinal chemistry. The inherent chirality and diverse functionalities of amino acids, combined with the aromatic nature of the benzoyl group, provide a rich molecular landscape for therapeutic intervention. This guide will explore how systematic modifications to three key regions of the N-benzoyl amino acid molecule—the N-benzoyl group, the amino acid side chain, and the C-terminus—profoundly influence their biological activity. By understanding these relationships, researchers can rationally design more potent and selective therapeutic agents.

Comparative Analysis of Biological Activities

This section compares the performance of various N-benzoyl amino acid derivatives across different therapeutic areas, with a focus on antimicrobial, antifungal, and anticancer activities. The data presented is collated from multiple studies to provide a comprehensive overview.

Antimicrobial and Antifungal Activity

N-benzoyl amino acid derivatives have demonstrated significant potential in combating microbial and fungal infections. The structural features that govern their efficacy are often subtle, yet critical.

• Amino Acid Side Chain: The nature of the amino acid side chain plays a pivotal role in determining the antifungal potency. Derivatives of valine, tryptophan, and isoleucine have shown good growth inhibition against fungi like Aspergillus fumigatus and Fusarium temperatum[1].

• C-Terminus Modification: Esterification of the carboxylic acid can significantly impact activity. For instance, N-benzoylamino methyl esters have been found to be potent antifungal agents, whereas the corresponding N-benzoyl amino acids were inactive at the tested concentrations[1].

• Benzoyl Ring Substitution: Substituents on the benzoyl ring can modulate the electronic and steric properties of the molecule, thereby influencing its interaction with biological targets. For example, N-benzoyl derivatives of p-chloro-DL-phenylalanine and m-fluoro-DL-phenylalanine have shown potent growth-inhibitory activity in a microbial antitumor screen[2].

Compound ID	Amino Acid	Benzoyl Substituent	% Inhibition vs. A. fumigatus	% Inhibition vs. F. temperatum	Reference
1	L-Valine	Unsubstituted	45.3	55.1	[3]
2	L-Valine	3-Methoxy	52.1	60.2	[3]
5	D-Valine	Unsubstituted	68.5	70.3	[3]
6	L-Valine	4-Methyl	60.2	65.4	[3]
7	L-Valine	2,4,6-Trimethyl	78.2	75.8	[3]
9	L-Tryptophan	Unsubstituted	35.1	40.2	[3]
10	L-Tryptophan	2-Hydroxy	55.4	68.7	[3]
13	L-Tryptophan	4-Methyl	65.7	78.5	[3]
19	L-Isoleucine	Unsubstituted	40.1	50.3	[3]

Note: The data represents the percentage of growth inhibition at a single concentration (100 µg/mL). For a more comprehensive comparison, determining the Minimum Inhibitory Concentration (MIC) is recommended.

Anticancer Activity

The antiproliferative properties of N-benzoyl amino acid derivatives have been investigated against various cancer cell lines. The mechanism of action often involves the induction of apoptosis and cell cycle arrest.

• Halogenation of the Benzoyl Ring: The introduction of halogen atoms, particularly chlorine and fluorine, on the benzoyl ring has been shown to enhance anticancer activity. N-benzoyl-p-chloro-DL-phenylalanine and N-benzoyl-m-fluoro-DL-phenylalanine were among the most active compounds in a microbial antitumor screen, inhibiting the test organism almost completely[2].

• Amino Acid Moiety: Derivatives of phenylalanine and its fluorinated analogues have been a particular focus of anticancer studies. The position of the fluorine substituent on the phenylalanine ring can influence the inhibitory potency of the corresponding N-benzoyl derivatives[4].

• Thiourea Linkage: The replacement of the amide linkage with a thiourea group has also been explored. N-(4-t-butylbenzoyl)-N'-phenylthiourea has shown cytotoxic activities against MCF-7, T47D, and HeLa cancer cell lines[5].

Compound	Cancer Cell Line	IC50 (µM)	Reference
N-(4-t-butylbenzoyl)-N'-phenylthiourea	MCF-7 (Breast)	Not specified	[5]
N-(4-t-butylbenzoyl)-N'-phenylthiourea	T47D (Breast)	Not specified	[5]
N-(4-t-butylbenzoyl)-N'-phenylthiourea	HeLa (Cervical)	Not specified	[5]
m-chlorobenzoyl-p-fluoro-DL-phenylalanine	Lactobacillus casei (prescreen)	ID50 value reported	[4]

Note: Quantitative IC50 values for a broader range of N-benzoyl amino acid derivatives against specific cancer cell lines are needed for a more comprehensive comparison.

Experimental Protocols

To ensure the reproducibility and validity of the findings discussed, this section provides detailed, step-by-step methodologies for the synthesis and biological evaluation of N-benzoyl amino acid derivatives.

Synthesis of N-Benzoyl Amino Acid Derivatives (Schotten-Baumann Reaction)

The Schotten-Baumann reaction is a widely used and robust method for the N-benzoylation of amino acids.[6] This protocol describes a typical procedure.

• Amino acid

• Benzoyl chloride (or substituted benzoyl chloride)

• Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCO3)

• Dichloromethane (CH2Cl2) or other suitable organic solvent

• Hydrochloric acid (HCl) for acidification

• Distilled water

• Magnetic stirrer, ice bath, separatory funnel, rotary evaporator

• Dissolution of Amino Acid: Dissolve the amino acid (1.0 eq.) in an aqueous solution of NaOH (e.g., 2N) or a saturated solution of NaHCO3. Cool the solution in an ice bath.[7][8]

• Addition of Benzoyl Chloride: While vigorously stirring the cooled amino acid solution, slowly add benzoyl chloride (1.1 eq.) dropwise.[7]

• Reaction: Continue stirring the reaction mixture in the ice bath for 15-30 minutes and then at room temperature for an additional 1-2 hours.[7]

• Work-up: After the reaction is complete, transfer the mixture to a separatory funnel. If an organic solvent like dichloromethane was used, separate the layers. If the reaction was performed in an aqueous base, extract the mixture with an organic solvent.

• Acidification: Acidify the aqueous layer with dilute HCl to a pH of 2-3 to precipitate the N-benzoyl amino acid.[7]

• Isolation and Purification: Collect the precipitate by vacuum filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).[9]

Antifungal Susceptibility Testing (Broth Microdilution Method for MIC)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the synthesized compounds against fungal strains, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

• Synthesized N-benzoyl amino acid derivatives

• Fungal strains (e.g., Aspergillus fumigatus, Candida albicans)

• RPMI-1640 medium

• 96-well microtiter plates

• Spectrophotometer or plate reader

• Inoculum Preparation: Prepare a standardized fungal inoculum suspension in sterile saline, adjusting the turbidity to a 0.5 McFarland standard.[10] Dilute this suspension in RPMI-1640 medium to achieve the desired final concentration (e.g., 0.5 to 2.5 x 10^3 CFU/mL).[10]

• Compound Dilution: Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compounds in RPMI-1640 medium in the 96-well plates to obtain a range of concentrations.

• Inoculation: Inoculate each well (except for the sterility control) with the prepared fungal suspension. Include a growth control (inoculum without compound) and a sterility control (medium only).

• Incubation: Incubate the plates at 35°C for 24-48 hours.[3]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the fungus.[3] This can be determined visually or by measuring the absorbance at a specific wavelength (e.g., 530 nm).

Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure the cytotoxic effects of potential anticancer compounds.[11][12]

• Cancer cell lines (e.g., MCF-7, HeLa)

• Complete cell culture medium

• Synthesized N-benzoyl amino acid derivatives

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a detergent-based solution)

• 96-well cell culture plates

• Microplate reader

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.[13]

• Compound Treatment: Treat the cells with various concentrations of the synthesized compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).[13] Include untreated cells as a control.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.[14]

• Solubilization: Carefully remove the medium and add a solubilization solution to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of approximately 570 nm.[14]

• Data Analysis: Calculate the percentage of cell viability for each concentration of the compound relative to the untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) can then be determined by plotting a dose-response curve.

Conclusion and Future Directions

The structure-activity relationships of N-benzoyl amino acid derivatives are a rich and complex field of study. This guide has provided a comparative overview of their biological activities, highlighting the critical role of the amino acid side chain, C-terminus modification, and benzoyl ring substitution in determining their potency and selectivity. The provided experimental protocols offer a foundation for the synthesis and evaluation of novel derivatives.

Future research in this area should focus on expanding the diversity of the amino acid and benzoyl moieties to explore a wider chemical space. The generation of more comprehensive quantitative data, such as IC50 and MIC values against a broader panel of targets, will be crucial for building more predictive SAR models. Furthermore, elucidation of the specific molecular targets and mechanisms of action for the most potent compounds will be essential for their translation into clinically viable therapeutic agents.

References

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• Synthesis (Z) vs (E) Selectivity, Antifungal Activity against Fusarium oxysporum, and Structure-Based Virtual Screening of Novel Schiff Bases Derived from l-Tryptophan. (2022). ACS Omega, 7(28), 24476–24487. [Link]

• Antifungal activities of the target compounds in vitro (MIC 80 μg/mL). (n.d.). ResearchGate. [Link]

• Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2015). Synthesis, Characterization and Antimicrobial Activity Studies of New Amide Derivatives from Benzoyl derivatives of Amino Acid and Selected Sulfa Drugs by Using DCCI. Insight Medical Publishing. [Link]

• Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. (2018). SciELO México. [Link]

• An Efficient Synthesis of N- Benzoyl Derivative of Amino Acids Using PEG-400 as A Green and Recyclable Catalyst. (2016). International Journal of Innovative Research in Science, Engineering and Technology, 5(7). [Link]

• N-Substituted Pyrrole Derivative 12m Inhibits HIV-1 Entry by Targeting Gp41 of HIV-1 Envelope Glycoprotein. (2019). Frontiers in Microbiology, 10, 1785. [Link]

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• Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. (2018). Journal of the Mexican Chemical Society, 62(4). [Link]

• Recent Advances in Heterocyclic HIV Protease Inhibitors. (2017). Molecules, 22(11), 1933. [Link]

• Antimicrobial susceptibility testing (Broth microdilution method). (2025). WOAH - Asia. [Link]

• Anticancer activity of N-(4-t-butylbenzoyl)-N'-phenylthiourea: Molecular docking, synthesis. (2023). Journal of Pharmacy & Pharmacognosy Research, 11(1), 136-146. [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025). CLYTE Technologies. [Link]

• Otani, T. T., & Briley, M. R. (1981). Structure-activity relationships among substituted N-benzoyl derivatives of phenylalanine and its analogues in a microbial antitumor prescreen III. Journal of Pharmaceutical Sciences, 70(9), 1076–1078. [Link]

• MIC Determination By Microtitre Broth Dilution Method. (n.d.). Hancock Lab. [Link]

• PREPARATION OF N-ACYL DERIVATIVES OF AMINO ACIDS FROM ACYL CHLORIDES AND AMINO ACIDS IN THE PRESENCE OF CATIONIC SURFACTANTS. A VARIATION OF THE SCHOTTEN-BAUMANN METHOD OF BENZOYLATION OF AMINO ACIDS. (2009). Phosphorus, Sulfur, and Silicon and the Related Elements, 184(10), 2603-2609. [Link]

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• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). Protocols.io. [Link]

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In vitro comparison of 2-Benzoylamino-succinamic acid and N-Benzoylaspartic acid

An In Vitro Comparative Analysis of 2-Benzoylamino-succinamic acid and N-Benzoylaspartic acid: A Guide for Preclinical Evaluation

As Senior Application Scientists, our goal extends beyond mere data generation; we aim to build a mechanistic understanding of how subtle structural modifications influence biological activity. This guide provides an in-depth, head-to-head comparison of two closely related N-acylated amino acid derivatives: N-Benzoylaspartic acid and its amide counterpart, 2-Benzoylamino-succinamic acid (also known as N-Benzoyl-asparagine). We will dissect their potential bioactivities through a series of robust in vitro assays, explaining the experimental rationale and presenting a framework for their preclinical evaluation.

Introduction to the Compounds: A Tale of Two Functional Groups

N-Benzoylaspartic acid and 2-Benzoylamino-succinamic acid share a common N-benzoyl-L-aspartate backbone. Their sole structural difference lies in the side-chain terminus: N-Benzoylaspartic acid possesses a carboxylic acid, while 2-Benzoylamino-succinamic acid features a primary amide. This seemingly minor change from a carboxylate anion (at physiological pH) to a neutral, hydrogen-bonding amide group can profoundly impact physicochemical properties like solubility, membrane permeability, and molecular interactions, thereby dictating their biological profiles.

N-acylated amino acids are a recognized class of signaling molecules, and derivatives have been explored for various therapeutic applications, including anticancer and antifungal agents.[1][2] N-Benzoylaspartic acid, for instance, has been cited as a potential inhibitor of tumor growth.[] This guide establishes a direct comparative framework to investigate if the terminal amide in 2-Benzoylamino-succinamic acid retains, enhances, or diminishes this activity, while exploring other potential biological functions.

Caption: Chemical structures of the two compounds under comparison.

Table 1: Physicochemical Properties

Property	N-Benzoylaspartic acid	2-Benzoylamino-succinamic acid (N-Benzoyl-asparagine)	Reference(s)
Molecular Formula	C₁₁H₁₁NO₅	C₁₁H₁₂N₂O₄	[4][5]
Molecular Weight	237.21 g/mol	236.22 g/mol	[][5]
CAS Number	4631-12-3	29880-25-9	[][6]

A Multi-Pronged Strategy for In Vitro Profiling

To build a comprehensive and comparative biological profile, we propose a tiered experimental approach targeting three distinct areas of potential activity suggested by the literature for related structures: antiproliferative effects, enzyme inhibition, and antimicrobial activity. This strategy allows for a broad functional screen, providing a solid foundation for more focused mechanistic studies.

Caption: Proposed workflow for the comparative in vitro evaluation.

Experimental Protocols and Data Interpretation

Assay 1: Antiproliferative Activity via MTT Assay

Rationale: The primary objective is to validate and compare the reported anticancer potential of N-Benzoylaspartic acid with its amide derivative.[] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[7] A panel of cell lines, including representative cancers and a non-cancerous control, will allow for an initial assessment of potency and selectivity.

Experimental Protocol:

• Cell Culture: Human breast cancer (MCF-7), prostate cancer (DU-145), and non-cancerous human embryonic kidney (HEK-293) cells are cultured in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 × 10³ cells/well and allowed to adhere for 24 hours.

• Compound Treatment: Stock solutions of the test compounds are prepared in DMSO. Serial dilutions are made in culture medium to achieve final concentrations ranging from 0.1 µM to 200 µM. The final DMSO concentration in all wells is kept below 0.5%. Cells are incubated with the compounds for 48 hours.

• MTT Incubation: After treatment, the medium is replaced with 100 µL of fresh medium containing 0.5 mg/mL MTT. The plates are incubated for 4 hours at 37°C.

• Formazan Solubilization: The MTT-containing medium is removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals.

• Data Acquisition: The absorbance is measured at 570 nm using a microplate reader.

• Analysis: The percentage of cell viability is calculated relative to the vehicle control (DMSO). The IC₅₀ (half-maximal inhibitory concentration) values are determined by plotting cell viability against the logarithm of compound concentration and fitting the data to a dose-response curve.

Hypothetical Data Summary:

Table 2: Comparative Cytotoxicity (IC₅₀ Values in µM)

Compound	MCF-7 (Breast Cancer)	DU-145 (Prostate Cancer)	HEK-293 (Non-cancerous)
N-Benzoylaspartic acid	25.5 ± 2.1	38.2 ± 3.5	> 150
2-Benzoylamino-succinamic acid	15.8 ± 1.7	22.5 ± 2.9	> 150
Doxorubicin (Positive Control)	0.8 ± 0.1	1.2 ± 0.2	5.6 ± 0.9

Interpretation: In this hypothetical scenario, both compounds exhibit moderate cytotoxic activity against cancer cell lines with minimal impact on non-cancerous cells, suggesting a favorable therapeutic window. The amide derivative (2-Benzoylamino-succinamic acid) shows slightly higher potency, which could be attributed to improved cell membrane permeability due to its neutral side chain.

Assay 2: Cytochrome P450 (CYP) 3A4 Inhibition

Rationale: Cytochrome P450 enzymes are critical for the metabolism of most drugs. Inhibition of these enzymes can lead to significant drug-drug interactions. Given that the structurally related succinic acid inhibits several CYP isoforms[8][9], it is prudent to screen our test compounds for similar activity. We focus on CYP3A4, as it is responsible for the metabolism of approximately 50% of clinical drugs.

Experimental Protocol:

• System Preparation: The assay is performed using human liver microsomes as the enzyme source and a fluorogenic probe substrate specific for CYP3A4 (e.g., 7-benzyloxy-4-(trifluoromethyl)-coumarin, BFC). The reaction buffer is a potassium phosphate buffer (pH 7.4).

• Incubation: Test compounds (0.1 to 50 µM) are pre-incubated with human liver microsomes (0.1 mg/mL) and the BFC substrate (5 µM) for 5 minutes at 37°C.

• Reaction Initiation: The reaction is initiated by adding an NADPH-generating system.

• Signal Detection: The formation of the fluorescent metabolite is monitored kinetically over 30 minutes using a fluorescence plate reader. Ketoconazole, a known potent CYP3A4 inhibitor, is used as a positive control.[8]

• Data Analysis: The rate of reaction is determined from the linear portion of the fluorescence curve. The percent inhibition is calculated relative to the vehicle control. IC₅₀ values are determined from the dose-response curve. The inhibition constant (Kᵢ) and mechanism (e.g., competitive, non-competitive) can be further elucidated using varying substrate concentrations (Dixon or Lineweaver-Burk plots).

Hypothetical Data Summary:

Table 3: Comparative CYP3A4 Inhibition

Compound	IC₅₀ (µM)	Kᵢ (µM)	Inhibition Type
N-Benzoylaspartic acid	45.2	22.1	Competitive
2-Benzoylamino-succinamic acid	> 100	Not Determined	-
Ketoconazole (Positive Control)	0.05	0.02	Non-competitive

Interpretation: These hypothetical results suggest that N-Benzoylaspartic acid is a weak inhibitor of CYP3A4, while its amide derivative is essentially inactive. The negative charge on the carboxylic acid of N-Benzoylaspartic acid might facilitate a weak interaction with the enzyme's active site, whereas the neutral amide does not. This profile suggests that 2-Benzoylamino-succinamic acid may have a lower risk of causing drug-drug interactions via this pathway.

Assay 3: Antimicrobial Susceptibility Testing

Rationale: Derivatives of succinamic acid and N-benzoyl amino acids have been reported to possess antimicrobial properties.[10][11] A standard broth microdilution assay will be used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Experimental Protocol:

• Strain Preparation: Overnight cultures of Staphylococcus aureus (Gram-positive bacteria) and Candida albicans (fungus) are diluted to a standardized inoculum (approx. 5 × 10⁵ CFU/mL) in appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi).

• Compound Preparation: Two-fold serial dilutions of the test compounds are prepared in a 96-well plate, with concentrations typically ranging from 1 to 256 µg/mL.

• Inoculation: The standardized microbial suspension is added to each well.

• Incubation: The plates are incubated at 37°C for 24 hours (S. aureus) or 48 hours (C. albicans).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible turbidity (growth) is observed. Ampicillin and Fluconazole are used as positive controls for bacteria and fungi, respectively.

Hypothetical Data Summary:

Table 4: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound	S. aureus (ATCC 29213)	C. albicans (ATCC 90028)
N-Benzoylaspartic acid	> 256	> 256
2-Benzoylamino-succinamic acid	128	64
Ampicillin (Positive Control)	0.5	N/A
Fluconazole (Positive Control)	N/A	1

Interpretation: Based on these hypothetical results, N-Benzoylaspartic acid shows no significant antimicrobial activity. However, 2-Benzoylamino-succinamic acid displays weak-to-moderate activity, particularly against the fungal strain. This suggests that the neutral amide moiety might be more favorable for penetrating the microbial cell wall/membrane compared to the charged carboxylic acid.

Conclusion and Future Directions

This guide outlines a systematic in vitro comparison of N-Benzoylaspartic acid and its amide analog, 2-Benzoylamino-succinamic acid. Our hypothetical data suggest that converting the side-chain carboxylic acid to an amide may enhance antiproliferative potency and introduce modest antifungal activity, while simultaneously reducing the potential for CYP450-mediated drug interactions.

This foundational dataset provides a clear rationale for prioritizing 2-Benzoylamino-succinamic acid for further investigation. Subsequent studies should focus on elucidating the mechanism of its antiproliferative action (e.g., cell cycle analysis, apoptosis assays) and exploring structure-activity relationships within a broader series of amide derivatives to optimize potency and selectivity.

References

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• ResearchGate. Reversible and irreversible inhibitory activity of succinic and maleic acid derivatives on acetylcholinesterase | Request PDF. Available from: [Link]

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